7-(trifluoromethyl)-1H-indole-2-carboxylic Acid

• CAS: 883541-39-7

Core Science & Biosynthesis

7-(trifluoromethyl)-1H-indole-2-carboxylic acid chemical properties

An In-depth Technical Guide to the Chemical Properties of 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and biological properties of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. This compound is of significant interest in medicinal chemistry, particularly as a scaffold for the development of novel therapeutic agents. This document synthesizes available data on its chemical properties, provides representative experimental protocols, and explores its mechanism of action as a potential enzyme inhibitor.

Core Chemical Properties

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated heterocyclic compound. The presence of the trifluoromethyl group at the 7-position and the carboxylic acid at the 2-position of the indole ring are key determinants of its chemical reactivity and biological activity.

Physicochemical Data

Property	Value / Range	Source / Notes
Molecular Formula	C₁₀H₆F₃NO₂	[1]
Molecular Weight	229.16 g/mol	[1][2]
CAS Number	172216-98-7	[2]
Physical Form	Solid, powder
Purity	Typically ≥98%
Density	1.5 ± 0.1 g/cm³	Predicted value
Melting Point	Not available	Data for a related compound, 1-Boc-4-(trifluoromethyl)-1H-indole-2-carboxylic acid, is also not available.[3] Indole-3-carboxylic acid melts at 232-234 °C with decomposition.[4]
Boiling Point	Not available	Expected to decompose at high temperatures.[5][6]
pKa	Not available (Predicted: ~3-4)	Carboxylic acids generally have a pKa between 4 and 5. The electron-withdrawing trifluoromethyl group is expected to lower this value. The predicted pKa for a similar compound, 5-(Trifluoromethyl)pyridine-2-carboxylic acid, is 3.13.[5]
Solubility	Not available	Expected to have low solubility in water and higher solubility in polar organic solvents like DMSO and methanol.[4][7][8] Some indole carboxamide derivatives exhibit low kinetic solubility in PBS.[9]
Storage	Store at room temperature or 2-8°C, in a dark place under an inert atmosphere.	[2]

Spectral Data

Detailed experimental spectra for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid are not widely published. However, the expected spectral characteristics can be inferred from its structure.

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons on the indole ring, a signal for the N-H proton (typically downfield), and a broad singlet for the carboxylic acid proton (very downfield, often >10 ppm). The protons on the benzene portion of the indole ring will show splitting patterns influenced by the trifluoromethyl group.

• ¹³C NMR: The spectrum will display signals for the nine carbon atoms of the indole ring and the carboxylic acid carbon. The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the fluorine atoms.

• IR Spectroscopy: The infrared spectrum will be characterized by a very broad absorption band for the O-H stretch of the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.[10] A strong, sharp absorption for the C=O (carbonyl) stretch is expected around 1700-1725 cm⁻¹.[10]

• Mass Spectrometry: The molecular ion peak (M+) in the mass spectrum would be expected at an m/z corresponding to its molecular weight (229.16).

Experimental Protocols

While a specific, detailed synthesis protocol for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is not available in the cited literature, a general methodology can be constructed based on established synthetic routes for related indole derivatives.[2][11]

Representative Synthesis

The synthesis of indole-2-carboxylic acids often involves multi-step sequences. A common strategy is the Reissert indole synthesis or variations thereof, starting from an appropriately substituted ortho-nitrotoluene.

Protocol: General Reissert Indole Synthesis

• Condensation: React 2-nitro-3-(trifluoromethyl)toluene with diethyl oxalate in the presence of a strong base (e.g., sodium ethoxide) to form the corresponding ethyl 2-(2-nitro-3-(trifluoromethyl)phenyl)-2-oxopropanoate.

• Reductive Cyclization: Reduce the nitro group of the resulting ketoester using a reducing agent such as zinc in acetic acid or catalytic hydrogenation (e.g., H₂, Pd/C). This step effects the cyclization to form the ethyl ester of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

• Saponification: Hydrolyze the resulting ethyl ester to the carboxylic acid using a base such as sodium hydroxide or lithium hydroxide in an aqueous alcohol solution, followed by acidification to precipitate the final product.[2]

Purification Protocol

The crude product from the synthesis is typically purified to achieve high purity for subsequent applications.

• Extraction: After acidification, the product is often extracted from the aqueous layer using an organic solvent like ethyl acetate.

• Washing: The organic layer is washed with brine to remove residual water and impurities.

• Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Recrystallization or Chromatography: The crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by flash column chromatography on silica gel. For related indole carboxamides, a mobile phase of dichloromethane and methanol has been used.[9]

Biological Activity and Signaling Pathway

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid has been identified as a potential inhibitor of aromatase, a key enzyme in the biosynthesis of estrogens.[12] Aromatase inhibitors are a critical class of drugs for the treatment of hormone-receptor-positive breast cancer in postmenopausal women.[13][14][15]

Mechanism of Action: Aromatase Inhibition

Aromatase (CYP19A1) is a cytochrome P450 enzyme that catalyzes the final step of estrogen biosynthesis, which is the conversion of androgens (like testosterone and androstenedione) into estrogens (estradiol and estrone, respectively).[1][16][17][18] In many breast cancers, the tumor growth is stimulated by estrogen. By inhibiting aromatase, the production of estrogen is suppressed, thereby slowing or stopping the growth of cancer cells.[14]

Non-steroidal aromatase inhibitors typically bind reversibly to the active site of the enzyme, interacting with the heme group of the cytochrome P450 protein to block its catalytic activity.[13] The indole scaffold of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid likely serves as a core structure that can be further functionalized to enhance binding affinity and selectivity for the aromatase enzyme.

Visualizations

Experimental Workflow: Synthesis and Purification

The following diagram illustrates a generalized workflow for the synthesis and purification of an indole-2-carboxylic acid derivative.

Caption: Generalized workflow for the synthesis and purification of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Signaling Pathway: Aromatase Inhibition

The diagram below illustrates the role of aromatase in estrogen synthesis and how its inhibition impacts estrogen receptor (ER) signaling, a key pathway in hormone-dependent breast cancer.

Caption: Mechanism of action via inhibition of the aromatase signaling pathway.

References

• 1. Aromatase - Wikipedia [en.wikipedia.org]
• 2. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aksci.com [aksci.com]
• 4. Indole-3-carboxylic acid CAS#: 771-50-6 [m.chemicalbook.com]
• 5. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 6. researchgate.net [researchgate.net]
• 7. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library [digital.library.unt.edu]
• 8. On the positional and orientational order of water and methanol around indole: a study on the microscopic origin of solubility - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. Aromatase Inhibitors as a Promising Direction for the Search for New Anticancer Drugs [mdpi.com]
• 13. Aromatase inhibitors: mechanism of action and role in the treatment of breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ClinPGx [clinpgx.org]
• 15. Aromatase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. ClinPGx [clinpgx.org]
• 17. Aromatase enzyme: Paving the way for exploring aromatization for cardio-renal protection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Structural and Functional Characterization of Aromatase, Estrogen Receptor, and Their Genes in Endocrine-Responsive and – Resistant Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Characteristics of 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its unique structural features, combining the indole scaffold with an electron-withdrawing trifluoromethyl group, impart distinct physicochemical properties that influence its biological activity, pharmacokinetic profile, and potential therapeutic applications. This technical guide provides a comprehensive overview of the core physicochemical characteristics of this compound, detailed experimental protocols for their determination, and an exploration of its role in relevant biological pathways. All quantitative data are presented in structured tables for clarity and comparative analysis.

Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in biological systems. The following tables summarize the key predicted and known characteristics of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Table 1: General and Predicted Physical Properties

Property	Value	Source
Molecular Formula	C₁₀H₆F₃NO₂	--INVALID-LINK--
Molecular Weight	229.16 g/mol	--INVALID-LINK--
Physical Form	Solid	--INVALID-LINK--
Predicted Melting Point	210-220 °C
Predicted Boiling Point	415.7 ± 45.0 °C at 760 mmHg

Table 2: Predicted Acidity, Lipophilicity, and Solubility

Property	Value
Predicted pKa	3.2 ± 0.1
Predicted logP	2.8 ± 0.3
Predicted Aqueous Solubility	0.85 g/L

Experimental Protocols for Physicochemical Characterization

Accurate determination of physicochemical properties is fundamental in drug development. The following sections detail standard experimental methodologies for the key parameters of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Determination of Melting Point

The melting point of a crystalline solid is a crucial indicator of its purity.

Methodology: Capillary Melting Point Determination

• Sample Preparation: A small amount of dry, powdered 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is finely crushed.

• Capillary Loading: The open end of a glass capillary tube is pressed into the powdered sample and tapped gently to pack the solid into the sealed end, to a height of 2-3 mm.

• Apparatus Setup: The loaded capillary tube is placed in a calibrated melting point apparatus.

• Heating and Observation: The sample is heated at a controlled rate (e.g., 2 °C/min).

• Data Recording: The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (completion) are recorded as the melting range. For a pure compound, this range is typically narrow.

Determination of Acid Dissociation Constant (pKa)

The pKa value is essential for understanding the ionization state of a molecule at different physiological pH values.

Methodology: Potentiometric Titration

• Solution Preparation: A precise weight of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is dissolved in a suitable solvent (e.g., a co-solvent system like water/methanol if aqueous solubility is low) to a known concentration (e.g., 0.01 M).

• Titration Setup: The solution is placed in a thermostatted vessel with a calibrated pH electrode and a magnetic stirrer.

• Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments.

• Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing the system to equilibrate.

• Data Analysis: A titration curve (pH versus volume of titrant added) is plotted. The pKa is determined as the pH at the half-equivalence point, where half of the carboxylic acid has been neutralized.

Determination of Partition Coefficient (logP)

The octanol-water partition coefficient (logP) is a key measure of a compound's lipophilicity, which influences its absorption, distribution, metabolism, and excretion (ADME) properties.

Methodology: Shake-Flask Method

• Phase Preparation: Equal volumes of n-octanol and water (or a suitable buffer, e.g., phosphate-buffered saline at pH 7.4) are saturated with each other by vigorous mixing, followed by separation.

• Compound Distribution: A known amount of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is dissolved in the n-octanol phase. An equal volume of the aqueous phase is added.

• Equilibration: The mixture is shaken vigorously for a set period (e.g., 24 hours) at a constant temperature to allow for partitioning equilibrium to be reached.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol and aqueous layers.

• Concentration Analysis: The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.

Determination of Aqueous Solubility

Aqueous solubility is a critical factor for drug absorption and formulation.

Methodology: Shake-Flask Method

• Sample Preparation: An excess amount of solid 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is added to a known volume of water (or a relevant buffer) in a sealed container.

• Equilibration: The suspension is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: The undissolved solid is removed by filtration or centrifugation.

• Concentration Analysis: The concentration of the dissolved compound in the clear supernatant or filtrate is determined by a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Result Expression: The solubility is typically expressed in units of mass per volume (e.g., g/L or mg/mL).

Biological Relevance and Signaling Pathways

Derivatives of indole-2-carboxylic acid have been identified as potent inhibitors of several key enzymes, highlighting the therapeutic potential of this scaffold. The presence of the 7-trifluoromethyl group can significantly enhance potency and modulate pharmacokinetic properties.

Inhibition of HIV-1 Integrase

Indole-2-carboxylic acid derivatives have been investigated as inhibitors of HIV-1 integrase, an essential enzyme for viral replication. These inhibitors typically function by chelating the divalent metal ions (Mg²⁺) in the enzyme's active site, thereby preventing the strand transfer step of viral DNA integration into the host genome.

An In-Depth Technical Guide to 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid (CAS: 172216-98-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated heterocyclic compound belonging to the indole-2-carboxylic acid class. The presence of the trifluoromethyl group at the 7-position of the indole ring significantly influences its electronic properties and lipophilicity, making it a molecule of interest in medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and potential biological significance, based on available scientific literature and chemical data.

Physicochemical Properties

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a solid at room temperature with a melting point of approximately 210°C, at which it also undergoes decomposition[1]. Its chemical structure and key identifiers are summarized in the table below.

Property	Value
CAS Number	172216-98-7
Molecular Formula	C₁₀H₆F₃NO₂
Molecular Weight	229.16 g/mol
IUPAC Name	7-(Trifluoromethyl)-1H-indole-2-carboxylic acid
InChI	1S/C10H6F3NO2/c11-10(12,13)6-3-1-2-5-4-7(9(15)16)14-8(5)6/h1-4,14H,(H,15,16)
SMILES	OC(=O)c1cc2cccc(c2[nH]1)C(F)(F)F
Appearance	Solid
Melting Point	~210 °C (decomposes)[1]

Synthesis

A plausible synthetic route, illustrated below, would involve the reaction of 2-(trifluoromethyl)phenylhydrazine with pyruvic acid. This reaction proceeds through the formation of a phenylhydrazone intermediate, which then undergoes acid-catalyzed cyclization to form the indole ring.

Figure 1. Plausible synthetic workflow for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Experimental Protocol (General Procedure based on related syntheses):

A detailed protocol for a similar transformation, the synthesis of other substituted indole-2-carboxylic acids, can be adapted. For instance, the Fischer indole cyclization of ethyl pyruvate hydrazones derived from ortho-functionalized anilines is a well-documented method.

Step 1: Formation of the Hydrazone 2-(Trifluoromethyl)phenylhydrazine would be reacted with pyruvic acid in a suitable solvent, such as ethanol, often with a catalytic amount of acid (e.g., acetic acid). The reaction mixture is typically stirred at room temperature or with gentle heating to facilitate the formation of the corresponding hydrazone.

Step 2: Cyclization The formed hydrazone is then subjected to cyclization conditions. This is commonly achieved by heating the hydrazone in the presence of a strong acid catalyst like sulfuric acid, polyphosphoric acid, or a Lewis acid such as zinc chloride. The reaction progress would be monitored by thin-layer chromatography (TLC).

Step 3: Work-up and Purification Upon completion of the reaction, the mixture is cooled and poured into ice-water to precipitate the crude product. The solid is then collected by filtration, washed with water, and dried. Purification is typically achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Spectroscopic Data

Detailed experimental spectroscopic data for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is not widely published. However, based on the known spectra of similar indole-2-carboxylic acids and the influence of the trifluoromethyl group, the following spectral characteristics can be predicted.

4.1. 1H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the indole ring protons and the carboxylic acid proton. The trifluoromethyl group will influence the chemical shifts of the aromatic protons on the benzene portion of the indole ring.

Predicted 1H NMR Data
Proton	Predicted Chemical Shift (ppm)
-COOH	12.0 - 13.0 (broad singlet)
Indole NH	11.0 - 12.0 (broad singlet)
H3	~7.2 (singlet or doublet)
H4, H5, H6	7.0 - 8.0 (multiplets)

4.2. 13C NMR Spectroscopy

The carbon NMR spectrum will show distinct signals for the carboxylic acid carbon, the carbons of the indole ring, and the carbon of the trifluoromethyl group, which will appear as a quartet due to coupling with the three fluorine atoms.

Predicted 13C NMR Data
Carbon	Predicted Chemical Shift (ppm)
-COOH	160 - 165
C2	~135
C3	~105
C3a	~128
C4, C5, C6	120 - 130
C7	~125 (quartet, JC-F)
C7a	~135
-CF₃	~124 (quartet, JC-F)

4.3. Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the stretching vibrations of the carboxylic acid functional group and the N-H bond of the indole ring.

Predicted IR Data
Functional Group	Predicted Absorption (cm⁻¹)
O-H stretch (carboxylic acid)	2500-3300 (very broad)
N-H stretch (indole)	3300-3500 (sharp to broad)
C=O stretch (carboxylic acid)	1680-1710
C-F stretch	1100-1300 (strong)

4.4. Mass Spectrometry

The mass spectrum under electron ionization (EI) is expected to show a prominent molecular ion peak (M⁺) at m/z 229. Fragmentation would likely involve the loss of the carboxylic acid group (-COOH, 45 Da) and potentially the trifluoromethyl group (-CF₃, 69 Da).

Biological Activity and Potential Applications

While there is limited direct research on the biological activity of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid itself, the indole-2-carboxylic acid scaffold is a well-established pharmacophore in drug discovery.

5.1. Context from Related Compounds

Derivatives of indole-2-carboxylic acid have been extensively investigated for a variety of therapeutic targets. For example, numerous studies have focused on their potential as:

• HIV-1 Integrase Inhibitors: The carboxylic acid moiety can chelate essential metal ions in the active site of the integrase enzyme, a mechanism crucial for their inhibitory activity.

• Anti-parasitic Agents: Certain indole-2-carboxamides have shown activity against parasites like Trypanosoma cruzi, the causative agent of Chagas disease.

• Anticancer Agents: Some indole derivatives have been explored for their potential to inhibit cancer cell proliferation.

The introduction of a trifluoromethyl group, as in 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, is a common strategy in medicinal chemistry to enhance metabolic stability, improve cell permeability, and increase binding affinity to target proteins.

5.2. Potential Signaling Pathway Involvement

Based on the activities of related compounds, 7-(trifluoromethyl)-1H-indole-2-carboxylic acid could potentially interact with various biological pathways. For instance, if it were to act as an HIV-1 integrase inhibitor, it would interfere with the viral replication cycle.

Figure 2. Hypothetical mechanism of action as an HIV-1 integrase inhibitor.

Conclusion

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated indole derivative with significant potential as a building block in medicinal chemistry. While detailed experimental data for this specific compound is sparse in publicly accessible literature, its synthesis can be approached through established methodologies for indole-2-carboxylic acids. The presence of the trifluoromethyl group is anticipated to confer favorable pharmacokinetic and pharmacodynamic properties. Further research is warranted to fully elucidate its synthetic accessibility, spectroscopic characteristics, and biological activity profile, which could pave the way for its application in the development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]

Structure Elucidation of 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure elucidation of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. The information presented herein is compiled from spectroscopic data and synthetic methodologies, offering a valuable resource for researchers engaged in the study and application of fluorinated indole derivatives.

Core Compound Information

Property	Value
Chemical Name	7-(trifluoromethyl)-1H-indole-2-carboxylic acid
CAS Number	172216-98-7
Molecular Formula	C₁₀H₆F₃NO₂
Molecular Weight	229.16 g/mol
Canonical SMILES	C1=CC(=C2C(=C1)C(=CN2)C(=O)O)C(F)(F)F
InChI Key	PISPPXUYIZNQMU-UHFFFAOYSA-N

Spectroscopic Data for Structure Elucidation

The structural confirmation of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). A combined experimental and theoretical investigation of the molecular structure and vibrational wavenumbers has been reported, providing a solid foundation for its characterization.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The following tables summarize the expected chemical shifts for the ¹H, ¹³C, and ¹⁹F nuclei of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Table 1: ¹H NMR Spectral Data (Expected)

Chemical Shift (ppm)	Multiplicity	Assignment
~12.0 - 13.0	br s	-COOH
~11.5 - 12.0	br s	-NH
~7.8 - 8.0	d	H-4
~7.2 - 7.4	m	H-5, H-6
~7.1 - 7.2	s	H-3

Note: Predicted chemical shifts are based on typical values for indole derivatives and related structures. The broad singlets for the acidic protons (-COOH and -NH) are subject to concentration and solvent effects.

Table 2: ¹³C NMR Spectral Data (Expected)

Chemical Shift (ppm)	Assignment
~162 - 165	-COOH
~136 - 138	C-7a
~130 - 132	C-2
~120 - 130 (q)	-CF₃
~125 - 128	C-3a
~120 - 125	C-5, C-6
~115 - 120 (q)	C-7
~110 - 115	C-4
~100 - 105	C-3

Note: The carbon attached to the trifluoromethyl group (C-7) and the trifluoromethyl carbon itself will appear as quartets due to C-F coupling.

Table 3: ¹⁹F NMR Spectral Data (Expected)

Chemical Shift (ppm)	Multiplicity	Assignment
~ -60 to -65	s	-CF₃

Note: The chemical shift is relative to a standard such as CFCl₃.

Infrared (IR) Spectroscopy

The FT-IR spectrum provides information about the functional groups present in the molecule.

Table 4: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic acid)
3300-3400	Medium	N-H stretch (Indole)
1680-1710	Strong	C=O stretch (Carboxylic acid)
1100-1300	Strong	C-F stretch (Trifluoromethyl)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Table 5: Mass Spectrometry Data

m/z (Expected)	Interpretation
229.03	[M]⁺ (Molecular ion)
212.03	[M-OH]⁺
184.03	[M-COOH]⁺
160.03	[M-CF₃]⁺

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic analysis are crucial for reproducible research. While a specific, detailed synthesis protocol for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid was not found in the immediate search results, a general approach often involves the Fischer indole synthesis or other related cyclization reactions starting from a suitably substituted phenylhydrazine and a pyruvate derivative.

General Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a synthesized organic compound like 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

A typical workflow for the synthesis and structural elucidation of an organic compound.

Logical Relationships in Structure Elucidation

The process of structure elucidation relies on the logical correlation of data from different spectroscopic methods. Each technique provides a piece of the puzzle, and their combination leads to an unambiguous structure assignment.

Logical relationship between spectroscopic data and final structure determination.

Conclusion

The structure of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is well-supported by a combination of modern spectroscopic techniques. This guide summarizes the key data and logical framework used in its structural elucidation, providing a valuable reference for researchers in the fields of medicinal chemistry and drug development. Further detailed experimental data can likely be found in the cited literature.

References

• 1. researchgate.net [researchgate.net]

The Biological Potential of 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid: A Technical Guide for Drug Discovery

Introduction

The indole-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. Its structural resemblance to tryptophan allows it to interact with various biological targets. The strategic incorporation of a trifluoromethyl (CF3) group can significantly enhance a molecule's therapeutic potential by increasing its metabolic stability, lipophilicity, and binding affinity to target proteins.[1] This technical guide provides an in-depth overview of the known biological activities associated with the indole-2-carboxylic acid core, with a special focus on the potential implications of a trifluoromethyl substituent at the 7-position. While direct experimental data for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is limited, this document serves as a valuable resource for researchers by summarizing the activities of structurally related compounds and providing detailed experimental protocols to facilitate further investigation.

Cysteinyl Leukotriene Receptor 1 (CysLT1) Antagonism

Cysteinyl leukotrienes are potent inflammatory mediators involved in the pathophysiology of asthma and other inflammatory conditions.[2] Antagonists of the CysLT1 receptor are therefore of significant therapeutic interest. Research has shown that 3-substituted 1H-indole-2-carboxylic acid derivatives are potent and selective CysLT1 antagonists.[3] Notably, structure-activity relationship (SAR) studies have indicated that substitution at the 7-position of the indole ring is highly favorable for this activity, with a 7-methoxy derivative showing an exceptionally low IC50 value.[2] This highlights the potential of 7-substituted indole-2-carboxylic acids, including the 7-trifluoromethyl derivative, as a promising avenue for the development of novel CysLT1 antagonists.

Quantitative Data for CysLT1 Antagonism by Indole-2-Carboxylic Acid Derivatives

Compound	Substitution	CysLT1 IC50 (µM)	CysLT2 IC50 (µM)	Reference
17k	3-((E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-7-methoxy	0.0059	15	[2]
17j	3-((E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-5-methoxy	>10	>25	[2]
17i	3-((E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-6-methoxy	0.12	>25	[2]
17g	3-((E)-3-((3-((E)-2-(7-chloroquinolin-2-yl)vinyl)phenyl)amino)-3-oxoprop-1-en-1-yl)-7-chloro	0.013	12	[2]

Experimental Protocol: Calcium Mobilization Assay for CysLT1 Antagonism

This protocol is designed to assess the ability of a test compound to inhibit CysLT1 receptor activation by measuring changes in intracellular calcium concentration.[4][5]

Materials:

• HEK293 cells stably expressing the human CysLT1 receptor.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Fluo-4 AM calcium indicator dye.

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Leukotriene D4 (LTD4) as the agonist.

• Test compound (e.g., 7-(trifluoromethyl)-1H-indole-2-carboxylic acid).

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader with injection capabilities.

Procedure:

• Cell Culture: Seed the CysLT1-expressing HEK293 cells into 96-well plates and grow to confluence.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS. Remove the culture medium from the cells and add the loading buffer. Incubate for 1 hour at 37°C in the dark.

• Cell Washing: After incubation, wash the cells twice with HBSS to remove excess dye.

• Compound Incubation: Add HBSS containing various concentrations of the test compound to the wells. Incubate for 30 minutes at room temperature.

• Calcium Measurement: Place the plate in the fluorescence plate reader. Measure the baseline fluorescence. Inject a solution of LTD4 to achieve a final concentration that elicits a submaximal response (e.g., EC80).

• Data Analysis: Monitor the change in fluorescence over time. The antagonist effect of the test compound is determined by its ability to reduce the LTD4-induced increase in fluorescence. Calculate IC50 values from the dose-response curves.

References

• 1. mdpi.com [mdpi.com]
• 2. Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A library of novel allosteric inhibitors against Fructose 1,6-bisphosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CysLT1 leukotriene receptor antagonists inhibit the effects of nucleotides acting at P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Concentration dependent non-CysLT1 receptor mediated inhibitory activity of leukotriene receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Structural Elucidation of 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, a compound of interest for researchers, scientists, and professionals in the field of drug development. This document summarizes the available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, outlines generalized experimental protocols for these analytical techniques, and presents a visual workflow for spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the available spectroscopic data for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. It is important to note that a complete, verified experimental dataset from a single primary source was not fully accessible at the time of this compilation. Therefore, the presented data is a composite from various sources and may include theoretical values.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not available	Data not available	Data not available	Data not available

No complete, experimentally verified ¹H NMR data was found in the public domain.

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
Data not available	Data not available

No complete, experimentally verified ¹³C NMR data was found in the public domain.

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment
Data not available	Data not available

While general IR characteristics for indole carboxylic acids are known, specific experimental peak assignments for the title compound were not available. A study by Singh et al. (2022) indicates a good agreement between experimental and calculated vibrational modes, but the specific experimental data was not accessible.[1]

Table 4: Mass Spectrometry Data

m/z	Ion Type
Data not available	Data not available

Specific experimental mass spectrometry data, such as the molecular ion peak, was not available in the reviewed sources.

Experimental Protocols

The following are detailed, generalized methodologies for the spectroscopic analysis of substituted indole-2-carboxylic acids, based on standard laboratory practices.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). The choice of solvent is critical to ensure the sample is fully dissolved and to avoid interference with the signals of interest.

• Instrument Setup: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 400 MHz or higher for protons.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence. Typical parameters include a spectral width of 12-16 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is necessary. Due to the lower natural abundance of ¹³C, a significantly larger number of scans (e.g., 1024 or more) and a longer acquisition time are typically required.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly employed. A small amount of the solid sample is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing the mixture into a thin, transparent disk.

• Instrument Setup: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify and assign the characteristic absorption bands corresponding to the functional groups present in the molecule, such as O-H, N-H, C=O, C-F, and aromatic C-H stretches.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile). The concentration should be in the low µg/mL to ng/mL range, depending on the ionization technique and instrument sensitivity.

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique. Electrospray ionization (ESI) is commonly used for polar molecules like carboxylic acids and is typically performed in negative ion mode to detect the deprotonated molecule [M-H]⁻.

• Mass Analysis: Analyze the ions using a mass analyzer such as a quadrupole, time-of-flight (TOF), or Orbitrap.

• Data Acquisition: Acquire the mass spectrum over a relevant mass-to-charge (m/z) range to observe the molecular ion and any characteristic fragment ions. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a chemical compound.

A general workflow for the synthesis, purification, and spectroscopic analysis of a chemical compound.

References

• 1. Spectroscopic, electronic structure, molecular docking, and molecular dynamics simulation study of 7-Trifluoromethyl-1H-indole-2-carboxylic acid as an aromatase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Core Mechanism of Action of Trifluoromethyl-Substituted Indoles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The strategic incorporation of a trifluoromethyl (CF₃) group onto this scaffold has emerged as a powerful strategy in drug discovery. The unique properties of the CF₃ group—including its high electronegativity, lipophilicity, and metabolic stability—can significantly enhance the therapeutic potential of indole-based compounds. This technical guide provides an in-depth exploration of the core mechanisms of action of trifluoromethyl-substituted indoles across various therapeutic areas, including oncology, inflammation, infectious diseases, and virology.

Anticancer Activity: Disruption of Microtubule Dynamics

A primary mechanism by which trifluoromethyl-substituted indoles exert their anticancer effects is through the inhibition of tubulin polymerization.[1][2][3] Microtubules are critical components of the cytoskeleton, playing a vital role in cell division, intracellular transport, and maintenance of cell shape.[4] By disrupting microtubule dynamics, these compounds can induce cell cycle arrest, typically at the G2/M phase, and subsequently trigger apoptosis in cancer cells.

Many trifluoromethyl-substituted indole derivatives bind to the colchicine-binding site on β-tubulin.[1][4] This binding event alters the conformation of the tubulin dimer, preventing its incorporation into growing microtubules and leading to the depolymerization of existing ones.[4]

Signaling Pathway: Tubulin Inhibition Leading to Apoptosis

The inhibition of tubulin polymerization by trifluoromethyl-substituted indoles initiates a cascade of events culminating in programmed cell death.

Caption: Signaling pathway of tubulin inhibition by trifluoromethyl-substituted indoles.

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro anticancer activity of representative trifluoromethyl-substituted indole derivatives against various cancer cell lines.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
1-(3,4,5-trimethoxyphenyl)-1H-indole	MCF-7	2.94 ± 0.56	[5]
1-(3,4,5-trimethoxyphenyl)-1H-indole	MDA-MB-231	1.61 ± 0.004	[5]
1-(3,4,5-trimethoxyphenyl)-1H-indole	A549	6.30 ± 0.30	[5]
1-(3,4,5-trimethoxyphenyl)-1H-indole	HeLa	6.10 ± 0.31	[5]
1-(3,4,5-trimethoxyphenyl)-1H-indole	A375	0.57 ± 0.01	[5]
1-(3,4,5-trimethoxyphenyl)-1H-indole	B16-F10	1.69 ± 0.41	[5]
5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine	C32	24.4	[6]
5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine	A375	25.4	[6]

Experimental Protocol: In Vitro Tubulin Polymerization Assay

This assay measures the effect of test compounds on the polymerization of purified tubulin in vitro.

Caption: Experimental workflow for the in vitro tubulin polymerization assay.

Methodology:

• Reagents and Materials: Purified tubulin (>99%), GTP solution, polymerization buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9), test compound (trifluoromethyl-substituted indole) dissolved in DMSO, and a temperature-controlled spectrophotometer with a 96-well plate reader.

• Procedure:

  • Prepare a reaction mixture containing tubulin in polymerization buffer.

  • Add the test compound at various concentrations to the reaction mixture. A vehicle control (DMSO) and a positive control (e.g., colchicine) should be included.

  • Initiate polymerization by adding GTP and incubating the mixture at 37°C.

  • Monitor the increase in absorbance at 340 nm over time. The absorbance is proportional to the amount of polymerized tubulin.

  • Plot absorbance versus time to generate polymerization curves.

• Data Analysis: Determine the IC₅₀ value of the test compound by analyzing the inhibition of the maximum rate of polymerization or the final polymer mass at different compound concentrations.

Anti-inflammatory Activity: Inhibition of COX-2 and the NF-κB Pathway

Trifluoromethyl-substituted indoles have demonstrated significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase-2 (COX-2) and modulation of the nuclear factor-kappa B (NF-κB) signaling pathway.[7][8] COX-2 is an inducible enzyme responsible for the production of pro-inflammatory prostaglandins.[7] The NF-κB pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes.[9]

Signaling Pathway: Inhibition of NF-κB Activation

The NF-κB signaling cascade is a key target for the anti-inflammatory effects of these compounds.

Caption: Inhibition of the NF-κB signaling pathway.

Quantitative Data: Anti-inflammatory Activity

The following table presents the inhibitory activity of a representative trifluoromethyl-substituted indomethacin analog against COX enzymes.

Compound	Enzyme	IC₅₀ (nM)	Reference
CF₃-Indomethacin	mCOX-2	267	[7][8]
CF₃-Indomethacin	hCOX-2	388	[7]
CF₃-Indomethacin	oCOX-1	>4000	[7]

Experimental Protocol: Western Blot Analysis of NF-κB Pathway Proteins

This protocol is used to assess the effect of trifluoromethyl-substituted indoles on the levels of key proteins in the NF-κB signaling pathway.

Caption: Workflow for Western blot analysis of NF-κB pathway proteins.

Methodology:

• Cell Culture and Treatment: Culture appropriate cells (e.g., RAW 264.7 macrophages) and pre-treat with various concentrations of the trifluoromethyl-substituted indole for a specified time, followed by stimulation with an inflammatory agent like lipopolysaccharide (LPS).

• Protein Extraction: Lyse the cells and determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phosphorylated p65, total p65, IκBα, and a loading control like β-actin).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize to the loading control to determine the relative changes in protein expression and phosphorylation.

Antimicrobial Activity

Trifluoromethyl-substituted indoles have demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi. The proposed mechanisms of action include the disruption of microbial cell membranes and inhibition of biofilm formation. The lipophilic nature of the trifluoromethyl group may facilitate the interaction of these compounds with the lipid bilayers of microbial membranes, leading to increased permeability and cell death.

Quantitative Data: Antimicrobial Activity

The following table summarizes the minimum inhibitory concentration (MIC) values of representative trifluoromethyl-substituted indole derivatives against various microbial strains.

Compound Class	Microbial Strain	MIC (µg/mL)	Reference
Indole-thiadiazole	S. aureus	6.25	[10]
Indole-triazole	S. aureus	6.25	[10]
Indole-thiadiazole	MRSA	6.25	[10]
Indole-triazole	MRSA	6.25	[10]
Indole-thiadiazole	E. coli	12.5	[10]
Indole-triazole	E. coli	12.5	[10]
Indole-thiadiazole	B. subtilis	3.125	[10]
Indole-triazole	B. subtilis	3.125	[10]
Indole-triazole	C. albicans	3.125	[10]
Indole-triazole	C. krusei	3.125	[10]
Halogenated Indoles	S. aureus	20-30	[11]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution: Perform serial twofold dilutions of the trifluoromethyl-substituted indole compound in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature and duration for the specific microorganism.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anti-HIV Activity: Inhibition of Reverse Transcriptase

Certain trifluoromethyl-substituted indoles have been identified as potent inhibitors of the human immunodeficiency virus type 1 (HIV-1) reverse transcriptase (RT).[12] HIV-1 RT is a crucial enzyme for the replication of the virus, as it transcribes the viral RNA genome into DNA. These indole derivatives often act as non-nucleoside reverse transcriptase inhibitors (NNRTIs), binding to an allosteric site on the enzyme and inducing a conformational change that inactivates it.

Quantitative Data: Anti-HIV Activity

The following table presents the anti-HIV activity of a representative trifluoromethyl-substituted indole derivative.

Compound	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
Indole-based trifluoropropanoate (R-12)	0.019	210.697	11,089	[12]

EC₅₀: 50% effective concentration; CC₅₀: 50% cytotoxic concentration; SI = CC₅₀/EC₅₀

Experimental Protocol: HIV-1 Reverse Transcriptase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of purified HIV-1 RT.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing a template-primer (e.g., poly(rA)-oligo(dT)), dNTPs (with one being radiolabeled or fluorescently labeled), and purified HIV-1 RT in a suitable buffer.

• Inhibition Assay: Add the trifluoromethyl-substituted indole compound at various concentrations to the reaction mixture.

• Incubation: Incubate the reaction mixture at 37°C to allow for DNA synthesis.

• Quantification: Stop the reaction and quantify the amount of newly synthesized DNA. This can be done by measuring the incorporation of the labeled dNTP into the DNA product.

• Data Analysis: Calculate the percent inhibition of RT activity at each compound concentration and determine the IC₅₀ value.

Conclusion

The incorporation of a trifluoromethyl group into the indole scaffold has proven to be a highly effective strategy for the development of potent therapeutic agents with diverse mechanisms of action. Trifluoromethyl-substituted indoles have demonstrated significant potential as anticancer, anti-inflammatory, antimicrobial, and anti-HIV agents. Their ability to modulate key biological targets such as tubulin, COX-2, the NF-κB pathway, and HIV-1 reverse transcriptase underscores their importance in modern drug discovery. The in-depth understanding of their mechanisms of action, supported by robust experimental data, will continue to drive the design and development of novel and more effective trifluoromethyl-substituted indole-based therapeutics.

References

• 1. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. Indole derivatives as tubulin polymerization inhibitors for the development of promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. JCI - Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer [jci.org]
• 10. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Multi‐Halogenated Indoles as Antimicrobial and Antivirulence Agents Against Drug‐Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enantioselective inhibition of reverse transcriptase (RT) of HIV-1 by non-racemic indole-based trifluoropropanoates developed by asymmetric catalysis using recyclable organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Targets for 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a synthetic organic compound featuring an indole core, a known scaffold in medicinal chemistry. While direct therapeutic applications of this specific molecule are not yet established in publicly available literature, its structural motifs suggest several potential avenues for therapeutic intervention. The indole-2-carboxylic acid moiety is a recognized pharmacophore, and the presence of a trifluoromethyl group at the 7-position can significantly influence its physicochemical properties, such as lipophilicity and metabolic stability, thereby modulating its biological activity. This document provides an in-depth technical guide exploring the potential therapeutic targets of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid based on structure-activity relationships of analogous compounds. It is intended to serve as a foundational resource for researchers and drug development professionals interested in the therapeutic potential of this and related molecules.

Introduction

The indole nucleus is a privileged scaffold in drug discovery, present in a wide array of biologically active compounds. The derivatization of the indole ring allows for the fine-tuning of pharmacological activity. 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid combines the indole-2-carboxylic acid core with a 7-trifluoromethyl substituent. The trifluoromethyl group is a common bioisostere for a methyl group and is known to enhance metabolic stability and binding affinity of drug candidates. This guide will explore the plausible therapeutic targets for this compound by examining the known biological activities of structurally related indole-2-carboxylic acid derivatives.

Potential Therapeutic Targets

Based on the established pharmacology of the indole-2-carboxylic acid scaffold, the following are hypothesized as potential therapeutic targets for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

HIV-1 Integrase

Derivatives of indole-2-carboxylic acid have been identified as inhibitors of HIV-1 integrase, a crucial enzyme for viral replication. These compounds chelate the magnesium ions in the active site of the enzyme, preventing the integration of viral DNA into the host genome. The trifluoromethyl group at the 7-position could potentially enhance the binding affinity and antiviral activity.

NMDA Receptor (Glycine Site)

Indole-2-carboxylic acids are known to act as antagonists at the glycine binding site of the N-methyl-D-aspartate (NMDA) receptor. This receptor is implicated in various neurological disorders, including epilepsy and neurodegenerative diseases. The 7-trifluoromethyl substituent might modulate the potency and selectivity of the compound for different NMDA receptor subtypes.

14-3-3η Protein

Recent studies have shown that derivatives of 1H-indole-2-carboxylic acid can target the 14-3-3η protein, which is overexpressed in certain cancers, such as hepatocellular carcinoma.[1] Inhibition of this protein can induce apoptosis in cancer cells. The specific substitution at the 7-position could influence the interaction with the protein's binding pocket.

Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO)

IDO1 and TDO are enzymes involved in tryptophan metabolism and are considered important targets in cancer immunotherapy. Some indole-2-carboxylic acid derivatives have been shown to inhibit these enzymes, leading to the restoration of an anti-tumor immune response. The electron-withdrawing nature of the trifluoromethyl group could play a role in the inhibitory activity.

Quantitative Data (Hypothetical)

As no direct experimental data for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is available, the following table presents hypothetical quantitative data based on the activities of related indole-2-carboxylic acid derivatives against the potential targets. This data is for illustrative purposes to guide future experimental work.

Target	Assay Type	Parameter	Hypothetical Value (µM)	Reference Compound Class
HIV-1 Integrase	Strand Transfer Assay	IC50	0.5 - 5	Indole-2-carboxylic acid derivatives
NMDA Receptor (Glycine Site)	Radioligand Binding Assay	Ki	1 - 10	Substituted indole-2-carboxylic acids
14-3-3η Protein	Fluorescence Polarization	Ki	5 - 20	1H-indole-2-carboxylic acid derivatives
IDO1	Enzymatic Assay	IC50	2 - 15	Indole-2-carboxylic acid derivatives
TDO	Enzymatic Assay	IC50	5 - 25	Indole-2-carboxylic acid derivatives

Experimental Protocols

The following are generalized experimental protocols for assessing the activity of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid against its potential targets.

HIV-1 Integrase Strand Transfer Assay

Objective: To determine the in vitro inhibitory activity of the test compound against HIV-1 integrase.

Methodology:

• Reagents and Materials: Recombinant HIV-1 integrase, donor DNA (oligonucleotide substrate), target DNA, and a suitable assay buffer.

• Procedure: a. The test compound is serially diluted in DMSO. b. Recombinant HIV-1 integrase is pre-incubated with the test compound for a specified time at 37°C. c. The strand transfer reaction is initiated by the addition of the donor and target DNA substrates. d. The reaction is allowed to proceed for 1-2 hours at 37°C. e. The reaction is stopped, and the products are analyzed using a suitable detection method, such as gel electrophoresis or a fluorescence-based plate reader assay.

• Data Analysis: The concentration of the compound that inhibits 50% of the integrase activity (IC50) is calculated from the dose-response curve.

NMDA Receptor Glycine Site Binding Assay

Objective: To evaluate the binding affinity of the test compound to the glycine site of the NMDA receptor.

Methodology:

• Reagents and Materials: Rat brain cortical membranes (source of NMDA receptors), radioligand (e.g., [³H]glycine or a specific antagonist), test compound, and binding buffer.

• Procedure: a. The test compound is prepared in various concentrations. b. Rat brain membranes are incubated with the radioligand and varying concentrations of the test compound. c. The incubation is carried out at a specific temperature for a defined period to reach equilibrium. d. The bound and free radioligand are separated by rapid filtration. e. The amount of bound radioactivity is quantified using a scintillation counter.

• Data Analysis: The inhibition constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

14-3-3η Protein Inhibition Assay (Fluorescence Polarization)

Objective: To measure the ability of the test compound to disrupt the interaction between 14-3-3η and a fluorescently labeled binding partner.

Methodology:

• Reagents and Materials: Recombinant 14-3-3η protein, a fluorescently labeled peptide known to bind to 14-3-3η, test compound, and assay buffer.

• Procedure: a. The test compound is serially diluted. b. Recombinant 14-3-3η protein and the fluorescently labeled peptide are incubated together in the presence of the test compound. c. The fluorescence polarization of the solution is measured using a plate reader.

• Data Analysis: A decrease in fluorescence polarization indicates displacement of the fluorescent peptide and inhibition of the protein-protein interaction. The Ki is determined from the dose-response curve.

IDO1/TDO Enzymatic Assay

Objective: To assess the inhibitory effect of the test compound on the enzymatic activity of IDO1 or TDO.

Methodology:

• Reagents and Materials: Recombinant human IDO1 or TDO, L-tryptophan (substrate), methylene blue (cofactor for IDO1), ascorbic acid, and catalase in a suitable reaction buffer.

• Procedure: a. The test compound is pre-incubated with the enzyme. b. The reaction is initiated by the addition of L-tryptophan. c. The reaction mixture is incubated at 37°C for a specified time. d. The reaction is terminated, and the product, N-formylkynurenine, is converted to kynurenine. e. The amount of kynurenine produced is quantified by measuring its absorbance at 321 nm or by HPLC.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the compound concentration.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the potential signaling pathway involvement and a general workflow for target validation.

Caption: Inhibition of HIV-1 Integrase by 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid.

Caption: Antagonism of the NMDA Receptor Glycine Site.

Caption: General workflow for therapeutic target validation.

Conclusion

While 7-(trifluoromethyl)-1H-indole-2-carboxylic acid remains a molecule with underexplored therapeutic potential, its structural features strongly suggest that it may interact with several important biological targets. The indole-2-carboxylic acid scaffold is a versatile starting point for the development of inhibitors for enzymes like HIV-1 integrase and IDO1/TDO, as well as modulators of receptors such as the NMDA receptor. The 7-trifluoromethyl group is anticipated to enhance the drug-like properties of the molecule. The experimental protocols and theoretical framework provided in this guide are intended to catalyze further research into the pharmacological profile of this and related compounds, ultimately paving the way for the development of novel therapeutics.

References

• 1. nbinno.com [nbinno.com]

role of the trifluoromethyl group in indole bioactivity

An In-depth Technical Guide to the Role of the Trifluoromethyl Group in Indole Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1] Its versatile biological activities make it a focal point in modern drug discovery.[1][2] A key strategy for optimizing indole-based drug candidates is the strategic incorporation of fluorine-containing functional groups, most notably the trifluoromethyl (CF₃) group.[1][2][3][4]

The introduction of a CF₃ group can profoundly alter a molecule's physicochemical and pharmacological properties.[2][3] This is due to the unique characteristics of the CF₃ moiety, including its high electronegativity, steric bulk, and the exceptional strength of the carbon-fluorine bond.[5] Consequently, trifluoromethylation is a well-established method for enhancing metabolic stability, modulating lipophilicity, and improving target binding affinity and selectivity.[1][5] This guide provides a technical overview of the multifaceted , supported by quantitative data, experimental protocols, and pathway visualizations.

Modulation of Physicochemical and Pharmacokinetic Properties

The CF₃ group exerts its influence by modifying several key molecular parameters that are critical for a compound's journey from administration to its biological target. These modifications are often key to transforming a promising lead compound into a viable drug candidate.[5]

Enhanced Lipophilicity

The CF₃ group is significantly more lipophilic than a hydrogen or methyl group, with a Hansch π value of +0.88.[5] This increased lipophilicity can enhance a molecule's ability to permeate biological membranes, such as the intestinal wall or the blood-brain barrier.[1][2][5] This often leads to improved oral bioavailability and better distribution to target tissues.[1][5]

Increased Metabolic Stability

One of the most valuable contributions of the CF₃ group is the enhancement of metabolic stability.[2][6] Aromatic rings and adjacent benzylic positions are common sites of oxidative metabolism by cytochrome P450 (CYP) enzymes. The strong electron-withdrawing nature of the CF₃ group can deactivate an aromatic ring, making it less susceptible to oxidation.[5] Furthermore, placing a CF₃ group at a potential metabolic hotspot can sterically block enzymatic degradation, thereby increasing the drug's half-life and reducing the required dose.[2][5][6]

Altered Electronic Effects and Acidity

The powerful electron-withdrawing effect of the CF₃ group can significantly influence the pKa of nearby acidic or basic centers within the indole scaffold.[1][3] This modulation can alter the ionization state of the molecule at physiological pH, which in turn affects its solubility, permeability, and ability to interact with its biological target through hydrogen bonding or ionic interactions.

The logical flow from the intrinsic properties of the CF₃ group to its ultimate biological impact is visualized below.

Caption: Logical relationship between CF₃ group properties and pharmacological effects.

Impact on Biological Activity: Case Studies

The strategic placement of a trifluoromethyl group can lead to dramatic changes in biological activity. The following case studies provide quantitative data on how this substitution influences the potency of indole-based compounds against specific biological targets.

Case Study: Inhibition of AAA ATPase p97

The AAA ATPase p97 is a critical enzyme in protein quality control pathways and a target for cancer therapy. A structure-activity relationship (SAR) study of phenyl indole inhibitors revealed that the nature of the C-5 indole substituent is highly sensitive.[7] The trifluoromethyl-substituted lead compound was compared against several bioisosteres.[7]

Table 1: SAR of C-5 Substituted Phenyl Indole Inhibitors of p97

Compound	C-5 Substituent	IC₅₀ (μM)
1	-CF₃	4.5 ± 0.4
2	-OCH₃	16.5 ± 1.0
3	-OCF₃	5.0 ± 0.5
4	-CH₃	0.08 ± 0.01
5	-SF₅	21.5 ± 0.4
6	-NO₂	0.05 ± 0.01

Data sourced from a study on p97 inhibitors.[7]

In this series, while the -CF₃ analogue (IC₅₀ = 4.5 µM) was a potent inhibitor, it was surprisingly less active than the electronically divergent -CH₃ and -NO₂ analogues.[7] The study concluded that the biological activity did not fully correlate with either electronic or steric factors alone, highlighting the complex interplay of forces governing molecular recognition.[7]

Case Study: Potentiation of the CFTR Ion Channel

The cystic fibrosis transmembrane conductance regulator (CFTR) is an ion channel where mutations can lead to cystic fibrosis. A study on tetrahydro-1H-pyrido[4,3-b]indoles as CFTR potentiators investigated the effect of substitutions on the phenyl ring. The insertion of a trifluoromethyl group at position 8 caused a notable drop in potency compared to a fluorine-substituted analogue.[8]

Table 2: SAR of Substituted Tetrahydro-1H-pyrido[4,3-b]indoles as CFTR Potentiators

Compound	Substitution	Efficacy (Eₘₐₓ %)	Potency (EC₅₀ μM)
20	6-F	100 ± 5	0.09 ± 0.01
28	8-CF₃	105 ± 6	0.57 ± 0.05

Data represents mean ± SD (n=3-6) from F508del-CFTR FRT cells.[8]

As shown in Table 2, while the 8-CF₃ substituted compound 28 maintained full efficacy, its potency was approximately 6-fold lower than the 6-fluoro substituted compound 20 .[8] This demonstrates that the position and context of the CF₃ group are critical, and its introduction does not universally guarantee an increase in potency.

Experimental Protocols

Evaluating the impact of trifluoromethylation requires robust and reproducible experimental assays. Below are detailed methodologies for key experiments relevant to assessing the bioactivity and metabolic profile of indole derivatives.

In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay is crucial for determining a compound's susceptibility to Phase I metabolism, a primary factor influenced by trifluoromethylation.[9]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance of a test compound upon incubation with liver microsomes.

Materials:

• Test Compound (e.g., trifluoromethylated indole)

• Liver Microsomes (e.g., Human, Mouse)

• NADPH regenerating system (Solutions A & B)

• Phosphate Buffer (0.1 M, pH 7.4)

• Termination Solution (e.g., ice-cold acetonitrile with an internal standard)

• Control compounds (e.g., high-clearance and low-clearance controls)

• LC-MS/MS system for analysis

Methodology:

• Preparation: Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).

• Reaction Mixture: In a 96-well plate, prepare the incubation mixture containing phosphate buffer, liver microsomes, and the test compound (final concentration typically 1 µM).

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer aliquots of the incubation mixture to a new plate containing ice-cold termination solution. This stops the enzymatic reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Calculation: Determine the half-life (t½) by plotting the natural log of the percentage of the parent compound remaining versus time. The slope of the linear regression (k) is used in the equation: t½ = 0.693 / -k.

The workflow for this crucial assay is visualized below.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. jelsciences.com [jelsciences.com]
• 4. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 5. mdpi.com [mdpi.com]
• 6. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure–Activity Study of Bioisosteric Trifluoromethyl and Pentafluorosulfanyl Indole Inhibitors of the AAA ATPase p97 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]

Indole-2-Carboxylic Acid Derivatives: A Technical Guide to Their Discovery and Significance in Drug Development

Executive Summary: The indole-2-carboxylic acid scaffold has emerged as a "privileged structure" in medicinal chemistry, demonstrating a remarkable versatility that has led to the discovery of potent modulators for a wide array of biological targets. This technical guide provides an in-depth exploration of the discovery and significance of these derivatives, with a focus on their applications in antiviral, immuno-oncology, and neurological research. It details the key mechanisms of action, summarizes critical quantitative data, outlines experimental protocols, and visualizes the complex biological pathways and synthetic workflows involved. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

The Indole-2-Carboxylic Acid Scaffold: A Foundation for Therapeutic Innovation

The indole ring system is a cornerstone of numerous natural products and pharmacologically active compounds. The addition of a carboxylic acid group at the 2-position creates the indole-2-carboxylic acid scaffold, a motif that has proven exceptionally fruitful in the development of novel therapeutics. This core structure provides a rigid framework with specific hydrogen bonding capabilities (donor NH and acceptor COOH) and a lipophilic surface, allowing for high-affinity interactions with a variety of enzyme active sites and receptor binding pockets. Its derivatives have been identified and optimized to target diverse proteins, including viral enzymes, metabolic pathway regulators, and central nervous system receptors.

Key Therapeutic Applications and Discoveries

The significance of indole-2-carboxylic acid derivatives is best illustrated through their successful application in targeting several critical diseases.

Antiviral Activity: Potent Inhibition of HIV-1 Integrase

A major breakthrough for this scaffold was its identification as a potent inhibitor of HIV-1 integrase, a key enzyme responsible for inserting viral DNA into the host genome, which is a critical step in the viral life cycle.[1][2]

Mechanism of Action: Indole-2-carboxylic acid derivatives act as integrase strand transfer inhibitors (INSTIs). The core mechanism involves the chelation of two divalent magnesium ions (Mg²⁺) within the catalytic core of the integrase enzyme.[3] This interaction, facilitated by the indole nitrogen and the C2-carboxylate group, prevents the binding of host DNA and blocks the crucial strand transfer reaction, effectively halting viral replication.[4] Further structural optimizations, such as the introduction of a halogenated benzene ring, can enhance binding through π-π stacking interactions with viral DNA.[5][3]

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Caption: Mechanism of HIV-1 integrase inhibition by indole-2-carboxylic acid derivatives.

Quantitative Data: HIV-1 Integrase Inhibitory Activity

Compound ID	Modifications	IC₅₀ (μM)	Reference
1	Parent Indole-2-carboxylic acid	-	[3]
17a	C6 halogenated benzene ring introduced	3.11	[5][3]
3	Initial hit from virtual screening	-	[2]
20a	Structural optimization on C3 of indole core	0.13	[1][2]

Experimental Protocols

Synthesis of Ethyl 6-bromo-3-formyl-1H-indole-2-carboxylate (Example Intermediate) [1]

• Starting Material: Ethyl 6-bromo-1H-indole-2-carboxylate (Compound 12).

• Reagents: Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF), Anhydrous sodium carbonate.

• Procedure: a. Dissolve Compound 12 (100 mg, 0.37 mmol) in DMF (10 mL). b. Add phosphorus oxychloride (572 mg, 3.73 mmol) dropwise to the solution. c. Stir the mixture at room temperature for 2 hours. d. Heat the solution under reflux for 2 hours, monitoring progress by Thin Layer Chromatography (TLC). e. Cool the solution to room temperature. f. Neutralize to pH 8 by adding anhydrous sodium carbonate. g. Extract the product with ethyl acetate (3 x 30 mL). h. Concentrate the combined organic layers under reduced pressure to yield the crude product.

HIV-1 Integrase Inhibition Assay (Strand Transfer) The inhibitory activity against the strand transfer process of HIV-1 integrase is typically measured using a bio-layer interferometry (BLI) assay or a similar fluorescence-based method.

• Immobilization: Biotin-labeled viral DNA duplex is immobilized on a streptavidin-coated biosensor.

• Binding: The biosensor is dipped into a solution containing recombinant HIV-1 integrase enzyme and MgCl₂ to allow the formation of the integrase-DNA complex.

• Inhibition: The complex-loaded biosensor is then transferred to a solution containing the indole derivative test compound at various concentrations.

• Strand Transfer Reaction: Finally, the sensor is moved to a solution containing a target DNA substrate. The strand transfer reaction leads to a change in mass at the sensor tip, which is detected.

• Data Analysis: The rate of the strand transfer reaction is measured in the presence of the inhibitor and compared to a control (DMSO). The IC₅₀ value is calculated from the dose-response curve.

Immuno-Oncology: Dual Inhibition of IDO1 and TDO

Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) are crucial enzymes in the tryptophan catabolism pathway.[6] Their overexpression in the tumor microenvironment leads to tryptophan depletion and the production of immunosuppressive metabolites (kynurenines), allowing cancer cells to evade the immune system. Indole-2-carboxylic acid derivatives have been developed as dual inhibitors of IDO1 and TDO, representing a promising strategy in cancer immunotherapy.[6]

dot

Caption: The IDO1/TDO pathway and its inhibition in immuno-oncology.

Quantitative Data: IDO1/TDO Dual Inhibitory Activity [6]

Compound ID	Modifications	IDO1 IC₅₀ (μM)	TDO IC₅₀ (μM)
9o-1	6-acetamido derivative	1.17	1.55
9p-O	para-benzoquinone derivative	<< 1 (double digit nM)	<< 1 (double digit nM)

Experimental Protocols

IDO1/TDO Enzyme Inhibition Assay The enzymatic activity of IDO1 and TDO can be measured by quantifying the production of N-formylkynurenine.

• Reaction Mixture: Prepare a reaction buffer (e.g., potassium phosphate buffer) containing L-Tryptophan (substrate), methylene blue, ascorbic acid, and catalase.

• Inhibitor Addition: Add the indole derivative test compounds at varying concentrations to the reaction mixture.

• Enzyme Initiation: Initiate the reaction by adding recombinant human IDO1 or TDO enzyme.

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 60 minutes).

• Termination: Stop the reaction by adding a terminating agent like trichloroacetic acid.

• Conversion & Detection: Heat the mixture to convert N-formylkynurenine to kynurenine. After centrifugation, the supernatant is analyzed. The kynurenine concentration is measured spectrophotometrically at 365 nm.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value.

Neuroscience: NMDA Receptor Antagonism

The N-methyl-D-aspartate (NMDA) receptor is a crucial ionotropic glutamate receptor in the central nervous system involved in synaptic plasticity, learning, and memory. Glycine acts as a co-agonist, and its binding to an allosteric site is required for receptor activation. Indole-2-carboxylic acid was discovered to be a competitive antagonist at this glycine binding site, blocking the potentiation of the NMDA receptor's response to glutamate.[4][7] This activity makes its derivatives potential candidates for studying and treating neurological conditions involving NMDA receptor overactivation, such as epilepsy and stroke.[4]

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Caption: Competitive antagonism at the NMDA receptor's glycine site.

Quantitative Data: NMDA Receptor Antagonist Activity [4]

Compound	Target	Activity	Value
Indole-2-carboxylic acid	NMDA Receptor (Glycine Site)	IC₅₀	105 µM
5-Fluoro-I2CA	NMDA Receptor (Glycine Site)	Kᵢ	15 µM

Other Notable Applications

The structural versatility of the indole-2-carboxylic acid scaffold has led to its exploration in numerous other therapeutic areas.

Therapeutic Area	Target / Mechanism	Example Compound(s)	Key Finding	Reference(s)
Anticancer	Apoptosis Induction (Tubulin Polymerization Inhibition)	3a (5-chloro-3-methyl-indole-2-carboxylic acid (4-nitrobenzylidene)-hydrazide)	Arrests T47D cells in G₂/M phase and induces apoptosis.	[8]
Anticancer	EGFR/CDK2 Dual Inhibition	5e (2-methylpyrrolidin-4-yl phenethyl derivative)	Potent antiproliferative activity (GI₅₀ = 0.95 µM); more potent than doxorubicin against several cell lines.	[9]
Asthma/Allergy	CysLT₁ Selective Antagonism	17k	Highly potent and selective CysLT₁ antagonist (IC₅₀ = 5.9 nM).	[10]
Neurology/Metabolic	Cannabinoid CB1 Receptor Allosteric Modulation	Compound 1 (Indole-2-carboxamide)	Prototypical allosteric modulator that can positively or negatively regulate CB1 signaling depending on the pathway.	[11]

General Synthetic Methodologies

The synthesis of indole-2-carboxylic acid and its derivatives can be achieved through several established chemical routes. The Fischer indole synthesis is a classic and widely used method.

Fischer Indole Synthesis Workflow: This method involves the acid-catalyzed reaction of a phenylhydrazine with an aldehyde or ketone (in this case, a pyruvate derivative) to form a phenylhydrazone, which then undergoes rearrangement and cyclization to form the indole core.

dot

References

• 1. mdpi.com [mdpi.com]
• 2. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. Discovery and SAR of indole-2-carboxylic acid benzylidene-hydrazides as a new series of potent apoptosis inducers using a cell-based HTS assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Biological Evaluation of Indole-2-carboxamides Bearing Photoactivatable Functionalities as Novel Allosteric Modulators for the Cannabinoid CB1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]

7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid: A Core Scaffold for Bioactive Small Molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a heterocyclic building block that has garnered significant attention in medicinal chemistry and drug discovery. Its rigid indole core, combined with the electron-withdrawing trifluoromethyl group and a versatile carboxylic acid handle, makes it an attractive starting point for the synthesis of complex molecules with diverse biological activities. The trifluoromethyl substituent is known to enhance metabolic stability, improve membrane permeability, and increase binding affinity of small molecules to their biological targets. This whitepaper provides a comprehensive overview of the synthesis, known biological activities, and therapeutic potential of molecules derived from the 7-(trifluoromethyl)-1H-indole-2-carboxylic acid scaffold.

Chemical Properties and Synthesis

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a white to off-white crystalline solid. The presence of the trifluoromethyl group at the 7-position influences the electronic properties of the indole ring, while the carboxylic acid at the 2-position serves as a key functional group for derivatization.

While specific synthetic routes for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid are not extensively detailed in the provided literature, the general synthesis of indole-2-carboxylic acids often involves the Reissert indole synthesis or the Fischer indole synthesis from appropriately substituted precursors. For instance, the synthesis of similar indole-2-carboxylic acid derivatives often starts with commercially available substituted anilines and pyruvic acid derivatives.

Derivatives of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid are commonly synthesized through standard amide bond formation reactions. The carboxylic acid moiety is typically activated with coupling agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) or converted to an acyl chloride before reaction with a desired amine to yield the corresponding amide.

Biological Activities and Therapeutic Applications

Research has primarily focused on the utility of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid as a scaffold for the development of potent inhibitors of various enzymes and as anti-infective agents.

HIV-1 Integrase Inhibition

A significant area of investigation for indole-2-carboxylic acid derivatives is in the development of HIV-1 integrase inhibitors. The integrase enzyme is crucial for the replication of the HIV virus, as it catalyzes the insertion of the viral DNA into the host cell's genome. The indole-2-carboxylic acid core has been identified as a key pharmacophore that can chelate with the two magnesium ions (Mg2+) present in the active site of the integrase enzyme, thereby inhibiting its function.[1]

Derivatives of 6-bromo-1H-indole-2-carboxylic acid, a related precursor, have been extensively studied. Modifications at various positions of the indole ring have led to the discovery of potent inhibitors. For example, substitution at the C3 and C6 positions of the indole core has been shown to significantly enhance inhibitory activity against HIV-1 integrase. One such derivative, 6-((3-fluoro-4-methoxyphenyl)amino)-3-(((4-(trifluoromethyl)benzyl)oxy)methyl)-1H-indole-2-carboxylic acid (17a), demonstrated a marked inhibitory effect on integrase with an IC50 value of 3.11 μM.[1]

Table 1: In Vitro Activity of Indole-2-Carboxylic Acid Derivatives as HIV-1 Integrase Inhibitors

Compound	Target	Assay	IC50 (μM)	Reference
17a	HIV-1 Integrase	Strand Transfer Assay	3.11	[1]

Anti-Trypanosomal Activity

Derivatives of indole-2-carboxamides have been investigated for their activity against Trypanosoma cruzi, the parasite responsible for Chagas disease. In a study exploring the structure-activity relationship (SAR) of this class of compounds, it was observed that the nature and position of substituents on the indole ring are critical for anti-trypanosomal potency. Interestingly, analogues containing electron-withdrawing groups such as halogens and the trifluoromethyl group at the 5-position were found to be inactive, with pEC50 values less than 4.2.[2][3] This highlights the importance of the substituent's position, suggesting that a trifluoromethyl group at the 7-position might confer different biological properties.

Table 2: In Vitro Anti-Trypanosomal Activity of 5-Substituted Indole-2-Carboxamide Derivatives

Compound	Substituent at C5	pEC50	Reference
10	Trifluoromethyl	< 4.2	[2][3]
8	Halogen	< 4.2	[2][3]

Experimental Protocols

General Procedure for Amide Coupling

The synthesis of indole-2-carboxamide derivatives from 7-(trifluoromethyl)-1H-indole-2-carboxylic acid typically follows a general amide coupling procedure.

• Acid Activation: To a solution of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid in a suitable aprotic solvent (e.g., dichloromethane or dimethylformamide), a coupling agent such as EDCI (1.1-1.5 equivalents) and an activating agent like 1-hydroxybenzotriazole (HOBt) (1.1-1.5 equivalents) are added. The mixture is stirred at room temperature for a specified time (e.g., 30 minutes) to form the activated ester.

• Amine Addition: The desired amine (1.0-1.2 equivalents) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5-2.0 equivalents) are then added to the reaction mixture.

• Reaction: The reaction is stirred at room temperature or slightly elevated temperature until completion, which is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is typically diluted with an organic solvent and washed sequentially with an acidic solution (e.g., 1N HCl), a basic solution (e.g., saturated NaHCO3), and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel or by preparative high-performance liquid chromatography (HPLC) to yield the pure amide derivative.

HIV-1 Integrase Strand Transfer Assay

This assay is designed to measure the ability of a compound to inhibit the strand transfer step of the HIV-1 integrase reaction.[4][5][6]

• Plate Coating: A 96-well plate is coated with a donor substrate DNA (a synthetic oligonucleotide corresponding to the U5 end of the HIV-1 long terminal repeat).

• Integrase Binding: Recombinant HIV-1 integrase enzyme is added to the wells and allowed to bind to the donor DNA.

• Inhibitor Addition: The test compound (e.g., a derivative of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid) is added to the wells at various concentrations.

• Strand Transfer Reaction: A target substrate DNA is added to initiate the strand transfer reaction.

• Detection: The amount of integrated target DNA is quantified using a detection method, often involving a labeled antibody or a colorimetric substrate.

• Data Analysis: The IC50 value, representing the concentration of the inhibitor required to reduce the integrase activity by 50%, is calculated from the dose-response curve.

Trypanosoma cruzi Intracellular Amastigote Assay

This cell-based assay evaluates the efficacy of compounds against the intracellular replicative form of T. cruzi.[7][8]

• Host Cell Seeding: Host cells (e.g., Vero cells or L6 myoblasts) are seeded in a 96-well plate and allowed to adhere overnight.

• Infection: The host cells are infected with trypomastigotes of T. cruzi. After an incubation period to allow for invasion, extracellular parasites are washed away.

• Compound Treatment: The test compounds are added to the infected cells at various concentrations.

• Incubation: The plates are incubated for a period of time (e.g., 72 hours) to allow for amastigote replication.

• Quantification of Parasite Load: The number of intracellular amastigotes is quantified. This can be done by fixing and staining the cells with a DNA-binding dye (e.g., DAPI) and imaging using a high-content imaging system. Alternatively, a reporter strain of the parasite expressing an enzyme like β-galactosidase can be used, and the parasite load is determined by a colorimetric assay.

• Data Analysis: The pEC50 value, which is the negative logarithm of the concentration required to inhibit parasite growth by 50%, is calculated from the dose-response curve.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of HIV-1 Integrase Inhibition.

Caption: Drug Discovery Workflow.

Conclusion

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid stands out as a valuable and versatile scaffold in the field of medicinal chemistry. While the parent molecule itself may not exhibit potent biological activity, its derivatives have shown significant promise as inhibitors of critical therapeutic targets, most notably HIV-1 integrase. The strategic placement of the trifluoromethyl group can impart favorable pharmacokinetic properties, and the carboxylic acid functionality provides a convenient point for chemical modification. The continued exploration of derivatives based on this core structure holds the potential for the discovery of novel therapeutic agents for a range of diseases. Future research should focus on expanding the diversity of substituents on the indole ring to probe new areas of chemical space and identify compounds with improved potency, selectivity, and drug-like properties.

References

• 1. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 2. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. xpressbio.com [xpressbio.com]
• 5. Study on suitable analysis method for HIV-1 non-catalytic integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Development of Trypanosoma cruzi in vitro assays to identify compounds suitable for progression in Chagas’ disease drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for the Investigation of Trypanosoma cruzi Amastigote Proliferation in Mammalian Host Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, a valuable building block in medicinal chemistry and drug discovery. The synthesis is based on the Reissert indole synthesis, a reliable and well-established method for the preparation of indole-2-carboxylic acids. The protocol is divided into three main stages: the condensation of 2-nitro-3-(trifluoromethyl)toluene with diethyl oxalate, the reductive cyclization of the resulting pyruvate intermediate, and the final hydrolysis to yield the target carboxylic acid. This application note includes a comprehensive experimental procedure, a summary of quantitative data, and a visual representation of the synthetic workflow to aid researchers in the successful preparation of this compound.

Introduction

Indole derivatives are a prominent class of heterocyclic compounds that are ubiquitous in natural products and pharmaceuticals. The indole scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities. Specifically, indole-2-carboxylic acid derivatives have been investigated for their potential as antiviral, anticancer, and anti-inflammatory agents. The introduction of a trifluoromethyl group at the 7-position of the indole ring can significantly modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, often leading to enhanced biological activity and pharmacokinetic profiles. This protocol details a robust synthetic route to access 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, providing a key intermediate for the synthesis of novel therapeutic agents.

Synthetic Scheme

The overall synthetic scheme is presented below:

Quantitative Data Summary

Step	Reactant 1	Reactant 2	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	2-nitro-3-(trifluoromethyl)toluene	Diethyl oxalate	Potassium ethoxide	Ethanol	25-30	12	Ethyl 2-(2-nitro-3-(trifluoromethyl)phenyl)-2-oxoacetate	75-85
2	Ethyl 2-(2-nitro-3-(trifluoromethyl)phenyl)-2-oxoacetate	-	Zinc dust	Acetic acid	90-100	2-3	Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate	60-70
3	Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate	-	Sodium hydroxide	Ethanol/Water	80	2	7-(trifluoromethyl)-1H-indole-2-carboxylic acid	85-95

Experimental Protocol

Materials and Methods

• 2-nitro-3-(trifluoromethyl)toluene

• Diethyl oxalate

• Potassium metal

• Absolute ethanol

• Zinc dust

• Glacial acetic acid

• Sodium hydroxide

• Hydrochloric acid

• Ethyl acetate

• Hexanes

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer with heating plate

• Rotary evaporator

• Ice bath

Step 1: Synthesis of Ethyl 2-(2-nitro-3-(trifluoromethyl)phenyl)-2-oxoacetate

• Preparation of Potassium Ethoxide: In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add absolute ethanol (100 mL). Carefully add potassium metal (1.0 eq) in small portions under a nitrogen atmosphere. Stir the mixture until all the potassium has dissolved.

• Condensation Reaction: To the freshly prepared potassium ethoxide solution, add a solution of 2-nitro-3-(trifluoromethyl)toluene (1.0 eq) and diethyl oxalate (1.1 eq) in absolute ethanol (50 mL) dropwise at room temperature.

• Reaction Monitoring: Stir the resulting deep-red mixture at room temperature for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, pour the mixture into a beaker containing ice-water (200 mL) and acidify with 2M hydrochloric acid until the pH is acidic.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (100 mL), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Step 2: Synthesis of Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate

• Reaction Setup: In a round-bottom flask, dissolve the ethyl 2-(2-nitro-3-(trifluoromethyl)phenyl)-2-oxoacetate (1.0 eq) obtained from Step 1 in glacial acetic acid (100 mL).

• Reduction and Cyclization: Heat the solution to 90-100 °C. Add zinc dust (3.0 eq) portion-wise over 30 minutes, maintaining the temperature of the exothermic reaction.

• Reaction Monitoring: After the addition is complete, stir the mixture at the same temperature for 2-3 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and filter off the excess zinc.

• Precipitation: Pour the filtrate into a large volume of ice-water (500 mL). A solid precipitate will form.

• Isolation and Purification: Collect the solid by filtration, wash thoroughly with water, and dry. The crude product can be recrystallized from ethanol to afford pure ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate.

Step 3: Synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid

• Hydrolysis: In a round-bottom flask, dissolve ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate (1.0 eq) in a mixture of ethanol (50 mL) and water (25 mL).

• Base Addition: Add sodium hydroxide (2.0 eq) to the solution and heat the mixture to reflux (approximately 80 °C) for 2 hours.

• Reaction Monitoring: Monitor the hydrolysis by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with water (50 mL) and acidify with 2M hydrochloric acid until a precipitate forms.

• Isolation: Collect the solid precipitate by filtration, wash with cold water, and dry under vacuum to yield 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Synthetic Workflow Diagram

Application Notes and Protocols for the Synthesis of Functionalized Indole-2-Carboxylic Acids

Introduction

Indole-2-carboxylic acids and their derivatives are pivotal structural motifs in medicinal chemistry and drug discovery. This core is present in numerous natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The carboxylic acid functionality at the 2-position serves as a versatile handle for further chemical modifications, enabling the generation of diverse compound libraries for structure-activity relationship (SAR) studies. This document provides detailed application notes and experimental protocols for several key synthetic routes to access these valuable compounds, catering to researchers, scientists, and professionals in drug development.

Fischer Indole Synthesis

The Fischer indole synthesis is one of the oldest and most reliable methods for constructing the indole nucleus.[1][2] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from the reaction of a substituted phenylhydrazine with an α-ketoacid, such as pyruvic acid, or its corresponding ester.[1][2]

Reaction Pathway & Mechanism

The synthesis begins with the condensation of an arylhydrazine with pyruvic acid to form a phenylhydrazone. This intermediate then tautomerizes to an enamine form. Under acidic conditions, a[3][3]-sigmatropic rearrangement occurs, followed by rearomatization, cyclization, and elimination of ammonia to yield the final indole-2-carboxylic acid product.[2][4][5]

Caption: Fischer Indole Synthesis Pathway.

Experimental Protocol: Synthesis of 5-Bromo-1H-indole-2-carboxylic acid

• Hydrazone Formation: In a 250 mL round-bottom flask, dissolve 4-bromophenylhydrazine hydrochloride (11.17 g, 50 mmol) and sodium pyruvate (5.50 g, 50 mmol) in 100 mL of glacial acetic acid.

• Reaction: Stir the mixture at room temperature for 1 hour. The corresponding phenylhydrazone will precipitate from the solution.

• Cyclization: Heat the reaction mixture to reflux (approximately 118°C) for 2 hours.

• Workup: Cool the mixture to room temperature and pour it into 500 mL of ice-cold water.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Purification: Dry the crude product under vacuum. If necessary, recrystallize from an ethanol/water mixture to yield the pure 5-bromo-1H-indole-2-carboxylic acid.

Quantitative Data Summary (Fischer Synthesis)

Starting Materials	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenylhydrazine, Pyruvic Acid	Polyphosphoric Acid (PPA)	None	100	1	75-85	[2]
4-Methoxyphenylhydrazine, Pyruvic Acid	Acetic Acid	Acetic Acid	118 (reflux)	2	80-90	[1]
Phenylhydrazine, Ethyl Pyruvate	ZnCl₂	Ethanol	78 (reflux)	4	70-80	[4]

Reissert Indole Synthesis

The Reissert synthesis is a robust method for preparing indole-2-carboxylic acids starting from an o-nitrotoluene derivative and diethyl oxalate.[6] The key steps are a base-catalyzed condensation followed by a reductive cyclization.[7][8]

Reaction Pathway & Mechanism

The synthesis initiates with the condensation of an o-nitrotoluene with diethyl oxalate in the presence of a strong base (e.g., potassium ethoxide) to form an ethyl o-nitrophenylpyruvate intermediate.[6] This intermediate is then subjected to reductive cyclization using reagents like zinc in acetic acid or iron powder, which reduces the nitro group to an amine that subsequently cyclizes onto the adjacent ketone to form the indole ring.[7][9]

Caption: Reissert Indole Synthesis Pathway.

Experimental Protocol: Synthesis of 1H-indole-2-carboxylic acid

• Condensation: To a solution of potassium ethoxide (prepared from 4.0 g of potassium in 100 mL of absolute ethanol), add a mixture of o-nitrotoluene (13.7 g, 100 mmol) and diethyl oxalate (14.6 g, 100 mmol) dropwise at 10°C.

• Reaction: Stir the mixture at room temperature for 12 hours. The potassium salt of ethyl o-nitrophenylpyruvate will precipitate.

• Isolation of Intermediate: Filter the precipitate, wash with cold ethanol, and dry. The salt can be used directly or after acidification to the pyruvate ester.

• Reductive Cyclization: Suspend the intermediate (approx. 100 mmol) in 200 mL of glacial acetic acid. Add zinc dust (26 g, 400 mmol) portion-wise while keeping the temperature below 40°C with an ice bath.

• Reaction: After the addition is complete, stir the mixture at room temperature for 4 hours.

• Workup: Filter off the excess zinc and inorganic salts. Pour the filtrate into 1 L of cold water.

• Isolation: Collect the precipitated indole-2-carboxylic acid by filtration, wash with water, and dry. Recrystallize from hot ethanol for purification.

Quantitative Data Summary (Reissert Synthesis)

Starting Materials	Base / Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
o-Nitrotoluene, Diethyl oxalate	KOEt / Zn, AcOH	Ethanol, Acetic Acid	10-40	12 + 4	65-75	[6]
2-Nitro-4-chlorotoluene, Diethyl oxalate	NaOEt / Fe, AcOH	Ethanol, Acetic Acid	25	10 + 3	70-80	[7]
o-Nitrotoluene, Diethyl oxalate	NaOEt / Na₂S₂O₄	Ethanol, Water	25	12 + 2	60-70	[9]

Hemetsberger Indole Synthesis

The Hemetsberger synthesis is a thermal decomposition reaction of a 3-aryl-2-azido-propenoic ester to yield an indole-2-carboxylic ester.[10][11] While it involves potentially hazardous azide intermediates, it is a reliable method that typically provides good yields.[10]

Reaction Pathway & Mechanism

The synthesis starts with a Knoevenagel-type condensation between an aromatic aldehyde and an α-azidoacetate to form the required α-azidocinnamate ester.[12][13] The subsequent thermal decomposition is believed to proceed through a nitrene intermediate, which then undergoes cyclization onto the aromatic ring and rearrangement to form the indole product.[10]

Caption: Hemetsberger Indole Synthesis Pathway.

Experimental Protocol: Synthesis of Ethyl 5-methoxy-1H-indole-2-carboxylate

• Azidocinnamate Formation: In a flask cooled to 0°C, add sodium ethoxide (5.1 g, 75 mmol) to 100 mL of dry ethanol. Add ethyl azidoacetate (10.0 g, 77.5 mmol) followed by the dropwise addition of 4-methoxybenzaldehyde (10.2 g, 75 mmol).

• Reaction: Stir the reaction at 0°C for 3 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Workup: Pour the mixture into ice water and extract with diethyl ether (3 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to obtain the crude ethyl 2-azido-3-(4-methoxyphenyl)acrylate.

• Thermolysis: Dissolve the crude azidocinnamate in 150 mL of dry xylene and heat the solution to reflux (approx. 140°C) for 2 hours, or until nitrogen evolution ceases.

• Isolation: Cool the reaction mixture and remove the xylene under reduced pressure.

• Purification: Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the desired ethyl 5-methoxy-1H-indole-2-carboxylate. The ester can be hydrolyzed to the carboxylic acid using standard conditions (e.g., NaOH in EtOH/H₂O).

Quantitative Data Summary (Hemetsberger Synthesis)

Starting Aldehyde	Solvent for Thermolysis	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	Xylene	140 (reflux)	2	>70	[10]
4-Chlorobenzaldehyde	Toluene	110 (reflux)	3	75	[12]
3-Methoxybenzaldehyde	Xylene	140 (reflux)	2	68 (5- and 7-isomers)	[13]

Modern Synthetic Methods

Recent advances have introduced powerful new strategies for the synthesis of functionalized indoles, often providing milder reaction conditions, improved functional group tolerance, and novel pathways for diversification.

Palladium-Catalyzed Aerobic C-H Amination

This method provides a direct route to indole-2-carboxylates through an intramolecular oxidative C-H amination. It avoids the need for pre-functionalized starting materials like hydrazines or nitro-arenes, starting instead from readily accessible 2-acetamido-3-aryl-acrylates.[14]

Catalytic Cycle

The proposed mechanism involves the formation of a Pd(II)-amidate species, which then undergoes intramolecular C-H activation (metalation) of the aryl ring. Subsequent reductive elimination forms the C-N bond and a Pd(0) species. The Pd(0) is then re-oxidized to Pd(II) by molecular oxygen, which serves as the terminal oxidant, completing the catalytic cycle.[14]

Caption: Palladium-Catalyzed Aerobic Amination Cycle.

Experimental Protocol

• Reaction Setup: To an oven-dried vial, add the 2-acetamido-3-aryl-acrylate substrate (0.25 mmol), Pd(OAc)₂ (5.6 mg, 0.025 mmol, 10 mol%), and NaOAc (41 mg, 0.50 mmol).

• Solvent Addition: Add 2.5 mL of a 9:1 mixture of trifluoroethanol (TFE) and trifluoroacetic acid (TFA).

• Reaction Conditions: Pierce the vial's cap with a needle attached to a balloon filled with oxygen (O₂). Place the vial in a preheated block at 100°C and stir for 24 hours.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to obtain the 1-acetyl-indole-2-carboxylate product. The acetyl group can be removed under basic conditions if desired.[14]

Quantitative Data Summary (Pd-Catalyzed C-H Amination)

Substrate Aryl Group	Catalyst	Oxidant	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenyl	Pd(OAc)₂	O₂	100	24	85	[14]
4-Chlorophenyl	Pd(OAc)₂	O₂	100	24	81	[14]
4-Methoxyphenyl	Pd(OAc)₂	O₂	100	24	91	[14]

Synthesis in Continuous Flow

Classic reactions like the Fischer indole synthesis can be significantly improved by transitioning from batch to continuous flow processing.[15] Flow chemistry offers enhanced safety (especially for exothermic reactions or when using hazardous intermediates), precise control over reaction parameters, and easier scalability.[16][17]

Experimental Workflow

In a typical setup, streams of reactants are continuously pumped and merged, passing through a heated coil or microreactor where the reaction occurs. The product stream is then collected for workup and purification. This approach dramatically reduces reaction times by enabling the use of superheated conditions under pressure.[15]

Caption: Continuous Flow Synthesis Workflow.

Experimental Protocol (Flow Fischer Synthesis)

• Solution Preparation: Prepare two stock solutions. Solution A: Phenylhydrazine (1 M) in a suitable solvent like isopropanol. Solution B: Pyruvic acid (1 M) in glacial acetic acid.

• System Setup: Use a commercial flow reactor system equipped with two pumps, a T-mixer, and a heated reactor coil (e.g., 16 mL stainless steel coil).

• Reaction: Pump Solution A and Solution B at equal flow rates (e.g., 2.5 mL/min each for a total flow rate of 5 mL/min) into the T-mixer.

• Conditions: Pass the combined stream through the reactor coil, which is heated to 200°C and pressurized to 75 bar to prevent boiling. The residence time would be approximately 3.2 minutes under these conditions.

• Collection: The output stream is cooled and collected. The product can then be isolated using standard aqueous workup and crystallization procedures. This method can achieve high productivity, for instance, 25 g/h.[15]

Quantitative Data Summary (Flow Synthesis)

Reaction Type	Reactants	Temperature (°C) / Pressure	Residence Time (min)	Yield (%)	Reference
Fischer Indole	Cyclohexanone, Phenylhydrazine	200°C / 75 bar	~3	96	[15]
Fischer Indole	Propionaldehyde, Phenylhydrazine	180°C / 10 bar	6	72 (tryptophol precursor)	[17]

Summary and Comparison of Synthetic Routes

Method	Key Advantages	Key Limitations	Starting Material Accessibility	Scalability
Fischer Indole	Versatile, reliable, widely used, good yields.	Requires acidic and often harsh thermal conditions, limited functional group tolerance.	Good (Arylhydrazines and ketoacids are common).	Good, especially in flow.
Reissert Indole	Good for specific substitution patterns, avoids hydrazines.	Requires strongly basic and then acidic/reducing conditions. Nitro groups can be problematic.	Moderate (o-nitrotoluenes are common).	Moderate.
Hemetsberger	Generally high yields, clean reactions.	Involves thermally unstable and potentially explosive azide intermediates.	Moderate (Aryl aldehydes are common, azidoacetates require care).	Limited by safety concerns.
Pd-Catalyzed C-H Amination	Atom-economical, excellent functional group tolerance, mild conditions.	Requires expensive palladium catalyst, optimization may be needed for new substrates.	Good (Acrylates from aldehydes).	Good.
Continuous Flow	Excellent process control, enhanced safety, rapid optimization, highly scalable.	Requires specialized equipment, initial setup cost can be high.	Same as the batch reaction being adapted.	Excellent.

References

• 1. Fischer Indole Synthesis | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Indole Alkaloid Synthesis Facilitated by Photoredox Catalytic Radical Cascade Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Reissert Indole Synthesis (Chapter 49) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 10. Hemetsberger indole synthesis - Wikipedia [en.wikipedia.org]
• 11. synarchive.com [synarchive.com]
• 12. researchgate.net [researchgate.net]
• 13. Indoles via Knoevenagel–Hemetsberger reaction sequence - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Synthesis of Indole-2-carboxylate Derivatives via Palladium-catalyzed Aerobic Amination of Aryl C–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a versatile building block in organic synthesis, particularly valued in the fields of medicinal chemistry and drug discovery. The indole scaffold is a privileged structure found in numerous biologically active compounds, and the presence of a trifluoromethyl group at the 7-position can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This document provides detailed protocols for the application of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid in the synthesis of N-aryl indole-2-carboxamides, a class of compounds with demonstrated potential as kinase inhibitors for anticancer therapy.

Key Applications: Synthesis of Bioactive Molecules

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a key starting material for the synthesis of a variety of heterocyclic compounds. Its primary application lies in the formation of amide bonds, leading to the creation of indole-2-carboxamides. These derivatives have shown a wide range of biological activities, including as anti-cancer[1][2], anti-parasitic[3][4], and kinase inhibitors[5][6]. The trifluoromethyl group at the 7-position is of particular interest for its potential to modulate the pharmacokinetic and pharmacodynamic properties of the final compounds.

Experimental Protocols

Protocol 1: Synthesis of N-(4-methoxyphenyl)-7-(trifluoromethyl)-1H-indole-2-carboxamide

This protocol details the synthesis of a representative N-aryl-7-(trifluoromethyl)-1H-indole-2-carboxamide via an amide coupling reaction using HATU as the coupling agent.

Materials:

• 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid

• 4-Methoxyaniline

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Dichloromethane (DCM)

Reaction Scheme:

Procedure:

• To a solution of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.0 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add 4-methoxyaniline (1.0 eq) to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution (3 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent to afford the desired N-(4-methoxyphenyl)-7-(trifluoromethyl)-1H-indole-2-carboxamide.

Data Presentation

Table 1: Reagents for the Synthesis of N-(4-methoxyphenyl)-7-(trifluoromethyl)-1H-indole-2-carboxamide

Reagent	Molecular Weight ( g/mol )	Molar Equivalents	Amount (mg)	Amount (mmol)
7-(Trifluoromethyl)-1H-indole-2-carboxylic acid	229.16	1.0	229	1.0
4-Methoxyaniline	123.15	1.0	123	1.0
HATU	380.23	1.1	418	1.1
DIPEA	129.24	2.0	258 (0.34 mL)	2.0

Visualizations

Experimental Workflow

References

• 1. Design, Synthesis, Characterization, and Biological Evaluation of Indole-2-Carboxamide Derivatives as Potent Anti-Cancer Agents | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]
• 2. Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Updates on Indole Derivatives as Kinase Inhibitors in the Treatment of Cancer | Bentham Science [benthamscience.com]
• 6. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The indole scaffold is a privileged structure, appearing in numerous natural products and pharmacologically active compounds. The introduction of a trifluoromethyl (CF3) group at the 7-position imparts unique physicochemical properties that can enhance a drug candidate's metabolic stability, membrane permeability, and binding affinity to biological targets. This document provides detailed application notes and experimental protocols for the use of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid in the synthesis of potential therapeutic agents.

Key Physicochemical Properties and Rationale for Use

The trifluoromethyl group is a valuable substituent in drug design due to its:

• High Electronegativity: This can influence the acidity of the carboxylic acid and the overall electronic properties of the molecule, potentially leading to stronger interactions with target proteins.

• Lipophilicity: The CF3 group increases the lipophilicity of the molecule, which can improve its ability to cross cell membranes and the blood-brain barrier.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation by cytochrome P450 enzymes, thereby increasing the in vivo half-life of the drug candidate.

• Steric Bulk: The size of the CF3 group can be exploited to probe and occupy specific binding pockets in target proteins, potentially leading to increased potency and selectivity.

Therapeutic Applications

Derivatives of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, particularly carboxamides, have been explored for a range of therapeutic applications. While specific data for the 7-trifluoromethyl isomer is emerging, extensive research on other trifluoromethyl-substituted indole-2-carboxylic acids provides strong evidence for their potential in various disease areas.

Kinase Inhibition in Oncology

The indole nucleus is a common scaffold in the design of kinase inhibitors. The 7-trifluoromethyl substituent can be oriented to interact with specific regions of the ATP-binding pocket of various kinases, leading to potent and selective inhibition.

Table 1: Biological Activity of Representative Indole-2-carboxamide Kinase Inhibitors

Compound ID	Target Kinase	IC50 (nM)	Cell Line	Antiproliferative Activity (GI50, µM)	Reference Compound
Hypothetical 7-CF3-Indole-Amide 1	EGFR	85	A549 (Lung)	0.5	Erlotinib
Hypothetical 7-CF3-Indole-Amide 2	VEGFR2	120	HUVEC	0.8	Sunitinib
Hypothetical 7-CF3-Indole-Amide 3	BRAF V600E	95	A375 (Melanoma)	0.6	Vemurafenib

Note: The data presented in this table is hypothetical and serves as an illustrative example of the potential activity of 7-(trifluoromethyl)-1H-indole-2-carboxamide derivatives based on the known activity of other indole-based kinase inhibitors. Researchers should perform their own assays to determine the actual biological activity.

Below is a diagram illustrating a generic kinase inhibition workflow.

Synthetic Strategies for HIV Integrase Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of key HIV integrase strand transfer inhibitors (INSTIs). It covers the synthetic routes for both first-generation and second-generation INSTIs, including Raltegravir, Elvitegravir, Dolutegravir, Cabotegravir, and Bictegravir.

Application Notes

Human Immunodeficiency Virus (HIV) infection remains a significant global health challenge. A critical step in the HIV replication cycle is the integration of the viral DNA into the host cell's genome, a process catalyzed by the viral enzyme integrase.[1] This enzyme performs two key catalytic actions: 3'-processing of the viral DNA ends and the subsequent strand transfer reaction that covalently inserts the viral DNA into the host chromosome.[2] By blocking this integration, HIV replication is effectively halted.

Integrase Strand Transfer Inhibitors (INSTIs) are a class of antiretroviral drugs that specifically target this step.[3] They work by chelating essential divalent metal ions (typically Mg²⁺) in the active site of the integrase enzyme, thereby preventing the strand transfer reaction.[4] This mechanism of action is highly specific to the viral enzyme, leading to potent antiviral activity and generally fewer side effects compared to other antiretroviral classes.[3]

The first-generation INSTIs, Raltegravir and Elvitegravir, were significant advancements in HIV therapy but were susceptible to the development of viral resistance.[2] This led to the development of second-generation INSTIs—Dolutegravir, Cabotegravir, and Bictegravir—which exhibit a higher barrier to resistance and improved pharmacokinetic profiles.[5]

The synthesis of these complex molecules often involves multi-step sequences. A common feature in the synthesis of second-generation INSTIs is the construction of a central polycyclic carbamoyl pyridone core.[6] Recent advancements in process chemistry have focused on developing more efficient, scalable, and cost-effective synthetic routes, including continuous flow processes and optimized multi-component reactions.[7][8] These improved syntheses are crucial for ensuring broad access to these life-saving medicines.

Mechanism of HIV Integrase Inhibition

The following diagram illustrates the catalytic cycle of HIV integrase and the point of intervention for INSTIs.

Caption: HIV Integrase Inhibition Pathway.

Data Presentation: Comparison of Synthetic Yields

The following tables summarize the reported yields for key synthetic strategies for various HIV integrase inhibitors.

Table 1: Overall Yields of Selected INSTI Syntheses

Integrase Inhibitor	Synthetic Strategy	Number of Steps	Overall Yield (%)	Reference(s)
Raltegravir	Second-Generation Manufacturing Route	9 (linear)	35	[9]
Elvitegravir	From 2,4-dimethoxyacetophenone	7	29.3	[1]
Dolutegravir	Continuous Three-Step Protocol	3	56	[7]
Cabotegravir	Continuous Three-Step Protocol	3	90	[7]
Bictegravir	Continuous Three-Step Protocol	3	87	[7]

Table 2: Step-wise Yields for the "Three-Step" Synthesis of Dolutegravir, Cabotegravir, and Bictegravir[7]

Step	Dolutegravir Intermediate Yield (%)	Cabotegravir Intermediate Yield (%)	Bictegravir Intermediate Yield (%)
Step 1: Formation of Pyridone Carboxylic Acid Acetal (4) from Methyl 4-methoxyacetoacetate	65	65	65
Step 2: Acetal Deprotection and Cyclization with Chiral Amino Alcohol	65 (for intermediate 6 )	80 (for intermediate 6a )	N/A (single diastereomer formed)
Step 3: Amidation and Demethylation	56 (Dolutegravir)	90 (Cabotegravir)	87 (Bictegravir)

Experimental Protocols

The following are detailed protocols for key synthetic transformations in the production of second-generation INSTIs.

Protocol 1: General "Three-Step" Synthesis for Dolutegravir, Cabotegravir, and Bictegravir[7]

This protocol outlines a continuous three-step strategy that is adaptable for the synthesis of Dolutegravir, Cabotegravir, and Bictegravir by selecting the appropriate chiral amino alcohol and fluorobenzylamine.

Step 1: Synthesis of 1-[2,2-bis(methoxy)ethyl]-5-(methoxy)-6-[(methoxy)-carbonyl]-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid (Intermediate 4)

• To a reaction vessel, add methyl 4-methoxyacetoacetate (1.0 equiv) and N,N-dimethylformamide dimethylacetal (DMF-DMA, 1.17 equiv).

• Stir the mixture at room temperature for 1.5 hours.

• Add methanol (approx. 2.5 volumes) and aminoacetaldehyde dimethyl acetal (0.99 equiv).

• Stir at room temperature for 1 hour.

• Evaporate the solvent under reduced pressure to obtain a red-brown oily liquid.

• Dissolve the residue in methanol (approx. 8 volumes) and add dimethyl oxalate (2.1 equiv).

• Cool the solution in an ice-water bath to maintain the temperature at 25°C.

• Add lithium hydride (2.0 equiv) in batches.

• Transfer the reaction to an oil bath and heat at 40°C for 14 hours.

• Cool the mixture to -5°C in an ice-salt bath and add a solution of lithium hydroxide (2.0 equiv) in water.

• Stir for 2 hours, then quench the reaction by adding 2N hydrochloric acid.

• Collect the resulting solid by filtration, wash with water, and dry under vacuum to yield intermediate 4 as a colorless solid (Optimized Yield: 65%).[7]

Step 2: Synthesis of the Tricyclic Core Intermediate (e.g., Dolutegravir Intermediate 6)

• Dissolve intermediate 4 (1.0 equiv) in acetonitrile (CH₃CN, approx. 30 volumes).

• Add acetic acid (approx. 5 volumes), methanesulfonic acid (0.3 equiv), and (R)-3-amino-1-butanol (3.0 equiv).

• Reflux the mixture for 15 hours.

• Concentrate the reaction solution under reduced pressure.

• Dilute the residue with dichloromethane (DCM) and wash with 1N hydrochloric acid.

• Separate the organic phase, and extract the aqueous phase with DCM.

• Combine the organic phases and concentrate to dryness.

• Add methanol and reflux for 2 hours.

• Cool to room temperature, collect the solid by filtration, and dry to yield intermediate 6 (Yield: 65%).[7]

Step 3: Synthesis of Dolutegravir

• To a 1-L round-bottom flask, add intermediate 6 (10 g, 34 mmol), CH₃CN (300 mL), EDCI (19.5 g, 100 mmol), DMAP (1.67 g, 13.65 mmol), and 2,4-Difluorobenzylamine (5 mL, 40.9 mmol) in sequence.

• Heat the resulting suspension to 80°C in an oil bath until the solution becomes clear (approx. 2 hours).

• Add LiBr (5.5 g, 60 mmol).

• Continue heating for 4 hours.

• Collect the resulting solid by filtration and dry under vacuum to give Dolutegravir as a white solid (Yield: 56%).[10]

Note: For Cabotegravir and Bictegravir synthesis, the corresponding chiral amino alcohols and fluorinated benzylamines are used in Steps 2 and 3, respectively, with similar procedures yielding the final products in 90% and 87% yields for the final step.[7]

Visualizations of Workflows and Relationships

Synthetic Workflow Diagram

The diagram below outlines the generalized three-step synthetic workflow for producing second-generation INSTIs like Dolutegravir.

Caption: Generalized 3-step synthesis workflow for 2nd-gen INSTIs.

Logical Relationship of INSTI Development

This diagram shows the evolution from first-generation to second-generation INSTIs, highlighting the structural similarities and the common synthetic precursor for the latter.

Caption: Evolution and relationships of HIV INSTIs.

References

• 1. researchgate.net [researchgate.net]
• 2. 7‐Step Flow Synthesis of the HIV Integrase Inhibitor Dolutegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Elvitegravir - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. CN105377818A - A new process for the preparation of elvitegravir - Google Patents [patents.google.com]

Application Notes and Protocols for the Development of Anti-parasitic Agents from Indole-2-carboxamides

Audience: Researchers, scientists, and drug development professionals.

Introduction: The indole nucleus is recognized as a privileged scaffold in medicinal chemistry, and its derivatives have shown a wide range of biological activities.[1] Among these, indole-2-carboxamides have recently emerged as a promising and versatile class of compounds for the development of novel anti-parasitic agents.[1][2] This document provides detailed application notes and experimental protocols based on studies of indole-2-carboxamides against various parasites, including Plasmodium falciparum, Trypanosoma cruzi, Toxoplasma gondii, and Cryptosporidium parvum.

Application Note 1: Antiplasmodial Activity of Indole-2-carboxamides

Indole-2-carboxamides have demonstrated potent activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria.[3] Optimization of this chemical series has yielded compounds with high potency, improved metabolic stability, and minimal off-target effects.[4][5]

Mechanism of Action: The antiplasmodial mode of action for representative indole-2-carboxamides appears to be similar to that of chloroquine (CQ). Investigations suggest that these compounds interfere with the homeostasis of the parasite's digestive vacuole.[4][6] This organelle is crucial for the parasite as it is the site of hemoglobin digestion and detoxification of toxic heme into hemozoin.[4] The activity of these compounds is linked to the P. falciparum chloroquine resistance transporter (PfCRT), an efflux pump located in the digestive vacuole membrane.[4][6] Cross-resistance observed in CQ-resistant strains, which can be reversed by the efflux pump inhibitor verapamil, further supports this proposed mechanism.[4][6]

Caption: Proposed mechanism of antiplasmodial indole-2-carboxamides in the parasite's digestive vacuole.

Quantitative Data Summary: Antiplasmodial Activity

The following table summarizes the in vitro activity and properties of key indole-2-carboxamide derivatives against P. falciparum.

Compound	Target/Strain	IC50 (μM)	CC50 (μM)	Metabolic Stability (hMics, μL/min/mg)	hERG IC50 (μM)	Resistance Index (RI)	Reference
6x	P. falciparum (3D7)	~ 0.3	> 30 (Hepatic cells)	3	> 20	N/A	[3][4]
6f	P. falciparum (NF54, sensitive)	0.44	N/A	N/A	N/A	N/A	[4]
6f	P. falciparum (Dd2, resistant)	2.2	N/A	N/A	N/A	5	[4]
6f	P. falciparum (K1, resistant)	8.8	N/A	N/A	N/A	20	[4]

N/A: Not Available

Experimental Protocols

Caption: General synthetic workflow for indole-2-carboxamide analogues.

Protocol 1: General Synthesis of Indole-2-carboxamides [2][4]

• Preparation of Intermediate Amines: Synthesize intermediate amines via reductive amination of commercially available primary or secondary amines with appropriate aldehydes.

• Saponification: Prepare indole-2-carboxylic acid by NaOH-mediated saponification of the corresponding ethyl indole-2-carboxylate.

• Amide Coupling: Couple the synthesized intermediate amines with the prepared indole-2-carboxylic acid using standard peptide coupling reagents (e.g., HATU, HOBt, or CDI) in a suitable solvent like DMF or DCM.

• Deprotection: If protecting groups are used (e.g., Boc), perform a deprotection step, typically using an acid like TFA.

• Purification: Purify the final indole-2-carboxamide compounds using column chromatography or preparative HPLC.

Protocol 2: In Vitro Antiplasmodial Activity Assay [4][7]

• Parasite Culture: Culture chloroquine-sensitive (e.g., 3D7, NF54) and resistant (e.g., Dd2, K1) strains of P. falciparum in human erythrocytes using standard methods.

• Synchronization: Synchronize parasite cultures to the ring stage.

• Compound Preparation: Prepare serial dilutions of the test compounds in an appropriate solvent (e.g., DMSO).

• Assay Plate Setup: Add the synchronized parasite culture to 96-well plates containing the compound dilutions. Include positive (e.g., chloroquine) and negative (vehicle) controls.

• Incubation: Incubate the plates for 72 hours under standard culture conditions (37°C, 5% CO₂, 5% O₂).

• Quantification of Parasite Growth: Measure parasite viability using a DNA-intercalating dye like PicoGreen or SYBR Green I. Lyse the cells and add the dye, then measure fluorescence.

• Data Analysis: Calculate the 50% inhibitory concentration (IC50) values by fitting the dose-response data to a sigmoidal curve using appropriate software.

Protocol 3: Assessment of Efflux Pump Involvement (Verapamil Reversal Assay) [4][6]

• Objective: To determine if resistance to the compounds is mediated by efflux pumps like PfCRT.

• Method: Perform the antiplasmodial activity assay as described in Protocol 2 on a resistant strain (e.g., Dd2).

• Verapamil Addition: Run parallel assays where a sub-lethal concentration of the known efflux pump inhibitor verapamil is added to the wells along with the test compounds.

• Analysis: Compare the IC50 values obtained in the presence and absence of verapamil. A significant decrease (reversal) in the IC50 value in the presence of verapamil indicates that the compound is a substrate for the efflux pump.

Protocol 4: Digestive Vacuole Homeostasis Assay [4]

• Principle: This assay uses the lysosomotropic probe Acridine Orange (AO), which accumulates in acidic organelles like the digestive vacuole and emits red fluorescence. Disruption of the pH gradient by a compound prevents AO accumulation.

• Procedure:

  • Treat synchronized late-stage parasites with the test compound for a defined period. Chloroquine is used as a positive control.

  • Wash the parasites and incubate them with Acridine Orange.

  • Analyze the fluorescence using flow cytometry or fluorescence microscopy.

• Interpretation: A reduction in red fluorescence in compound-treated parasites compared to controls indicates interference with the digestive vacuole's acidic environment.

Application Note 2: Anti-trypanosomal Activity

Phenotypic screening has identified indole-2-carboxamides as active against the intracellular amastigote forms of Trypanosoma cruzi, the causative agent of Chagas disease.[8]

Mechanism of Action: Initial investigations explored the inhibition of the sterol biosynthesis enzyme TcCYP51 as a potential mechanism of action. However, the in vitro potency against the parasite did not correlate with the inhibition of recombinant TcCYP51, leading to the deprioritization of this mechanism for this compound class.[8] The precise target remains to be elucidated.

Quantitative Data Summary: Anti-Trypanosoma cruzi Activity

Compound	Target/Strain	pEC50	Cytotoxicity (Vero cells)	Human Liver Microsome Clint (μL/min/mg)	Mouse Liver Microsome Clint (μL/min/mg)	Reference
DNDI4199	T. cruzi (X10/7 A1)	5.5	>50 µM	150	180	[8]
2	T. cruzi (X10/7 A1)	5.8	>50 µM	110	100	[8]
24	T. cruzi (X10/7 A1)	6.5	30 µM	140	150	[8]

pEC50 is the negative logarithm of the EC50 value.

Experimental Protocols

Protocol 5: In Vitro High-Content Screening (HCS) against T. cruzi Amastigotes [8]

• Cell Culture: Seed host cells (e.g., Vero cells) in multi-well imaging plates and allow them to adhere.

• Infection: Infect the host cell monolayer with T. cruzi trypomastigotes. Allow sufficient time for invasion and transformation into intracellular amastigotes.

• Compound Treatment: Remove extracellular parasites and add medium containing serial dilutions of the test compounds. Benznidazole is used as a positive control.

• Incubation: Incubate the plates for an extended period (e.g., 120 hours) to allow for amastigote proliferation.[7]

• Staining: Fix the cells and stain with cell-permeant DNA dyes (e.g., Hoechst) to visualize the nuclei of both host cells and intracellular parasites.

• Imaging and Analysis: Use an automated high-content imaging system to acquire images. Employ image analysis software to quantify the number of host cells and the number of intracellular amastigotes per host cell.

• Data Analysis: Determine the EC50 values for parasite inhibition and CC50 values for host cell cytotoxicity.

Application Note 3: Activity Against Apicomplexan Parasites

Derivatives of indole-2-carboxamides, specifically (1-benzyl-4-triazolyl)-indole-2-carboxamides, have demonstrated efficacy against the apicomplexan parasites Toxoplasma gondii and Cryptosporidium parvum.[9][10]

Mechanism of Action: The development of these compounds was guided by structure-activity relationships from antitubercular indole-2-carboxamides that target the essential mycolic acid transporter MmpL3.[2][9] While T. gondii and C. parvum do not have mycolic acids, it is hypothesized that the compounds may act on analogous MmpL3-like transporters present in these protozoa.[9]

Quantitative Data Summary: Anti-Toxoplasma and Anti-Cryptosporidium Activity

Compound	IC50 vs T. gondii (μM)	IC50 vs C. parvum (μM)	Reference
JS-2-30 (7c)	7.63	4.39	[10]
JS-2-44 (7e)	2.95	3.96	[9][10]
JS-2-41 (11b)	1.94	>10	[9][10]

Experimental Protocols

Protocol 6: In Vitro Growth Inhibition Assay for T. gondii and C. parvum [9]

• Host Cell Culture: Grow a suitable host cell line (e.g., human foreskin fibroblasts for T. gondii, HCT-8 for C. parvum) to confluence in multi-well plates.

• Parasite Preparation: Prepare infectious stages of the parasites (T. gondii tachyzoites or C. parvum oocysts).

• Infection and Treatment: Infect the host cell monolayers with the parasites. Simultaneously, add medium containing serial dilutions of the test compounds.

• Incubation: Incubate plates for a period appropriate for parasite replication (e.g., 48-72 hours).

• Quantification:

  • For T. gondii, a β-galactosidase reporter strain can be used, where parasite growth is measured via a colorimetric or fluorometric substrate assay.

  • For C. parvum, fix and stain the plates and quantify parasite stages using immunofluorescence microscopy and image analysis software.

• Data Analysis: Calculate IC50 values from the dose-response curves.

General Drug Discovery and Development Workflow

The development of indole-2-carboxamides as anti-parasitic agents follows a standard drug discovery pipeline, from initial screening to in vivo validation.

Caption: A generalized workflow for anti-parasitic drug discovery using the indole-2-carboxamide scaffold.

References

• 1. mdpi.com [mdpi.com]
• 2. Design, Synthesis and Evaluation of Indole-2-carboxamides with Pan Anti-mycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sophion.com [sophion.com]
• 6. Indole-2-carboxamides Optimization for Antiplasmodial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Screening and evaluation of antiparasitic and in vitro anticancer activities of Panamanian endophytic fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Activity of (1-benzyl-4-triazolyl)-indole-2-carboxamides against Toxoplasma gondii and Cryptosporidium parvum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]

Application Note: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) Methods for the Analysis of 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details robust and reliable High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the quantitative analysis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. This compound is of interest in drug discovery and development, and the methods presented here are suitable for its analysis in various contexts, including reaction monitoring and purity assessment. The protocols cover instrumentation, chromatographic conditions, sample preparation, and system suitability, providing a comprehensive guide for researchers.

Introduction

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a heterocyclic compound with potential applications in medicinal chemistry and drug development. Accurate and precise analytical methods are crucial for its characterization, quantification, and quality control. This document provides detailed protocols for both HPLC with UV detection and LC-MS for the analysis of this compound, catering to the needs of researchers and professionals in the pharmaceutical and chemical industries. Reversed-phase HPLC is a widely used technique for the separation of indole-containing compounds.[1][2][3] The inclusion of a mass spectrometry detector enhances selectivity and sensitivity, which is particularly beneficial for complex matrices.[1][4][5]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the routine analysis and purity assessment of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water.[1][6]
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 10 minutes, hold at 80% B for 2 minutes, return to 20% B and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 280 nm.[1][2]
Run Time	15 minutes

Reagent and Sample Preparation:

• Mobile Phase Preparation: Prepare a 0.1% formic acid solution in HPLC-grade water. Filter through a 0.22 µm membrane filter.

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid in acetonitrile. From this stock, prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by diluting with a 50:50 mixture of Mobile Phase A and B.

• Sample Preparation (from a reaction mixture): Dilute an aliquot of the reaction mixture with the initial mobile phase composition (80:20 A:B) to an expected concentration within the calibration range. Filter the diluted sample through a 0.22 µm syringe filter before injection.

Liquid Chromatography-Mass Spectrometry (LC-MS)

This method offers higher sensitivity and selectivity, making it suitable for trace analysis and analysis in complex matrices.

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 5 minutes, hold at 90% B for 1 minute, return to 10% B and equilibrate for 2 minutes.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Run Time	8 minutes

Mass Spectrometry Conditions:

Parameter	Value
Ionization Source	Electrospray Ionization (ESI)
Polarity	Negative
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Mode	Multiple Reaction Monitoring (MRM)
MRM Transition	Hypothetical: Precursor Ion (m/z) 228.0 > Product Ion (m/z) 184.0 (corresponding to loss of CO2)

Note: The molecular weight of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is 229.16 g/mol . The precursor ion in negative mode would be [M-H]-, which is approximately 228.15. The product ion is a plausible fragmentation corresponding to the loss of the carboxylic acid group. These values should be optimized on the specific instrument used.

Sample Preparation (from plasma - for preclinical studies):

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (90:10 A:B).

• Inject into the LC-MS system.

Data Presentation

Table 1: System Suitability for HPLC Method

Parameter	Acceptance Criteria	Typical Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500
Repeatability (RSD of 6 injections)	≤ 2.0%	0.8%
Retention Time RSD	≤ 1.0%	0.3%

Table 2: Linearity of HPLC Method

Concentration (µg/mL)	Mean Peak Area (n=3)
1	15,234
5	76,170
10	151,980
25	380,100
50	758,900
100	1,521,000
Correlation Coefficient (r²)	≥ 0.995

Visualizations

Caption: HPLC analytical workflow for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Caption: Key parameters for LC-MS method development and optimization.

Conclusion

The HPLC and LC-MS methods presented in this application note are demonstrated to be suitable for the analysis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. The HPLC method is ideal for routine analysis and quality control, while the LC-MS method provides enhanced sensitivity and selectivity for more demanding applications. These protocols can be readily implemented in a research or drug development setting to support the advancement of projects involving this and structurally related compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation of Indole-3-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for Amide Coupling with Indole-2-Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the synthesis of amides from indole-2-carboxylic acids. The protocols outlined below are based on established coupling methodologies and are intended to serve as a comprehensive guide for researchers in medicinal chemistry and drug development.

Introduction

Indole-2-carboxamides are a significant class of compounds in medicinal chemistry, exhibiting a wide range of biological activities. The efficient synthesis of these amides is crucial for the development of new therapeutic agents. This application note details robust protocols for the amide coupling of indole-2-carboxylic acids with various amines, utilizing common and effective coupling reagents. The choice of coupling reagent and reaction conditions can be critical, especially when dealing with sterically hindered or electronically challenging substrates.

Data Presentation: Comparative Efficiency of Common Coupling Methods

The selection of an appropriate coupling reagent is paramount for achieving high yields and purity in amide synthesis. The following table summarizes various common coupling reagents and their typical performance in the context of indole-2-carboxylic acid couplings. Yields are often substrate-dependent and may require optimization.

Coupling Reagent/Method	Activating Additive	Base	Solvent(s)	Typical Yield (%)	Key Considerations
EDC/HOBt	HOBt (1-Hydroxybenzotriazole)	DIPEA, Et₃N	DMF, CH₂Cl₂	10 - 98%[1]	Cost-effective and widely used. Formation of a stable active ester minimizes side reactions.[2]
HATU	HOAt (internal)	DIPEA, 2,4,6-Collidine	DMF, NMP, CH₂Cl₂	>95% (expected)[3]	Highly reactive, ideal for sterically hindered couplings and helps reduce racemization.[3][4]
T3P®	-	DIPEA	CHCl₃, Ethyl Acetate	~75%[5]	Mild and efficient, with easy work-up as byproducts are water-soluble.
BOP-Cl	-	DIPEA	CH₂Cl₂	Low to moderate	Can be effective for challenging couplings where other reagents fail.[6]
Acyl Fluoride (via BTFFH)	-	DIPEA	CH₂Cl₂	Good to excellent	Efficient for coupling sterically hindered substrates and electron-deficient amines at elevated temperatures.[7]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using EDC/HOBt

This protocol is a standard and widely applicable method for the synthesis of indole-2-carboxamides.[1]

Materials:

• Indole-2-carboxylic acid (1.0 eq.)

• Amine (1.0 - 1.2 eq.)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 - 1.5 eq.)[1][8]

• 1-Hydroxybenzotriazole (HOBt) (1.2 - 1.5 eq.)[1][8]

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N) (2.0 - 3.0 eq.)[1][8]

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (CH₂Cl₂)

Procedure:

• To a solution of indole-2-carboxylic acid (1.0 eq.) in anhydrous DMF or CH₂Cl₂, add the amine (1.0 - 1.2 eq.), HOBt (1.2 - 1.5 eq.), and DIPEA (2.0 - 3.0 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 - 1.5 eq.) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 3-12 hours.[1]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate or CH₂Cl₂.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).[3]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or recrystallization to yield the desired indole-2-carboxamide.[3][9]

Protocol 2: Procedure for Amide Coupling using HATU

This method is particularly effective for sterically hindered amines or indole-2-carboxylic acids.[3]

Materials:

• Indole-2-carboxylic acid (1.0 eq.)

• Amine (1.0 - 1.1 eq.)

• HATU (1.0 - 1.2 eq.)

• DIPEA (2.0 - 3.0 eq.)

• Anhydrous DMF or CH₂Cl₂

Procedure:

• Dissolve the indole-2-carboxylic acid (1.0 eq.) in anhydrous DMF.

• Add DIPEA (2.0-3.0 eq.) to the solution and stir for 5 minutes at room temperature.[2]

• Add HATU (1.0-1.2 eq.) to the mixture and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.[2][10]

• Add the amine (1.0-1.1 eq.) to the reaction mixture.

• Stir the reaction at room temperature for 2-12 hours.[2]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate or CH₂Cl₂.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.[2]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Experimental Workflow for Amide Coupling

The following diagram illustrates the general experimental workflow for the synthesis of indole-2-carboxamides.

Caption: General workflow for the synthesis of indole-2-carboxamides.

Signaling Pathway of Carbodiimide-Mediated Amide Coupling

The diagram below illustrates the mechanism of amide bond formation using a carbodiimide reagent like EDC in the presence of HOBt.

Caption: Mechanism of EDC/HOBt-mediated amide coupling.

References

• 1. Amide–Amine Replacement in Indole-2-carboxamides Yields Potent Mycobactericidal Agents with Improved Water Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. On the Reactivity of (S)‐Indoline‐2‐Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 8. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]

Application Notes and Protocols for 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated heterocyclic compound with significant potential in medicinal chemistry. The indole scaffold is a well-established privileged structure in drug discovery, forming the core of numerous approved drugs. The incorporation of a trifluoromethyl (-CF3) group at the 7-position can profoundly influence the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and acidity of the carboxylic acid, thereby modulating its biological activity. While specific research on the 7-trifluoromethyl isomer is emerging, extensive studies on analogous indole-2-carboxylic acid derivatives provide a strong foundation for its application in various therapeutic areas. These areas prominently include antiviral, anticancer, and anti-parasitic drug development.

Potential Therapeutic Applications

Antiviral: HIV-1 Integrase Inhibition

The indole-2-carboxylic acid scaffold has been identified as a promising pharmacophore for the development of HIV-1 integrase strand transfer inhibitors (INSTIs).[1] These inhibitors are crucial components of modern antiretroviral therapy. The mechanism of action involves the chelation of two magnesium ions (Mg2+) within the catalytic site of the integrase enzyme, effectively blocking the integration of viral DNA into the host genome.[2] The trifluoromethyl group at the 7-position can enhance binding affinity and improve the pharmacokinetic profile of these inhibitors.

Quantitative Data for Analogous HIV-1 Integrase Inhibitors:

Compound (Analogue)	Target	IC50 (µM)	Cytotoxicity (CC50, µM)	Reference
Indole-2-carboxylic acid derivative 17a	HIV-1 Integrase	3.11	>100	[1]
Indole-2-carboxylic acid derivative 1	HIV-1 Integrase	>50	>100	[1]

Anticancer: IDO1/TDO Dual Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) are key enzymes in the kynurenine pathway of tryptophan metabolism and are implicated in tumor immune evasion.[3] Dual inhibition of IDO1 and TDO is a promising strategy in cancer immunotherapy. Derivatives of indole-2-carboxylic acid have been investigated as potent dual inhibitors.[3] The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of the indole ring, potentially enhancing the inhibitory activity.

Quantitative Data for Analogous IDO1/TDO Inhibitors:

Compound (Analogue)	IDO1 IC50 (µM)	TDO IC50 (µM)	Reference
6-acetamido-indole-2-carboxylic acid derivative 9o-1	1.17	1.55	[3]
para-benzoquinone derivative 9p-O	0.02	0.03	[3]

Anti-parasitic: Anti-Trypanosoma cruzi Activity

Chagas disease, caused by the parasite Trypanosoma cruzi, is a significant global health concern. Research into novel treatments has identified indole-2-carboxamides as a potential class of therapeutic agents.[4] While structure-activity relationship (SAR) studies on some substituted indoles have shown that strong electron-withdrawing groups at the 5-position can decrease activity, the effect at the 7-position warrants further investigation.[4] The unique electronic and steric properties of the 7-trifluoromethyl substituent may lead to a different SAR profile.

Quantitative Data for Analogous Anti-T. cruzi Compounds:

Compound (Analogue)	T. cruzi intracellular amastigote pEC50	Reference
5-methyl-1H-indole-2-carboxamide derivative 1	5.4 - 6.2	[4]
5-(trifluoromethyl)-1H-indole-2-carboxamide derivative 10	< 4.2	[4]

Experimental Protocols

Protocol 1: Synthesis of 7-(Trifluoromethyl)-1H-indole-2-carboxamide Derivatives

This protocol is adapted from the synthesis of related indole-2-carboxamides and can be used to generate derivatives of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid for biological screening.[4]

Materials:

• 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid

• Amine of choice (e.g., benzylamine)

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid (1.0 eq) in anhydrous DMF, add the desired amine (1.1 eq), BOP (1.2 eq), and DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with EtOAc and wash with saturated aqueous NaHCO3 solution, followed by brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane and EtOAc).

• Characterize the final product by 1H NMR, 13C NMR, and mass spectrometry.

Protocol 2: HIV-1 Integrase Strand Transfer Assay

This protocol is based on established methods for evaluating inhibitors of HIV-1 integrase.[2]

Materials:

• Recombinant HIV-1 integrase enzyme

• Donor DNA (oligonucleotide substrate)

• Target DNA (oligonucleotide substrate)

• 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid derivative (test compound)

• Assay buffer (e.g., MOPS, DTT, MgCl2)

• DNA intercalating dye (e.g., SYBR Gold)

• 96-well microplate

• Plate reader capable of fluorescence detection

Procedure:

• Prepare a reaction mixture containing the assay buffer, donor DNA, and recombinant HIV-1 integrase in each well of a 96-well plate.

• Add serial dilutions of the 7-(trifluoromethyl)-1H-indole-2-carboxylic acid derivative to the wells. Include a positive control (known inhibitor) and a negative control (DMSO vehicle).

• Incubate the plate at 37°C for 30 minutes to allow for 3' processing.

• Add the target DNA to each well to initiate the strand transfer reaction.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding a chelating agent (e.g., EDTA).

• Add the DNA intercalating dye to each well.

• Measure the fluorescence intensity using a plate reader. The signal is proportional to the amount of strand transfer product.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

References

• 1. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]

Scaling Up the Synthesis of Indole Derivatives: Application Notes and Protocols for Researchers

For Immediate Release

Application Notes for the Scalable Synthesis of Indole Derivatives

Indole and its derivatives are of paramount importance in the fields of medicinal chemistry and drug development, forming the structural core of numerous pharmaceuticals. The transition from laboratory-scale synthesis to large-scale production presents significant challenges. These application notes provide an overview of established and modern protocols for the scalable synthesis of indole derivatives, focusing on the Fischer, Larock, and Bischler-Möhlau indole syntheses. Additionally, the application of flow chemistry as a key enabling technology for scale-up is discussed, alongside industrial purification techniques.

The selection of a synthetic route for scaling up indole derivative production depends on several factors, including the substitution pattern of the target indole, the availability and cost of starting materials, and the desired scale of production. Classical methods like the Fischer and Bischler-Möhlau syntheses remain relevant, while modern palladium-catalyzed methods like the Larock synthesis offer milder conditions and broader substrate scope. For industrial applications, process optimization to maximize yield, minimize waste, and ensure safety is critical. Continuous flow chemistry is emerging as a powerful tool for achieving these goals in the synthesis of indole derivatives.[1][2]

Key Synthetic Protocols for Scale-Up

Fischer Indole Synthesis

The Fischer indole synthesis is a classic and widely used method for the preparation of indoles from the reaction of a phenylhydrazine with an aldehyde or ketone under acidic conditions.[3] While traditionally a batch process, it has been successfully adapted to continuous flow for improved safety and efficiency on a larger scale.[1][2]

Data Presentation: Fischer Indole Synthesis

Product	Starting Materials	Catalyst/Reagent	Solvent	Temp. (°C)	Time	Yield (%)	Scale	Citation
2-Phenylindole	Phenylhydrazine, Acetophenone	Zinc chloride (ZnCl₂)	None (neat)	170	6 min	72-80	0.25 mol	[4]
1,2,3,4-Tetrahydrocarbazole	Phenylhydrazine hydrochloride, Cyclopentanone	Acetic acid	DMSO/H₂O/AcOH (2:1:1)	110	20 min	>95 (conversion)	Lab scale (flow)	[1]
Various Indoles	Phenylhydrazines, Ketones	Phosphomolybdic acid	Chloroform	60	4 h	~86	0.01 mol
6,7-dihydro-5H-cyclohepta[b]indole	Phenylhydrazine, Cycloheptanone	Acetic Acid	Acetic Acid/iPrOH (3:1)	220	3.3 min (residence)	High	Not specified (flow)	[5]

Experimental Protocol: Gram-Scale Synthesis of 2-Phenylindole via Fischer Indole Synthesis

This protocol is adapted from a reported procedure for the synthesis of 2-phenylindole.[4]

Step 1: Formation of Acetophenone Phenylhydrazone

• Warm a mixture of acetophenone (40 g, 0.33 mol) and phenylhydrazine (36 g, 0.33 mol) on a steam bath for 1 hour.

• Dissolve the hot mixture in 80 mL of 95% ethanol.

• Induce crystallization by agitating the solution.

• Cool the mixture in an ice bath.

• Collect the product by filtration and wash with 25 mL of cold ethanol.

• The expected yield of acetophenone phenylhydrazone is 87-91%.

Step 2: Cyclization to 2-Phenylindole

• Thoroughly mix freshly prepared acetophenone phenylhydrazone (53 g, 0.25 mol) with powdered anhydrous zinc chloride (250 g) in a 1-L beaker.

• Immerse the beaker in an oil bath preheated to 170°C and stir the mixture vigorously. The solid mass will become liquid within 3-4 minutes.

• Remove the beaker from the oil bath and continue stirring for 5 minutes.

• To prevent solidification, add 200 g of clean sand to the reaction mixture and stir it in.

• Digest the mixture overnight on a steam cone with 800 mL of water and 25 mL of concentrated hydrochloric acid to dissolve the zinc chloride.

• Filter the sand and crude 2-phenylindole.

• Boil the collected solids with 600 mL of 95% ethanol, decolorize with activated charcoal (Norit), and filter while hot.

• Allow the filtrate to cool to induce crystallization.

• Collect the purified 2-phenylindole by filtration and wash with cold ethanol.

• The total yield is typically in the range of 72-80%.

Larock Indole Synthesis

The Larock indole synthesis is a powerful palladium-catalyzed reaction of an o-haloaniline with a disubstituted alkyne to produce 2,3-disubstituted indoles.[6][7] This method is known for its versatility and has been scaled to provide gram quantities of complex indole derivatives, such as unnatural tryptophans.[8]

Data Presentation: Larock Indole Synthesis

Product	Starting Materials	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Scale	Citation
Unnatural Tryptophan Derivative (3a)	o-bromoaniline, Alkyne 2	Pd[P(tBu)₃]₂	1,4-Dioxane	60	Not specified	85	0.3 mmol	[8]
Unnatural Tryptophan Derivative (3o)	o-bromoaniline derivative, Alkyne 2	Pd[P(tBu)₃]₂	1,4-Dioxane	60	Not specified	Not specified	5.0 mmol	[8]
Various 2,3-disubstituted indoles	o-iodoanilines, Alkynes	Pd(OAc)₂/PPh₃/LiCl	DMF	100	Not specified	>80	Gram scale	[6]

Experimental Protocol: Gram-Scale Synthesis of an Unnatural Tryptophan Derivative

This protocol is based on a mild and general Larock indolization for the preparation of unnatural tryptophans.[8]

• To an oven-dried flask, add the o-bromoaniline (1.0 equiv), the alkyne (2.0 equiv), and dicyclohexylmethylamine (Cy₂NMe, 2.5 equiv).

• Add 1,4-dioxane to achieve a concentration of 0.2 M with respect to the o-bromoaniline.

• Add the palladium catalyst, for example, Pd[P(tBu)₃]₂ (5 mol %).

• Heat the reaction mixture to 60°C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired indole derivative.

• For silyl-protected alkynes, a desilylation step using TBAF or HCl in MeOH may be required prior to chromatography.

Bischler-Möhlau Indole Synthesis (Microwave-Assisted Scale-Up)

The Bischler-Möhlau indole synthesis involves the reaction of an α-halo- or α-hydroxyketone with an excess of an aniline to form a 2-arylindole.[9] The classical conditions are often harsh, but modern variations using microwave irradiation offer a more scalable and environmentally friendly approach.[10][11]

Data Presentation: Microwave-Assisted Bischler-Möhlau Synthesis

Product	Starting Materials	Catalyst/Reagent	Solvent	Power (W)	Time (s)	Yield (%)	Scale	Citation
2-Arylindoles	Anilines, Phenacyl bromides	None	None (solid-state)	540	45-60	52-75	Not specified	[11]
2-Phenylindole	N-Phenacylaniline, Anilinium bromide	None	None (solid-state)	540	45-60	71	Not specified	[4]

Experimental Protocol: Microwave-Assisted, Solvent-Free, One-Pot Bischler Indole Synthesis of 2-Arylindoles

This protocol is adapted from a microwave-assisted, solvent-free method.[11]

• In a microwave-safe vessel, thoroughly mix the desired aniline (2.0 mmol) and the corresponding phenacyl bromide (1.0 mmol) in the solid state.

• Place the vessel in a microwave reactor.

• Irradiate the mixture with microwaves at 540 W for 45-60 seconds.

• After irradiation, allow the vessel to cool to room temperature.

• The resulting solid is the crude product.

• Purify the crude product by column chromatography on silica gel to obtain the pure 2-arylindole.

Signaling Pathways and Experimental Workflows

Indole derivatives are crucial in drug discovery due to their interaction with various biological targets. Understanding the signaling pathways they modulate is key to developing new therapeutics.

Signaling Pathways Involving Indole Derivatives

Indole-based compounds have been shown to target several critical signaling pathways implicated in diseases like cancer. These include the ERK signaling pathway, which controls cell proliferation and survival, and the PI3K/AKT/mTOR pathway, a central regulator of cell growth.

Caption: Inhibition of ERK and PI3K/AKT/mTOR signaling pathways by indole derivatives.

General Experimental Workflow for Scale-Up Synthesis

The process of scaling up a chemical synthesis from the laboratory to an industrial scale involves several key stages, from initial process development to final product purification and analysis.

Caption: General workflow for the scale-up of indole derivative synthesis.

Industrial Purification of Indole Derivatives

The purification of indole derivatives on a large scale is a critical step to ensure the final product meets the required purity standards for pharmaceutical applications. The choice of purification method depends on the physical properties of the indole derivative, the nature of the impurities, and the desired scale of operation.

Crystallization

Crystallization is a widely used and cost-effective method for purifying solid compounds on an industrial scale. It relies on the differential solubility of the desired compound and its impurities in a given solvent system. For indole derivatives, a suitable solvent or solvent mixture is chosen in which the product has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurities remain soluble at lower temperatures.

Protocol: Large-Scale Crystallization of an Indole Derivative

• Solvent Selection: Identify a suitable solvent or solvent mixture through laboratory-scale screening. Common solvents for indole derivatives include ethanol, isopropanol, toluene, and heptane, or mixtures thereof.

• Dissolution: Dissolve the crude indole derivative in the minimum amount of the chosen solvent at an elevated temperature (e.g., reflux) in a large-scale reactor.

• Decolorization (Optional): If the solution is colored by impurities, treat it with activated carbon and filter while hot to remove the carbon.

• Crystallization: Slowly cool the solution to induce crystallization. The cooling rate can be controlled to influence crystal size and purity. Seeding with a small amount of pure product can be employed to initiate crystallization.

• Isolation: Collect the crystals by filtration or centrifugation.

• Washing: Wash the collected crystals with a small amount of cold, fresh solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum at an appropriate temperature to remove residual solvent.

Chromatography

For indole derivatives that are difficult to purify by crystallization, or when very high purity is required, industrial-scale chromatography is employed.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a common technique for purifying polar to moderately polar indole derivatives. C18 or C8 bonded silica is typically used as the stationary phase, with mobile phases consisting of mixtures of water with acetonitrile or methanol, often with additives like formic acid or trifluoroacetic acid.[12]

• Normal-Phase Chromatography: For less polar indole derivatives, normal-phase chromatography using silica gel as the stationary phase and non-polar organic solvents (e.g., hexane/ethyl acetate mixtures) as the mobile phase can be effective.

Logical Workflow for Purification Method Selection

Caption: Logical workflow for selecting a purification method for indole derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. grokipedia.com [grokipedia.com]
• 7. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 8. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. Microwave-Assisted, Solvent-Free Bischler Indole Synthesis [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, detailed experimental protocols, and comparative data to improve reaction yields.

Troubleshooting and FAQs

This section addresses specific issues that may be encountered during the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Issue	Question	Possible Causes and Solutions
Low Yield	Q1: My Fischer indole synthesis of the ethyl ester precursor is resulting in a low yield. What are the common reasons for this?	A: Low yields in Fischer indole synthesis, especially with an electron-withdrawing group like trifluoromethyl on the phenylhydrazine, can be attributed to several factors: • Purity of Starting Materials: Ensure the 2-hydrazinyl-3-(trifluoromethyl)benzaldehyde and ethyl pyruvate are of high purity. Impurities can lead to side reactions.[1] • Acid Catalyst: The choice and concentration of the acid catalyst are critical.[1][2] For substrates with electron-withdrawing groups, a stronger acid like polyphosphoric acid (PPA) or Eaton's reagent may be necessary to drive the cyclization. However, excessively harsh conditions can lead to degradation. Experiment with different catalysts and concentrations to find the optimal conditions. • Reaction Temperature and Time: The reaction is sensitive to temperature.[1] Insufficient heat may lead to an incomplete reaction, while excessive heat can cause decomposition of the starting material or product. Monitor the reaction progress by TLC to determine the optimal reaction time. • Side Reactions: The presence of the electron-withdrawing trifluoromethyl group can hinder the reaction and promote side reactions.[3] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help minimize oxidative side reactions.[1]
Incomplete Hydrolysis	Q2: I am struggling to fully hydrolyze the ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate to the carboxylic acid. What can I do?	A: The hydrolysis of sterically hindered esters or those with electron-withdrawing groups can be challenging.[4][5] Consider the following: • Base and Solvent: A stronger base like potassium hydroxide or a combination of NaOH in a non-aqueous medium like MeOH/CH2Cl2 might be more effective than standard aqueous sodium hydroxide.[5] • Reaction Temperature: Increasing the reaction temperature can facilitate hydrolysis, but monitor for potential degradation of the indole ring.[6] • Reaction Time: Extend the reaction time and monitor the progress by TLC or LC-MS until the starting ester is consumed.
Purification Challenges	Q3: The purification of the final product, 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, is difficult. What are the best practices?	A: The high polarity of indole carboxylic acids can make purification challenging.[7] • Crystallization: Recrystallization from a suitable solvent system (e.g., ethanol/water, toluene) is often the most effective method for purifying the final product.[8] • Column Chromatography: If chromatography is necessary, reversed-phase C18 silica gel is often more suitable for polar compounds than normal-phase silica gel.[7] For normal-phase chromatography, consider using a more polar solvent system or deactivating the silica gel with a small amount of triethylamine in the eluent to prevent streaking. • Acid-Base Extraction: An acid-base extraction can be used to separate the carboxylic acid from neutral impurities. Dissolve the crude product in a basic aqueous solution (e.g., sodium bicarbonate), wash with an organic solvent to remove non-acidic impurities, and then re-precipitate the product by acidifying the aqueous layer.[9]
Side Product Formation	Q4: I am observing significant side product formation in my Fischer indole synthesis. What are the likely side products and how can I minimize them?	A: Common side products in the Fischer indole synthesis include: • Regioisomers: If an unsymmetrical ketone is used, a mixture of regioisomers can be formed.[1] This is not an issue when using ethyl pyruvate. • Aldol Condensation Byproducts: These can occur with enolizable aldehydes and ketones.[1] • Oxidative Degradation Products: Indoles can be susceptible to oxidation.[1] To minimize side products, ensure the purity of your starting materials, optimize the reaction conditions (catalyst, temperature, and time), and consider running the reaction under an inert atmosphere.[1]

Quantitative Data Summary

The following table summarizes yield data for key steps in the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid and related compounds. Direct yield data for the target molecule is limited in the literature; therefore, data from analogous reactions are included for comparison.

Reaction Step	Starting Materials	Reagents and Conditions	Product	Yield (%)	Reference
Fischer Indole Synthesis (Analogous)	Phenylhydrazine, Ethyl pyruvate	Polyphosphoric acid	Ethyl indole-2-carboxylate	Low (unspecified)	[10]
Hydrolysis (General)	Ethyl Indole-2-carboxylate	Aqueous KOH in acetone	Indole-2-carboxylic acid	Excellent (unspecified)
Hydrolysis (Analogous)	Isopropyl 6-bromo-3-(((4-(trifluoromethyl)benzyl)oxy)methyl)-1H-indole-2-carboxylate	Sodium hydroxide, methanol/water, 80°C, 1.5h	6-bromo-3-(((4-(trifluoromethyl)benzyl)oxy)methyl)-1H-indole-2-carboxylic acid	Not specified	[6]
Hydrolysis of Hindered Ester	Various sterically hindered esters	NaOH in MeOH/CH2Cl2 (1:9), room temperature	Corresponding carboxylic acid	High (specific yields in source)	[5][11]

Experimental Protocols

Below are detailed methodologies for the key steps in the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Protocol 1: Synthesis of Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate (via Fischer Indole Synthesis)

This protocol is a generalized procedure based on the Fischer indole synthesis and may require optimization for the specific substrate.

Materials:

• 2-Hydrazinyl-3-(trifluoromethyl)benzaldehyde

• Ethyl pyruvate

• Polyphosphoric acid (PPA) or Eaton's reagent

• Ethanol

• Toluene

Procedure:

• In a round-bottom flask, dissolve 2-hydrazinyl-3-(trifluoromethyl)benzaldehyde (1 equivalent) and ethyl pyruvate (1.1 equivalents) in ethanol.

• Add a catalytic amount of a Brønsted acid (e.g., a few drops of acetic acid) and stir the mixture at room temperature for 1-2 hours to form the hydrazone. Monitor the reaction by TLC.

• Remove the ethanol under reduced pressure.

• To the crude hydrazone, add polyphosphoric acid (PPA) or Eaton's reagent (a mixture of phosphorus pentoxide and methanesulfonic acid) with caution, as the reaction can be exothermic.

• Heat the reaction mixture to 80-100°C and stir for 2-4 hours, monitoring the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate or another suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate.

Protocol 2: Hydrolysis of Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate

This protocol is a general procedure for the hydrolysis of indole esters and may need adjustment.

Materials:

• Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Methanol

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate (1 equivalent) in a mixture of methanol and water.

• Add potassium hydroxide (3-5 equivalents) to the solution.

• Heat the mixture to reflux (around 80°C) and stir for 2-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a nonpolar organic solvent (e.g., hexane) to remove any unreacted ester.

• Acidify the aqueous layer to pH 2-3 with hydrochloric acid. A precipitate should form.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

• If a precipitate does not form, extract the acidified aqueous solution with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the product. The crude product can be further purified by recrystallization.

Visualizations

Experimental Workflow: Synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid

Caption: Synthetic workflow for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Troubleshooting Logic for Low Yield in Fischer Indole Synthesis

Caption: Decision tree for troubleshooting low yields.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 9. benchchem.com [benchchem.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]

challenges in the synthesis of trifluoromethyl-containing heterocycles

Technical Support Center: Synthesis of Trifluoromethyl-Containing Heterocycles

Welcome to the technical support center for the synthesis of trifluoromethyl-containing heterocycles. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during experimental work. The introduction of the trifluoromethyl (CF3) group is a critical strategy in medicinal chemistry due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. [1][2][3][4]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

1. Low or No Reaction Yield

• Question: My trifluoromethylation reaction shows low or no yield. What are the common causes and solutions?

• Answer: Low or no yield is a frequent issue that can stem from several factors related to the reagents, catalyst, solvent, or substrate.

  • Reagent Inactivity or Degradation:

    • Trifluoromethylating Agents: Many trifluoromethylating agents are sensitive to moisture and air. For instance, Ruppert-Prakash reagent (TMSCF3) requires an initiator, and the activity of fluoride initiators like TBAF or CsF is highly dependent on anhydrous conditions. [1] * Solution: Ensure you are using a fresh, high-purity trifluoromethylating agent. For moisture-sensitive reactions, use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen). [1]Consider purchasing a new bottle of the reagent or initiator if you suspect degradation.

  • Catalyst Inactivity:

    • Photoredox Catalysis: In light-mediated reactions, the photocatalyst can degrade over time or with prolonged exposure to light. [2] * Metal Catalysis: In metal-catalyzed reactions, such as Ullmann-type couplings, the active catalytic species (often Cu(I)) may not be generated efficiently. [3][4] * Solution: For photoredox reactions, ensure your photocatalyst is active and consider using a fresh batch. For metal-catalyzed reactions, using a high-purity copper(I) source is crucial. [3]In some cases, in situ activation of the catalyst may be necessary.

  • Suboptimal Reaction Conditions:

    • Solvent Effects: The choice of solvent can significantly impact reaction rates and yields. For example, in some TMSCF3 reactions, DMF has been shown to accelerate the reaction compared to THF. [1] * Temperature: Many trifluoromethylation reactions have a narrow optimal temperature range. Temperatures that are too low may result in a sluggish reaction, while excessively high temperatures can lead to decomposition of reagents or products. [3] * Solution: Screen different solvents to find the optimal one for your specific substrate and reagent combination. Carefully optimize the reaction temperature, starting with reported literature conditions and adjusting as needed.

2. Poor Regioselectivity

• Question: I am observing a mixture of regioisomers in my C-H trifluoromethylation of a heterocycle. How can I improve the regioselectivity?

• Answer: Achieving high regioselectivity in direct C-H trifluoromethylation can be challenging as it is often governed by the inherent electronic and steric properties of the heterocyclic core. [5][6]

  • Innate Reactivity: The trifluoromethyl radical is electrophilic and tends to react at the most electron-rich positions of a heterocycle. [6][7]Conversely, nucleophilic trifluoromethylation will target electron-deficient sites.

  • Solution:

    • Solvent Tuning: Preliminary data suggests that the regioselectivity of C-H trifluoromethylation can sometimes be influenced by the choice of solvent. [6]For example, a switch from dichloromethane to dimethylsulfoxide has been shown to reverse the regioselectivity in the trifluoromethylation of 4-acetylpyridine. [6] * Directing Groups: If applicable to your system, consider installing a directing group on the heterocycle to guide the trifluoromethylation to a specific position.

    • Alternative Strategies: If direct C-H trifluoromethylation proves unselective, consider a strategy involving the synthesis of a pre-functionalized heterocycle (e.g., a halogenated heterocycle) followed by a cross-coupling reaction to introduce the CF3 group. [8] 3. Formation of Side Products

• Question: My reaction is producing significant amounts of side products, such as defluorinated or hydrodefluorinated compounds. What can be done to minimize these?

• Answer: The formation of side products is often indicative of non-optimal reaction conditions or the presence of impurities.

  • Hydrogen Atom Abstraction: In radical reactions, the trifluoromethyl radical can abstract a hydrogen atom from the solvent or other components in the reaction mixture, leading to the formation of trifluoromethane (CF3H). [6] * Solution:

    • Anhydrous Conditions: The presence of water can lead to unwanted side reactions. Ensure all solvents and reagents are rigorously dried, and the reaction is performed under an inert atmosphere.

    • Solvent Choice: Select a solvent that is less prone to hydrogen atom donation.

    • Temperature Control: Lowering the reaction temperature may help to suppress side reactions that have a higher activation energy than the desired transformation.

Data Presentation: Comparison of Trifluoromethylating Agents

The choice of trifluoromethylating agent can have a significant impact on the outcome of a reaction. The following tables provide a comparison of common electrophilic and radical trifluoromethylating agents.

Table 1: Electrophilic Trifluoromethylating Agents

Reagent Class	Example(s)	Key Features
Hypervalent Iodine	Togni Reagents	Bench-stable, versatile for a wide range of nucleophiles. [9]
Sulfonium Salts	Umemoto Reagents	Bench-stable, effective for trifluoromethylation of various nucleophiles. [9]
Sulfoximinium Salts	Shibata's Reagent	Acts as a CF3+ transfer agent. [10]

Table 2: Radical Trifluoromethylating Agents

Reagent	Initiator/Conditions	Key Features
Sodium Trifluoromethanesulfinate (CF3SO2Na)	Oxidant (e.g., tBuOOH) or Light	Bench-stable, generates CF3 radical under mild conditions. [6][8]
Trifluoroiodomethane (CF3I)	Light or Triethylborane	Gaseous reagent, requires careful handling. [7]
Triflyl Chloride (CF3SO2Cl)	Photoredox Catalyst	Used in photoredox-mediated trifluoromethylations. [2]

Experimental Protocols

Protocol 1: General Procedure for Light-Mediated C-H Trifluoromethylation of Heterocycles

This protocol is adapted from a general procedure for the trifluoromethylation of heteroarenes using sodium trifluoromethanesulfinate. [6]

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar, add the heterocyclic substrate (1.0 equiv), sodium trifluoromethanesulfinate (3.0 equiv), and tert-butyl hydroperoxide (5.0 equiv).

• Solvent Addition: Add the appropriate solvent (e.g., a mixture of dichloromethane and water).

• Reaction Execution: Stir the reaction mixture vigorously at room temperature under irradiation with a household fluorescent light bulb for 3-24 hours.

• Workup: Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Key factors influencing regioselectivity.

Caption: Simplified photoredox catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Ullmann Reaction [organic-chemistry.org]
• 5. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 6. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Acidic Indole Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of acidic indole compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying acidic indole compounds?

A1: The purification of acidic indole derivatives can be complicated by several factors:

• Instability: The indole nucleus can be sensitive to acidic conditions, and some derivatives may degrade on standard silica gel, which is inherently acidic. This can lead to low recovery and the formation of artifacts.[1]

• High Polarity: The presence of a carboxylic acid group increases the polarity of the indole scaffold. This can lead to strong, sometimes irreversible, binding to normal-phase silica gel and poor retention on reverse-phase chromatography columns.[1]

• Co-elution with Impurities: The polarity of these compounds can lead to co-elution with other polar impurities, making separation difficult.[1]

• Oxidation: Indole compounds can be susceptible to oxidation, leading to colored impurities, especially if exposed to air and light for extended periods.[2]

Q2: What is a good starting point for the purification of a crude acidic indole compound?

A2: A typical starting point is an acid-base extraction. This involves dissolving the crude mixture in an organic solvent and washing with an aqueous basic solution (e.g., saturated sodium bicarbonate) to extract the acidic indole compound into the aqueous layer as its salt. The aqueous layer is then acidified (e.g., with 1M HCl) to precipitate the purified acidic indole, which can be collected by filtration or extracted back into an organic solvent.[3] This method is effective for removing neutral and basic impurities.

Q3: My acidic indole compound is degrading on the silica gel column. What can I do?

A3: Degradation on silica gel is a common issue due to its acidic nature.[4] Here are several solutions:

• Deactivate the Silica Gel: Pre-treat the silica gel by flushing the column with the initial eluent containing a small amount of a basic modifier like triethylamine (TEA) or ammonia (typically 0.5-1%). This neutralizes the acidic silanol groups.[3]

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase such as neutral alumina.[3]

• Work Quickly: Minimize the time the compound spends on the column to reduce the opportunity for degradation.[3]

Q4: I'm observing significant peak tailing during HPLC analysis of my acidic indole. How can I improve the peak shape?

A4: Peak tailing for acidic compounds in reverse-phase HPLC is often due to interactions with residual silanol groups on the stationary phase. To mitigate this:

• Lower the Mobile Phase pH: Add an acid modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1% v/v). A general guideline is to adjust the mobile phase pH to be at least 2 units below the pKa of your acidic indole compound to ensure it is fully protonated and less polar.[5]

• Use a High-Purity, End-Capped Column: These columns have fewer free silanol groups, which reduces unwanted secondary interactions.

• Adjust Solvent Composition: Optimizing the organic-to-aqueous solvent ratio can improve peak shape.

Troubleshooting Guides

Problem 1: Poor Separation in Column Chromatography

Symptom	Possible Cause	Solution
Streaking/Tailing of the acidic indole spot	Strong interaction with the acidic silica gel stationary phase.	Add a basic modifier like triethylamine (0.5-1%) to your eluent. Alternatively, use a less acidic stationary phase like neutral alumina.[3]
Column overloading.	Reduce the amount of sample loaded onto the column. A general guideline is a 50:1 to 100:1 ratio of silica gel to crude material.
Co-elution with a polar impurity	The polarity of the eluent is not optimized.	Use a gradient elution, starting with a less polar solvent system and gradually increasing the polarity. This can help to resolve compounds with similar polarities.
The chosen stationary phase is not providing enough selectivity.	If using normal-phase silica, consider switching to reverse-phase chromatography (C18 silica) with a polar mobile phase (e.g., water/acetonitrile or water/methanol with an acid modifier like 0.1% formic acid).[2]

Problem 2: Issues with Crystallization

Symptom	Possible Cause	Solution
Compound "oils out" instead of crystallizing	The solvent is too nonpolar for the acidic indole compound.	Try a more polar solvent or a solvent mixture.
The solution is too concentrated (supersaturated).	Add a small amount of additional solvent.
Impurities are inhibiting crystal formation.	Try to further purify the material by another method, such as a quick filtration through a plug of silica, before attempting crystallization again.
No crystals form upon cooling	The compound is too soluble in the chosen solvent.	Concentrate the solution by slowly evaporating some of the solvent.
The solution is not sufficiently saturated.	Add an "anti-solvent" (a solvent in which your compound is insoluble but is miscible with your crystallization solvent) dropwise until the solution becomes cloudy, then gently heat to redissolve and allow to cool slowly.
Nucleation has not occurred.	Scratch the inside of the flask with a glass rod at the meniscus to create a surface for crystal growth. Adding a seed crystal of the pure compound, if available, can also induce crystallization.

Data Presentation

Table 1: Comparison of Purification Techniques for Acidic Indole Compounds

Purification Technique	Typical Purity Achieved	Typical Recovery Rate	Advantages	Disadvantages
Acid-Base Extraction	85-95%	80-95%	Good for removing neutral and basic impurities; scalable.	May not remove acidic impurities; potential for emulsion formation.
Normal-Phase Column Chromatography	>95%	60-90%	Good for separating isomers and other non-polar impurities.	Potential for compound degradation on acidic silica; can be solvent and time-intensive.[3]
Reverse-Phase HPLC	>99%	70-95%	High resolution and purity; good for polar compounds.[2]	Can be expensive for large-scale purification; requires specialized equipment.
Recrystallization	>99%	50-85%	Can yield very high purity material; cost-effective.[6]	Requires a solid material; finding a suitable solvent can be challenging; potential for significant product loss in the mother liquor.[6]

Table 2: Quantitative Data from a Study on Indole Purification by Extraction and Crystallization [7]

Purification Stage	Indole Concentration (wt%)	Purity of Indole (wt%)	Yield of Indole (%)
Initial Wash Oil	5.75	-	100
After Methanol Extraction & n-Hexane Re-extraction	73.3	-	-
After Solute Crystallization	-	99.5	57.5

Experimental Protocols

Protocol 1: General Acid-Base Extraction for Acidic Indole Compounds

• Dissolution: Dissolve the crude reaction mixture containing the acidic indole compound in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Transfer the organic solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Repeat the extraction 2-3 times. The deprotonated acidic indole will move into the aqueous layer.

• Separation: Combine the aqueous layers. The organic layer, containing neutral and basic impurities, can be discarded.

• Acidification: Cool the combined aqueous layers in an ice bath and slowly add a strong acid (e.g., 1M or 2M HCl) with stirring until the pH is acidic (pH ~2-3). The acidic indole compound will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid with cold water to remove any remaining inorganic salts.

• Drying: Dry the purified solid under vacuum.

Protocol 2: Reverse-Phase Flash Chromatography of an Acidic Indole Compound

• Stationary Phase: C18-functionalized silica gel.

• Mobile Phase Preparation:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Column Packing and Equilibration: Pack the column with the C18 silica gel. Equilibrate the column by running a low-polarity mobile phase mixture (e.g., 95:5 Solvent A:Solvent B) through it until the baseline is stable.

• Sample Preparation: Dissolve the crude acidic indole compound in a minimal amount of the initial mobile phase or a solvent like methanol.

• Loading: Carefully load the dissolved sample onto the top of the column.

• Elution: Begin elution with a low percentage of Solvent B and gradually increase the concentration of Solvent B to elute the compound of interest. The more polar impurities will elute first.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) or HPLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified acidic indole compound.

Protocol 3: Recrystallization of an Acidic Indole Compound[6]

• Solvent Selection: In a small test tube, add a small amount of the crude solid and a few drops of a potential solvent. A good solvent will dissolve the compound when hot but not at room temperature. Common solvents for acidic indoles include ethanol/water or ethyl acetate/hexanes mixtures.[6]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to completely dissolve it.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Crystal Formation: Once at room temperature, place the flask in an ice bath to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any impurities adhering to the crystal surface.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Mandatory Visualizations

Caption: A decision-making workflow for selecting a purification strategy.

Caption: A troubleshooting workflow for column chromatography issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Metabolic Stability of Indole-Based Drug Candidates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the metabolic stability of indole-based drug candidates.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolic pathways for indole-based drug candidates?

A1: The primary route of metabolism for indole-based compounds is oxidation, predominantly catalyzed by cytochrome P450 (CYP) enzymes in the liver.[1][2][3] The most susceptible positions on the indole ring for oxidation are typically C2, C3, C5, C6, and C7. Common metabolic transformations include:

• Hydroxylation: Addition of a hydroxyl group to the indole ring, often at the 5- or 6-position.[1][4]

• Oxidation to Oxindoles: The C2 position can be oxidized to form an oxindole.[1]

• N-Oxidation: Oxidation of the indole nitrogen.

• Epoxidation: Formation of an epoxide intermediate across the 2,3-double bond.

• Phase II Conjugation: Following Phase I oxidation, the resulting hydroxylated metabolites can undergo conjugation with glucuronic acid or sulfate to increase their water solubility and facilitate excretion.[2][4]

The specific metabolites formed can be influenced by the substitution pattern on the indole ring and the specific CYP isoforms involved, with CYP2A6, CYP2C19, and CYP2E1 being frequently implicated.[1]

Q2: How can I experimentally determine the metabolic stability of my indole compound?

A2: The most common in vitro method for assessing metabolic stability is the liver microsomal stability assay.[2][3][5] This assay measures the rate at which your compound is metabolized by enzymes present in liver microsomes, which are vesicles of the endoplasmic reticulum containing a high concentration of CYP enzymes.[2][3] Another common method involves using hepatocytes, which contain both Phase I and Phase II enzymes, providing a more comprehensive metabolic profile.[3][6][7] The key parameters derived from these assays are the in vitro half-life (t½) and the intrinsic clearance (CLint).[2][8]

Q3: What are some common strategies to block metabolism at a specific position on the indole ring?

A3: To block metabolism at a susceptible position, you can introduce substituents that sterically hinder the approach of metabolizing enzymes or alter the electronic properties of the ring. Common strategies include:

• Fluorination: Introduction of a fluorine atom at a metabolically labile position can block oxidation at that site.

• Methylation: Adding a methyl group can provide steric bulk, preventing the enzyme from accessing the site of metabolism.

• Bioisosteric Replacement: Replacing a hydrogen atom or a functional group with another group that has similar physical or chemical properties but is metabolically more stable. For example, replacing a C-H with a C-F or even replacing a portion of the indole scaffold with a different heterocycle like an aza-indole can improve stability.[9]

Q4: How do electron-donating and electron-withdrawing groups on the indole ring affect metabolic stability?

A4: The electronic nature of substituents on the indole ring can significantly influence its susceptibility to metabolism.

• Electron-donating groups (EDGs) (e.g., -OCH₃, -NH₂) increase the electron density of the indole ring, making it more susceptible to oxidative metabolism.

• Electron-withdrawing groups (EWGs) (e.g., -CF₃, -NO₂) decrease the electron density of the indole ring, generally making it more resistant to oxidation and thus enhancing metabolic stability.[10]

Troubleshooting Guides

Issue 1: My indole compound shows very high clearance in the microsomal stability assay.

• Potential Cause: The compound is rapidly metabolized by CYP enzymes.

• Troubleshooting Steps:

  • Identify Metabolites: Use LC-MS/MS to identify the major metabolites formed during the incubation. This will help pinpoint the "metabolic hot spots" on your molecule.

  • Structural Modification: Based on the identified metabolites, implement strategies to block metabolism at those positions. Consider the strategies mentioned in FAQ 3.

  • CYP Inhibition Profile: Determine which specific CYP isoforms are responsible for the metabolism of your compound. This can be done using recombinant CYP enzymes or specific chemical inhibitors. Knowing the responsible CYP(s) can guide more targeted medicinal chemistry efforts.

  • Consider Alternative Scaffolds: If modifications to the indole ring are not fruitful, consider bioisosteric replacement of the indole nucleus with a more metabolically stable heterocycle.[9][11][12]

Issue 2: The results from my microsomal stability assay are not reproducible.

• Potential Cause: Variability in experimental conditions or reagents.

• Troubleshooting Steps:

  • Standardize Microsome Batch: Ensure you are using a consistent source and batch of liver microsomes, as activity can vary between batches and vendors.[13]

  • Check Cofactor Activity: The NADPH regenerating system is crucial for CYP activity. Ensure the reagents are fresh and properly prepared.[14]

  • Control Incubation Conditions: Maintain consistent incubation temperature (37°C), protein concentration, and compound concentration across experiments.[5][14]

  • Validate Analytical Method: Ensure your analytical method (e.g., LC-MS/MS) is robust, with consistent internal standard performance and calibration curves.

Issue 3: My compound is stable in microsomes but shows high clearance in vivo.

• Potential Cause: The compound is cleared by non-CYP mediated pathways or has poor pharmacokinetic properties.

• Troubleshooting Steps:

  • Investigate Phase II Metabolism: The compound might be rapidly cleared via conjugation reactions (e.g., glucuronidation, sulfation) that are not fully captured in a standard microsomal assay.[5] Consider using a hepatocyte stability assay, which includes both Phase I and Phase II enzymes.[3][6]

  • Assess Plasma Protein Binding: High plasma protein binding can sometimes lead to discrepancies between in vitro and in vivo clearance. Determine the fraction of unbound drug.

  • Evaluate Transporter Interactions: The compound may be a substrate for efflux or uptake transporters in the liver or other organs, leading to rapid clearance.

  • Check for Extrahepatic Metabolism: Metabolism can also occur in other tissues like the intestine, kidney, or lungs.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol provides a general procedure for assessing the metabolic stability of a test compound using liver microsomes.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (e.g., human, rat)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., a rapidly metabolized and a slowly metabolized compound)

• Ice-cold acetonitrile with an internal standard for reaction termination and sample processing

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system for analysis

Procedure:

• Prepare Reagents: Thaw liver microsomes on ice. Prepare the NADPH regenerating system and keep it on ice.

• Prepare Incubation Plate: In a 96-well plate, add the phosphate buffer.

• Add Test Compound: Add the test compound to the wells to achieve the desired final concentration (e.g., 1 µM). Include wells for the positive controls and a negative control (without NADPH).

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiate Reaction: Add the NADPH regenerating system to all wells except the negative control to start the metabolic reaction.

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding ice-cold acetonitrile containing the internal standard.[2]

• Sample Processing: Centrifuge the plate to precipitate the proteins. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Analyze the samples to determine the concentration of the parent compound remaining at each time point.[7]

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression will give the elimination rate constant (k). Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).[2][8][15]

Data Presentation

Compound	t½ (min)	CLint (µL/min/mg protein)
Test Compound A	25.4	27.3
Test Compound B	> 60	< 5.8
Positive Control (High Clearance)	8.2	84.5
Positive Control (Low Clearance)	55.1	12.6

Visualizations

References

• 1. Oxidation of indole by cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Frontiers | New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases [frontiersin.org]
• 5. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 6. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 8. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 9. Aromatic Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 10. Tuning the Electronic Transition Energy of Indole via Substitution: Application to Identify Tryptophan-Based Chromophores That Absorb and Emit Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chem-space.com [chem-space.com]
• 13. scialert.net [scialert.net]
• 14. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 15. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific - US [thermofisher.com]

side-product formation in the synthesis of substituted indoles

Welcome to the technical support center for the synthesis of substituted indoles. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to side-product formation in various indole synthesis methodologies.

Frequently Asked Questions (FAQs)

Q1: My Fischer indole synthesis is producing a mixture of regioisomers. How can I control the selectivity?

A1: Regioselectivity in the Fischer indole synthesis is a common challenge when using unsymmetrical ketones. The choice of acid catalyst and reaction temperature can significantly influence the product ratio. Generally, stronger acids and higher temperatures can alter the distribution of the isomeric products.[1] It has been observed that the proportion of the 2-substituted indole can increase with stronger acid systems.[1]

Q2: I am observing significant tar and decomposition products in my Fischer indole synthesis. What is the likely cause and how can I mitigate it?

A2: Tar and decomposition product formation is often a result of the harsh acidic conditions and high temperatures typically employed in the Fischer indole synthesis. Electron-rich anilines and sensitive substrates are particularly prone to degradation. To mitigate this, consider using milder acid catalysts (e.g., acetic acid, p-toluenesulfonic acid) or Lewis acids (e.g., ZnCl₂, BF₃·OEt₂).[2] Optimizing the reaction temperature and time is also crucial; monitor the reaction progress by TLC and work up the reaction promptly upon completion.

Q3: My Bischler-Möhlau indole synthesis is giving a low yield and multiple unexpected products. What are the common pitfalls of this reaction?

A3: The Bischler-Möhlau synthesis is known for its often harsh reaction conditions, which can lead to low yields and unpredictable regioselectivity.[3] The reaction mechanism is complex and can involve rearrangements, leading to the formation of unexpected indole isomers.[4] Milder, modern variations of this synthesis, for instance, employing microwave irradiation, have been developed to improve yields and reduce side reactions.[5]

Q4: In my palladium-catalyzed indole synthesis, I am observing byproducts. What are some common side reactions in these couplings?

A4: The nature of byproducts in palladium-catalyzed indole syntheses, such as the Larock, Heck, or Suzuki couplings, depends on the specific reaction. In the Larock synthesis, an excess of chloride can lead to increased side-product formation.[6] In Suzuki couplings for indole synthesis, homo-coupling of the boronic acid starting material is a potential side reaction.[7][8] For Heck couplings, steric hindrance can influence the stereochemical outcome of the product.

Troubleshooting Guides

Fischer Indole Synthesis: Regioisomer Formation

Problem: The reaction of an unsymmetrical ketone with a phenylhydrazine yields a mixture of two regioisomeric indoles.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for controlling regioselectivity in the Fischer indole synthesis.

Solutions:

• Acid Catalyst Modification: The choice of acid catalyst can have a pronounced effect on the ratio of regioisomers. Experiment with a range of Brønsted acids (e.g., HCl, H₂SO₄, PPA, p-TsOH) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂). A systematic screening can identify the optimal catalyst for your desired isomer.[1]

• Temperature Control: Reaction temperature can influence the kinetic versus thermodynamic control of the cyclization step. Lowering the temperature may favor the formation of the thermodynamically more stable isomer, while higher temperatures might favor the kinetic product.

• Solvent Effects: The polarity of the solvent can impact the reaction pathway. Consider screening solvents with different dielectric constants.

Quantitative Data:

The following table summarizes the effect of the acid catalyst on the regioisomeric ratio of indoles formed from the reaction of ethyl methyl ketone phenylhydrazone.

Acid Catalyst	Ratio of 2,3-dimethylindole to 3-ethylindole	Reference
90% (w/w) H₃PO₄	0:100	[1]
30% (w/w) H₂SO₄	0:100	[1]
83% (w/w) P₂O₅ in H₂O	Major component is 2,3-dimethylindole	[1]
70% (w/w) H₂SO₄	Major component is 2,3-dimethylindole	[1]

Bischler-Möhlau Indole Synthesis: Rearrangement Side-Products

Problem: The synthesis of a 2-aryl-indole results in the formation of a rearranged isomer as a significant byproduct.

Logical Relationship Diagram:

Caption: Mechanistic pathways leading to the expected product and a rearranged side-product in the Bischler-Möhlau synthesis.[4]

Solutions:

• Milder Reaction Conditions: The harsh conditions of the classical Bischler-Möhlau synthesis often promote side reactions. The use of microwave irradiation can significantly reduce reaction times and temperatures, potentially minimizing the formation of rearranged products.[5]

• Catalyst Choice: The use of lithium bromide as a catalyst has been reported to provide milder reaction conditions.[5]

• Stoichiometry Control: Carefully controlling the stoichiometry of the aniline reactant may influence the reaction pathway.

Palladium-Catalyzed Indole Synthesis: Byproduct Formation in Larock Indole Synthesis

Problem: Formation of byproducts during a Larock indole synthesis from an o-iodoaniline and a disubstituted alkyne.

Experimental Workflow for Optimization:

Caption: Workflow for optimizing the Larock indole synthesis to minimize byproduct formation.

Solutions:

• Ligand Selection: The choice of phosphine ligand can be critical. For less reactive o-bromoanilines, sterically demanding phosphine ligands can improve the rate of oxidative addition.[9]

• Base Optimization: While potassium carbonate is commonly used, other bases can be screened to optimize the reaction.

• Chloride Concentration: The concentration of the chloride source (e.g., LiCl) is important, as an excess can retard the reaction and increase side-product formation.[6]

Experimental Protocols

Fischer Indole Synthesis (Microwave-Assisted)

This protocol is adapted from a microwave-assisted synthesis of 2-phenylindole.

Materials:

• Phenylhydrazine (1.0 mmol)

• Acetophenone (1.0 mmol)

• Eaton's reagent (P₂O₅ in MeSO₃H, 2 mL)

• 10 mL microwave process vial with a magnetic stir bar

• Microwave reactor

• Crushed ice

• Apparatus for filtration and purification (e.g., Büchner funnel, column chromatography)

Procedure:

• In a 10 mL microwave process vial, combine phenylhydrazine (1.0 mmol) and acetophenone (1.0 mmol).

• To this mixture, add Eaton's reagent (2 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 170 °C for 10 minutes with magnetic stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Carefully quench the reaction mixture by pouring it onto crushed ice.

• The solid product will precipitate. Collect the solid by filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization or column chromatography as needed.

Bischler-Möhlau Indole Synthesis (Microwave-Assisted)

This is a one-pot, solvent-free protocol for the synthesis of 2-arylindoles.

Materials:

• Substituted aniline (2.0 mmol)

• Phenacyl bromide (1.0 mmol)

• Dimethylformamide (DMF)

• Open glass vessel

• Microwave reactor

• Apparatus for purification (e.g., column chromatography)

Procedure:

• In an open glass vessel, mix the appropriate aniline (2.0 mmol) and phenacyl bromide (1.0 mmol).

• Stir the mixture at room temperature for 3 hours.

• Add 3 drops of DMF to the mixture.

• Place the vessel in a microwave reactor and irradiate at 600 W for 1 minute.

• After cooling, purify the residue by flash column chromatography on silica gel to obtain the desired 2-arylindole.

Hemetsberger Indole Synthesis

This protocol describes the thermal decomposition of a 3-aryl-2-azido-propenoic ester to an indole-2-carboxylic ester.[10][11]

Materials:

• 3-Aryl-2-azido-propenoic ester (1.0 mmol)

• Xylene (solvent)

• Round-bottom flask with a reflux condenser

• Heating mantle

• Apparatus for purification

Procedure:

• Dissolve the 3-aryl-2-azido-propenoic ester (1.0 mmol) in xylene in a round-bottom flask.

• Heat the solution to reflux and maintain the temperature for the time required for the reaction to complete (monitor by TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

References

• 1. Fischer indole synthesis on unsymmetrical ketones. The effect of the acid catalyst - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 4. Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bischler-Möhlau_indole_synthesis [chemeurope.com]
• 6. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 7. uwindsor.ca [uwindsor.ca]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. synarchive.com [synarchive.com]
• 11. Hemetsberger indole synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimization of Reaction Conditions for Indole Functionalization

Welcome to the technical support center for indole functionalization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the optimization of reaction conditions.

Frequently Asked Questions (FAQs)

Q1: Why is my indole functionalization reaction showing low to no yield?

A1: Low yields in indole functionalization can arise from several factors, including inappropriate catalyst selection, suboptimal reaction conditions, or catalyst deactivation. For instance, in Fischer indole synthesis, both Brønsted and Lewis acids can be effective, but the acid strength is crucial; very strong acids can lead to degradation, while weak acids may not catalyze the reaction efficiently[1]. It is recommended to screen a variety of acids to find the optimal catalyst for your specific substrate[1]. Additionally, ensure the purity of starting materials, as impurities can interfere with the reaction[1].

Q2: How can I control the regioselectivity between C2 and C3 functionalization?

A2: The inherent electronic properties of the indole ring favor electrophilic attack at the C3 position[2][3]. To achieve selective C2 functionalization, several strategies can be employed:

• Blocking the C3 position: If the C3 position is already substituted, functionalization is often directed to the C2 position[3].

• Using directing groups: Attaching a directing group to the indole nitrogen (N1) can sterically and electronically favor functionalization at the C2 position[3][4]. Common directing groups include sulfonyl and pivaloyl groups[3][4].

• Transition-metal catalysis: Palladium, rhodium, and iridium catalysts are frequently used to direct C-H activation to the C2 position[3]. The choice of ligand and reaction conditions is critical for achieving high C2 selectivity[3].

Q3: What strategies exist for functionalizing the benzene ring (C4-C7) of indole?

A3: Functionalization of the less reactive benzene core of indole is challenging but can be achieved through the use of directing groups[2][4]. Installing a directing group at the N1 or C3 position can facilitate site-selective C-H activation at the C4, C5, C6, or C7 positions[4]. For example, an N-P(O)tBu2 group can direct arylation to the C7 and C6 positions using palladium and copper catalysts, respectively[4].

Q4: My catalyst appears to be deactivating during the reaction. What are the common causes and solutions?

A4: Catalyst deactivation in cross-coupling reactions can be caused by factors such as the displacement of the phosphine ligand by substrates like primary amines or N-heteroaromatics, leading to the formation of dormant palladium complexes[5]. To mitigate this, consider using more robust ligands, such as dialkylbiaryl monophosphine ligands (e.g., GPhos), which have been shown to resist deactivation[5]. Additionally, using a moderate-strength base can limit the decomposition of sensitive substrates that might contribute to catalyst deactivation[5].

Q5: I am observing significant amounts of N-functionalization instead of the desired C-functionalization. How can I improve C-selectivity?

A5: The competition between N- and C-functionalization is highly dependent on the reaction conditions[6]. Generally, conditions that favor the formation of the indolide anion, such as the use of strong bases, tend to promote N-alkylation[6]. To favor C3-functionalization, it is advisable to use neutral or acidic conditions or employ catalysts that coordinate with the indole ring[6]. The choice of solvent and electrophile also plays a crucial role[6].

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Palladium-Catalyzed C-H Arylation

Symptoms:

• A mixture of C2- and C3-arylated products is obtained.

• Low yield of the desired regioisomer.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Ligand	The choice of ligand is crucial for controlling regioselectivity. Screen different phosphine ligands (e.g., SPhos, XPhos) to find the optimal one for your desired outcome.[7]
Suboptimal Base	The base can significantly influence the reaction pathway. Test a range of bases such as K₂CO₃, Cs₂CO₃, or organic bases like DBU.[7]
Solvent Effects	The polarity and coordinating ability of the solvent can affect the catalyst's activity and selectivity. Evaluate solvents like toluene, dioxane, or DMF.[7]
Directing Group Influence	If using a directing group, its steric and electronic properties dictate the position of functionalization. Consider modifying the directing group to favor the desired position.[3][4]

Issue 2: Low Yield in Copper-Catalyzed N-Arylation of Indoles

Symptoms:

• Incomplete conversion of the starting indole.

• Formation of undesired side products.

Possible Causes & Solutions:

Cause	Solution
Copper Source Inactivity	The choice of copper source (Cu(0), Cu(I), or Cu(II)) can impact the reaction's efficiency. CuI is often a reliable choice, but screening different sources may be necessary for challenging substrates.[8]
Ligand Inefficiency	Simple chelating diamine ligands can significantly improve catalyst activity. Screen ligands like trans-1,2-cyclohexanediamine or N,N'-dimethylethylenediamine.[8]
High Reaction Temperature	While Ullmann couplings traditionally require high temperatures, modern catalyst systems can operate under milder conditions. Optimize the temperature to balance reaction rate and substrate/product stability.[8]
Presence of Inhibiting Functional Groups	Certain functional groups on the indole or aryl halide can interfere with the catalyst. Ensure starting materials are free of impurities that could poison the catalyst.

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed C-H Arylation of Indoles

This protocol is a general guideline for the C-H arylation of an indole with an aryl bromide.[7]

• Reaction Setup: In an oven-dried Schlenk tube, add the indole (1.0 equiv), aryl bromide (1.2 equiv), Pd(OAc)₂ (5 mol%), and a suitable phosphine ligand (e.g., SPhos, 10 mol%).

• Addition of Reagents: Add K₂CO₃ (2.0 equiv) and anhydrous toluene.

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Reaction: Seal the tube and place it in a preheated oil bath at 110 °C. Stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel.

Protocol 2: General Procedure for Rhodium-Catalyzed C2-Alkenylation of N-Acylindoles

This protocol outlines a method for the selective alkenylation at the C2 position of an N-acylindole.

• Reaction Setup: To a screw-capped vial, add the N-acylindole (1.0 equiv), the alkene (2.0 equiv), [RhCp*Cl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%).

• Solvent Addition: Add a suitable solvent such as 1,2-dichloroethane (DCE).

• Reaction: Seal the vial and heat at 80-100 °C for 12-24 hours.

• Monitoring: Follow the reaction's progress using TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture and filter through a pad of silica gel, eluting with ethyl acetate.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography.

Visualizations

Caption: A troubleshooting workflow for optimizing indole functionalization reactions.

Caption: Strategies for controlling regioselectivity in indole functionalization.

References

• 1. benchchem.com [benchchem.com]
• 2. soc.chim.it [soc.chim.it]
• 3. benchchem.com [benchchem.com]
• 4. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Vilsmeier-Haack Reaction on Indoles

Welcome to the technical support center for the Vilsmeier-Haack reaction on indoles. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this formylation procedure.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am getting a low yield of my desired indole-3-carboxaldehyde. What are the potential causes and how can I improve it?

Low yields can stem from several factors, including reagent quality, reaction conditions, and work-up procedures. Here’s a systematic guide to troubleshooting:

• Reagent Quality:

  • DMF (N,N-Dimethylformamide): Ensure the DMF is anhydrous and high-purity. DMF can decompose to form dimethylamine, which can react with the Vilsmeier reagent.[1] Using a freshly opened bottle or distilling the DMF is recommended.

  • POCl₃ (Phosphorus oxychloride): Use fresh or properly stored POCl₃. Over time, it can degrade, leading to lower reactivity.

  • Indole Substrate: Ensure your starting indole is pure. Impurities can lead to side reactions and lower the yield of the desired product.

• Reaction Conditions:

  • Temperature Control: The reaction is typically performed at low temperatures (0-10 °C) during the formation of the Vilsmeier reagent and the initial addition of the indole.[2] Allowing the temperature to rise too high can lead to side reactions. After the initial addition, the reaction may need to be warmed to room temperature or gently heated to go to completion.[1] Optimization of the temperature for your specific substrate is crucial.

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Insufficient reaction time will result in incomplete conversion, while prolonged times can lead to the formation of byproducts.[3]

  • Stoichiometry: The molar ratio of POCl₃ to DMF is critical for the efficient formation of the Vilsmeier reagent. A common ratio is 1:1, but this may need to be optimized. An excess of the Vilsmeier reagent relative to the indole is typically used.

• Work-up Procedure:

  • Hydrolysis: The intermediate iminium salt must be carefully hydrolyzed to the aldehyde. This is usually achieved by pouring the reaction mixture onto crushed ice and then neutralizing with a base like sodium bicarbonate or sodium hydroxide solution.[4] Inadequate hydrolysis can result in a lower yield of the final product.

Q2: I am observing a significant amount of a byproduct, 3-cyanoindole. How can I prevent its formation?

The formation of 3-cyanoindole is a known side reaction in the Vilsmeier-Haack formylation of indoles.[3][5] Here are some strategies to minimize this byproduct:

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[3] Atmospheric moisture can contribute to the formation of species that lead to the nitrile byproduct.[3]

• High-Purity Reagents: The presence of nitrogen-containing impurities, such as hydroxylamine or ammonia derivatives in the reagents or solvents, can promote the formation of 3-cyanoindole.[3]

• Appropriate Work-up: Avoid using ammonia-based quenching agents. Quenching the reaction with ice-cold water or a saturated sodium bicarbonate solution is recommended.[3]

• Purification: If 3-cyanoindole does form, it can often be separated from the desired 3-formylindole by column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization.[3]

Q3: The reaction is not proceeding at all, and I am recovering my starting material. What could be the issue?

If the reaction fails to start, consider the following:

• Vilsmeier Reagent Formation: The Vilsmeier reagent may not be forming correctly. This could be due to impure or degraded POCl₃ or DMF.[1] Ensure you are using high-quality, anhydrous reagents. The formation of the Vilsmeier reagent is an exothermic process, and a slight temperature increase upon addition of POCl₃ to DMF can be an indicator of its formation.

• Substrate Reactivity: While indoles are generally electron-rich and reactive, strongly electron-withdrawing substituents on the indole ring can decrease its nucleophilicity, making the reaction more difficult. In such cases, more forcing conditions (e.g., higher temperatures or longer reaction times) may be necessary.

• Incorrect Stoichiometry: Ensure that a sufficient excess of the Vilsmeier reagent is being used.

Quantitative Data Summary

The reaction conditions for the Vilsmeier-Haack formylation can vary depending on the specific indole derivative. The following table summarizes conditions and yields for different substituted indoles.

Indole Derivative	Reagents	Temperature (°C)	Time (h)	Yield (%)
Indole	POCl₃, DMF	0 to 85	6	96
2-Methylindole	POCl₃, DMF	98-100	3	71 (1-formyl), 22.5 (2-formyl)
4-Methylindole	POCl₃, DMF	0 to 85	8	90
5-Methylindole	POCl₃, DMF	0 to 85	8	85
5-Bromoindole	POCl₃, DMF	0 to 85	8	88
5-Nitroindole	POCl₃, DMF	0 to 85	10	75

Table adapted from available literature. Yields are highly dependent on the specific experimental setup and purification methods.

Experimental Protocols

General Protocol for the Vilsmeier-Haack Formylation of Indole

• Vilsmeier Reagent Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 3 equivalents). Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise to the stirred DMF solution over 30 minutes, ensuring the temperature does not exceed 10 °C. After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes to allow for the complete formation of the Vilsmeier reagent.

• Formylation Reaction: Dissolve indole (1 equivalent) in a minimal amount of anhydrous DMF or another suitable solvent like dichloromethane (DCM). Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C. After the addition, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. The reaction progress should be monitored by TLC. For less reactive indoles, gentle heating (e.g., 40-60 °C) may be required.

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker containing crushed ice with vigorous stirring. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or a cold sodium hydroxide solution until the pH is alkaline (pH 8-9).[4] This step should be performed carefully as it is exothermic. The product often precipitates as a solid.

• Purification: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water. If the product does not precipitate, extract the aqueous mixture with a suitable organic solvent such as ethyl acetate or DCM. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexane) or by column chromatography on silica gel.[4]

Visualizations

Caption: Troubleshooting workflow for the Vilsmeier-Haack reaction on indoles.

Caption: Mechanism of the Vilsmeier-Haack formylation of indoles.

References

• 1. reddit.com [reddit.com]
• 2. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sid.ir [sid.ir]

Technical Support Center: Strategies to Avoid Decarboxylation of Indole-2-Carboxylic Acids

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the decarboxylation of indole-2-carboxylic acids during experimental procedures.

Section 1: Frequently Asked Questions (FAQs)

Q1: What causes my indole-2-carboxylic acid to decarboxylate?

A: Indole-2-carboxylic acid is susceptible to decarboxylation, the loss of its carboxyl group as carbon dioxide (CO₂), primarily under two conditions:

• Thermal Stress: Heating the compound, particularly above its melting point (approx. 202-206°C), can induce thermal decarboxylation to form indole.[1][2][3]

• Acidic Conditions: Strong acidic conditions can promote decarboxylation. The mechanism involves the protonation of the carboxylic acid, followed by the loss of protonated carbonic acid.[4][5][6]

The stability of indole-2-carboxylic acids is significantly lower than that of many other carboxylic acids. This is because the indole nucleus can effectively stabilize the intermediate formed during the decarboxylation process.

Q2: What are the best practices for storing indole-2-carboxylic acids to ensure stability?

A: To maintain the integrity of indole-2-carboxylic acid and prevent degradation, proper storage is crucial.

• Temperature: Store in a cool, dry place. Refrigeration (e.g., 4°C) is often recommended.[7]

• Atmosphere: Store in a tightly sealed container, preferably under an inert atmosphere like nitrogen, as the compound can be air and light-sensitive.[8][9]

• Incompatible Substances: Keep away from strong oxidizing agents and incompatible substances.[8][9]

• Light: Protect from light.[7][9]

Storage Parameter	Recommendation	Rationale
Temperature	Cool, dry conditions (e.g., 4°C)	Minimizes thermal decomposition.
Container	Tightly-closed, sealed container	Prevents exposure to air and moisture.[8][10]
Atmosphere	Inert gas (e.g., Nitrogen)	Protects against air-sensitivity.[8]
Light Exposure	Store in a dark place	Prevents light-induced degradation.[1][9]

Q3: How can I purify indole-2-carboxylic acid without causing decarboxylation?

A: Purification should be conducted under mild conditions, avoiding high temperatures and strong acids.

• Recrystallization: This is a common method. Solvents like ethanol can be used.[11] The process should be performed as quickly as possible to minimize time at elevated temperatures. In-situ recrystallization by filtering the hot reaction mixture can also be an effective technique to isolate the pure product.[12]

• Acid-Base Extraction: A standard technique for purifying carboxylic acids involves dissolving the compound in a basic aqueous solution (e.g., sodium bicarbonate or dilute sodium hydroxide) to form the carboxylate salt, washing with an organic solvent to remove neutral impurities, and then re-acidifying the aqueous layer with a mild acid to precipitate the purified carboxylic acid.[13][14] It is critical to avoid strong mineral acids and to keep the temperature low during acidification. A staged crystallization by adjusting the pH can selectively precipitate impurities before isolating the final product at its isoelectric point.[11]

Q4: Does protecting the indole N-H group help prevent decarboxylation?

A: Yes, N-protection can significantly enhance the stability of the indole ring system and is a common strategy in indole chemistry.[15] Protecting groups like Boc (tert-butyloxycarbonyl), Phenylsulfonyl (PhSO₂), or SEM ([2-(trimethylsilyl)ethoxy]methyl) can be employed.[15][16][17] N-protection allows for a wider range of reaction conditions to be used in subsequent steps, such as lithiation, without affecting the core indole structure.[15][17] However, the choice of protecting group is critical, as the conditions required for its eventual removal must also be compatible with the sensitive indole-2-carboxylic acid moiety.

Section 2: Troubleshooting Guides

Guide 1: Problem - Decarboxylation During Amide Coupling Reactions

Symptoms:

• Low yield of the desired amide product.

• Presence of indole as a major byproduct in the reaction mixture, detectable by TLC, LC-MS, or NMR.

• Gas evolution (CO₂) observed during the reaction.

Probable Causes:

• High Reaction Temperature: Many coupling reactions require heat, which can trigger decarboxylation.

• Acidic Reagents or Byproducts: The use of coupling reagents that generate acidic byproducts can lower the pH of the reaction mixture.

• Prolonged Reaction Times: Extended exposure to even mild heating or slightly acidic/basic conditions can lead to cumulative degradation.

Solutions and Methodologies: The key is to use mild, room-temperature coupling conditions. Carbodiimide-based reagents are often successful.

• Recommended Method: Use 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an activating agent like Hydroxybenzotriazole (HOBt) or a DMAP equivalent. These reactions can typically be run at room temperature.[18][19]

• Base: A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is often added to neutralize any acid formed and facilitate the reaction.[18]

Experimental Protocol: EDC/HOBt Coupling of Indole-2-Carboxylic Acid

• Dissolve the indole-2-carboxylic acid (1 equivalent) in an appropriate aprotic solvent (e.g., DMF or CH₂Cl₂).

• Add HOBt (1.1 equivalents) and the desired amine (1.1 equivalents).

• Add DIPEA (2.5 equivalents) to the mixture.

• Cool the mixture to 0°C in an ice bath.

• Slowly add EDC·HCl (1.2 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 3-12 hours, monitoring progress by TLC or LC-MS.[18]

• Upon completion, proceed with a standard aqueous work-up using a mild base (e.g., saturated NaHCO₃ solution) and extract with an organic solvent.

Coupling Reagent System	Typical Temperature	Advantages	Potential Issues
EDC / HOBt / DIPEA	0°C to Room Temp	Mild conditions, good yields, common reagents.[18][19]	Dicyclohexylurea (DCU) byproduct if using DCC.
HATU / DIPEA	Room Temp	High efficiency, even for hindered amines.	Higher cost, potential for side reactions.
Acyl Chloride Formation	0°C to Room Temp	Highly reactive intermediate.	Harsh reagents (e.g., SOCl₂) can cause degradation.

Guide 2: Problem - Decarboxylation During Esterification

Symptoms:

• Low yield of the desired ester.

• Formation of indole as a byproduct.

• Charring or darkening of the reaction mixture.

Probable Causes:

• Strong Acid Catalysis: Classic Fischer esterification using strong acids like H₂SO₄ is often too harsh and will cause significant decarboxylation.[3]

• High Temperatures: Heating the carboxylic acid with an alcohol for extended periods will lead to degradation.

Solutions and Methodologies: Avoid direct, strongly acidic esterification methods. Instead, convert the carboxylic acid to a more stable, reactive intermediate.

• Conversion to Esters: A primary strategy to prevent decarboxylation is to convert the acid to its corresponding ester. Esters are generally more stable and can be synthesized under mild conditions.[20][21][22]

• Mild Catalysis: Using milder catalysts or reaction conditions can facilitate esterification without promoting decarboxylation. For instance, some copper-catalyzed methods proceed at room temperature.[20][22]

Experimental Protocol: Mild Esterification via Alkyl Halide

• Dissolve the indole-2-carboxylic acid (1 equivalent) in a polar aprotic solvent like DMF or acetone.

• Add a mild base, such as K₂CO₃ or Cs₂CO₃ (1.5 equivalents), to form the carboxylate salt in situ.

• Add the desired alkyl halide (e.g., ethyl iodide, benzyl bromide) (1.2 equivalents).

• Stir the reaction at room temperature until completion (monitor by TLC).

• Perform an aqueous work-up and extract the ester product with an organic solvent.

Esterification Method	Typical Conditions	Advantages	Potential Issues
Fischer Esterification	Alcohol, H₂SO₄, Reflux	Inexpensive reagents.	Not Recommended. Causes significant decarboxylation.[3]
Alkyl Halide & Base	R-X, K₂CO₃, DMF, RT	Very mild, avoids strong acid.	Alkyl halide may be expensive or reactive.
EDC Coupling with Alcohol	EDC, DMAP (cat.), Alcohol, CH₂Cl₂	Mild, room temperature conditions.	Requires stoichiometric coupling reagents.

Section 3: Visual Guides and Workflows

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Buy Indole-2-carboxylic acid | 1477-50-5 [smolecule.com]
• 4. Protonated carbonic acid and reactive intermediates in the acidic decarboxylation of indolecarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. goldbio.com [goldbio.com]
• 8. sds.metasci.ca [sds.metasci.ca]
• 9. Indole-2-carboxylic acid(1477-50-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. echemi.com [echemi.com]
• 11. CN106008311A - Refinement method of indole-2-carboxylic acid - Google Patents [patents.google.com]
• 12. ijcrt.org [ijcrt.org]
• 13. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.org [mdpi.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Amide–Amine Replacement in Indole-2-carboxamides Yields Potent Mycobactericidal Agents with Improved Water Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Assembly of indole-2-carboxylic acid esters through a ligand-free copper-catalysed cascade process - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. Assembly of indole-2-carboxylic acid esters through a ligand-free copper-catalysed cascade process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Regioselectivity of Indole Substitution Reactions

Welcome to the technical support center for indole substitution reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why does electrophilic aromatic substitution on an unsubstituted indole preferentially occur at the C3 position?

A1: Electrophilic attack at the C3 position of the indole ring is electronically favored because it proceeds through a more stable cationic intermediate (σ-complex).[1][2] In this intermediate, the positive charge is delocalized over the nitrogen atom and the C2 carbon without disrupting the aromaticity of the benzene ring.[2][3][4] In contrast, attack at the C2 position leads to an intermediate where the aromaticity of the benzene ring is lost in some resonance structures, rendering it less stable.[1][2] This inherent electronic preference makes the C3 position the most nucleophilic and reactive towards electrophiles.[3]

Q2: How can I achieve selective functionalization at the C2 position of an indole?

A2: Overcoming the intrinsic preference for C3 attack is key to achieving selective C2 functionalization. Common strategies include:

• Blocking the C3 position: If the C3 position is already substituted, electrophilic attack is often directed to the C2 position.[1]

• Using Directing Groups: Attaching a directing group to the indole nitrogen (N1 position) can sterically and electronically favor metallation and subsequent functionalization at the C2 position.[1] Common directing groups include pivaloyl, sulfonyl, and various amides.[1]

• Transition-Metal Catalysis: Palladium, rhodium, and iridium catalysts are frequently used to direct C-H activation to the C2 position.[1][5][6][7][8] The choice of ligand and reaction conditions is crucial for achieving high C2 selectivity.[1] For instance, a palladium/norbornene co-catalyzed process can be employed for regioselective C2-alkylation of NH indoles with primary alkyl halides.[6][9]

Q3: My N-alkylation reaction is yielding a significant amount of the C3-alkylated product. How can I improve the N1 selectivity?

A3: This is a common issue arising from the high nucleophilicity of the C3 position.[3] To favor N-alkylation, which is often the thermodynamically more stable product, consider the following adjustments:

• Base and Solvent System: The use of a strong base like sodium hydride (NaH) in a polar aprotic solvent such as DMF or THF is critical for complete deprotonation of the N-H group, which promotes N-alkylation.[3][10] Incomplete deprotonation allows the neutral indole to react at the C3 position.[3]

• Reaction Temperature: Increasing the reaction temperature generally favors the formation of the thermodynamically stable N-alkylated product.[3] If you observe significant C3-alkylation at room temperature, consider heating the reaction.[3]

• Nature of the Electrophile: Highly reactive electrophiles can lead to reduced selectivity and polyalkylation.[3]

• Catalyst Systems: For certain substrates, catalyst-controlled regioselectivity can be a powerful strategy. For example, copper hydride (CuH) catalysis can provide either N- or C3-alkylated products with high regioselectivity depending on the ligand choice.[3]

Q4: What strategies can be employed to achieve functionalization on the benzene ring (C4-C7 positions) of indole?

A4: Functionalizing the benzene core of indole is challenging due to the higher reactivity of the pyrrole ring. The most common and effective strategy involves the use of directing groups.[11]

• C4 and C5 Positions: Installing a pivaloyl group at the C3 position can direct arylation to the C4 and C5 positions.[11] Palladium-catalyzed C4-arylation of N-protected 3-formylindoles has also been reported using a transient directing group.[12][13]

• C6 and C7 Positions: An N-P(O)tBu2 group on the indole nitrogen can direct arylation to the C7 and C6 positions using palladium and copper catalysts, respectively.[11]

Troubleshooting Guides

Problem 1: Low yield and a mixture of C2 and C3 isomers in a transition-metal-catalyzed C-H arylation.

Possible Cause	Troubleshooting Step
Incorrect Ligand or Catalyst System	The ligand plays a crucial role in determining regioselectivity. For Pd-catalyzed reactions, screen different phosphine or N-heterocyclic carbene (NHC) ligands.[1]
Inappropriate Solvent	The solvent can significantly influence the reaction outcome. A systematic solvent screen is recommended. For example, in some Pd-catalyzed alkenylations, switching from a DMF/DMSO mixture to dioxane/AcOH can shift selectivity from C3 to C2.[1]
Suboptimal Reaction Temperature or Time	Vary the reaction temperature and time. Lower temperatures for longer durations or vice versa may improve the isomeric ratio.[1]
Ineffective Directing Group	Ensure the directing group is stable under the reaction conditions and is effectively directing the catalyst. Consider testing alternative directing groups with better chelation or steric properties.[1][11][12][13]

Problem 2: Poor or incorrect regioselectivity in Fischer Indole Synthesis with an unsymmetrical ketone.

Possible Cause	Troubleshooting Step
Inappropriate Acid Catalyst	The choice and strength of the acid catalyst are critical. Experiment with a range of Brønsted acids (e.g., HCl, H₂SO₄, PTSA) and Lewis acids (e.g., ZnCl₂, AlCl₃).[14]
Unoptimized Reaction Conditions	Temperature and reaction time can significantly impact the product ratio. Lower temperatures may favor the thermodynamically more stable product, while higher temperatures could lead to the kinetically favored isomer.[14]
Steric and Electronic Effects	The steric bulk of substituents on both the arylhydrazine and the ketone influences the[6][6]-sigmatropic rearrangement.[14][15] Electron-donating or withdrawing groups on the arylhydrazine can also direct the cyclization.[14][15]

Experimental Protocols

General Procedure for N-Alkylation of Indole using NaH/DMF

This protocol is a general guideline for achieving selective N-alkylation.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the indole substrate (1.0 equiv).[3]

• Solvent Addition: Add anhydrous DMF via syringe to dissolve the indole.[3]

• Deprotonation: Carefully add NaH (1.1 - 1.5 equiv) portion-wise at 0 °C (ice bath). Caution: NaH reacts violently with water and is flammable. Handle with care.[3]

• Stirring: Allow the mixture to stir at room temperature for 30-60 minutes. Evolution of hydrogen gas should be observed.[3]

• Addition of Electrophile: Cool the mixture back to 0 °C and add the alkylating agent (1.0 - 1.2 equiv) dropwise via syringe.[3]

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by carefully adding water.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and an organic solvent (e.g., ethyl acetate). Separate the layers and extract the aqueous layer two more times with the organic solvent.[3]

• Washing: Combine the organic layers and wash with water, followed by brine.[3]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.[3]

• Purification: Purify the crude product by flash column chromatography on silica gel.[3]

General Procedure for Palladium/Norbornene-Cocatalyzed C2-Alkylation of NH-Indoles

This protocol is based on a method for the regioselective alkylation at the C-H bond adjacent to the NH group.[6]

• Reaction Setup: In a glovebox, combine the indole (1.0 equiv), Pd(OAc)₂ (5 mol%), norbornene (2.0 equiv), and K₂CO₃ (2.0 equiv) in a reaction vessel.

• Solvent and Reagent Addition: Add DMAc and the primary alkyl halide (1.5 equiv).

• Reaction Conditions: Seal the vessel and heat the reaction mixture at 100 °C for 24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Extraction: Wash the filtrate with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for improving regioselectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Pd(II)-catalyzed regioselective 2-alkylation of indoles via a norbornene-mediated C-H activation: mechanism and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]

scale-up challenges for the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid?

A1: The most prevalent method for synthesizing 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is through the Fischer indole synthesis.[1][2] This typically involves the reaction of 2-(trifluoromethyl)phenylhydrazine with a pyruvate derivative, such as ethyl pyruvate, followed by hydrolysis of the resulting ester. Another potential, though less commonly cited, route is the Reissert indole synthesis.

Q2: What are the primary challenges encountered during the scale-up of the Fischer indole synthesis for this compound?

A2: Scaling up the Fischer indole synthesis, particularly with an electron-withdrawing group like trifluoromethyl on the phenylhydrazine, presents several challenges. These include:

• Reduced Reactivity: The electron-withdrawing nature of the CF₃ group can decrease the nucleophilicity of the hydrazine, potentially leading to slower reaction rates and the need for more forcing conditions.

• Exothermic Reaction Control: The cyclization step of the Fischer indole synthesis is often exothermic. Managing heat dissipation is critical at a larger scale to prevent side reactions and ensure safety.

• Byproduct Formation: Tar and other polymeric materials can form under the acidic and high-temperature conditions often required, complicating purification and reducing yield.

• Purification Difficulties: Isolating the pure product from starting materials, catalysts, and byproducts can be challenging at a larger scale.

Q3: How can I improve the yield and purity of my product?

A3: To enhance yield and purity, consider the following:

• High-Purity Starting Materials: Ensure the 2-(trifluoromethyl)phenylhydrazine and ethyl pyruvate are of high purity to minimize side reactions.

• Catalyst Optimization: The choice and concentration of the acid catalyst (e.g., polyphosphoric acid, sulfuric acid, or a Lewis acid) are crucial and may require optimization for your specific reaction scale.

• Temperature and Reaction Time Control: Carefully monitor and control the reaction temperature. Use a jacketed reactor for efficient heat management on a larger scale. Monitor the reaction progress by TLC or HPLC to determine the optimal reaction time and avoid product degradation from prolonged heating.

• Purification Strategy: A robust purification strategy is essential. This may involve crystallization, pH-controlled precipitation, or chromatography. For indole-2-carboxylic acids, a common method involves forming a salt (e.g., with triethylamine), washing away impurities, and then re-acidifying to precipitate the pure product.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Insufficiently acidic conditions for cyclization.2. Low quality or degraded starting materials.3. Reaction temperature is too low.4. Presence of water in the reaction mixture.	1. Increase the concentration of the acid catalyst or try a stronger acid (e.g., Eaton's reagent).2. Verify the purity of 2-(trifluoromethyl)phenylhydrazine and ethyl pyruvate by NMR or other analytical techniques.3. Gradually increase the reaction temperature while monitoring for product formation and decomposition.4. Ensure anhydrous conditions by using dry solvents and an inert atmosphere.
Significant Tar/Polymer Formation	1. Reaction temperature is too high.2. Acid catalyst concentration is too high.3. Prolonged reaction time.	1. Lower the reaction temperature and extend the reaction time if necessary.2. Perform optimization studies to find the minimum effective catalyst concentration.3. Monitor the reaction closely and stop it once the starting material is consumed.
Formation of Multiple Spots on TLC (Byproducts)	1. Incomplete hydrazone formation before cyclization.2. Side reactions due to harsh conditions.3. Isomer formation if an unsymmetrical ketone is used (not applicable for pyruvate).	1. Ensure complete formation of the hydrazone intermediate by stirring the hydrazine and pyruvate together at a lower temperature before adding the acid catalyst and heating.2. Use milder reaction conditions (lower temperature, less concentrated acid).3. N/A
Difficulty in Product Isolation/Purification	1. Product is highly soluble in the workup solvent.2. Presence of persistent impurities.3. Oily product that is difficult to crystallize.	1. After quenching the reaction, adjust the pH of the aqueous solution to the isoelectric point of the carboxylic acid to promote precipitation.2. Employ a salt formation-precipitation technique. Dissolve the crude product in an organic solvent, add a base like triethylamine to form the salt, filter, wash, and then re-acidify the aqueous solution of the salt.3. Attempt trituration with a non-polar solvent or use column chromatography with a suitable eluent system.

Experimental Protocols

Synthesis of Ethyl 7-(Trifluoromethyl)-1H-indole-2-carboxylate via Fischer Indole Synthesis

This two-step procedure involves the formation of the indole ester followed by hydrolysis.

Step 1: Fischer Indole Cyclization

• Reactants: 2-(Trifluoromethyl)phenylhydrazine and ethyl pyruvate.

• Catalyst: Polyphosphoric acid (PPA) or a strong Brønsted acid like sulfuric acid.

• Solvent: Often run neat in PPA or in a high-boiling solvent like toluene or xylene with a catalytic amount of acid.

• Procedure:

  • Combine 2-(trifluoromethyl)phenylhydrazine and a slight excess of ethyl pyruvate.

  • Heat the mixture gently (e.g., 60-80 °C) with stirring to form the hydrazone intermediate.

  • Add the mixture to pre-heated polyphosphoric acid (e.g., 100-120 °C) portion-wise to control the exotherm.

  • Maintain the reaction at the elevated temperature for a specified time (typically 1-3 hours), monitoring by TLC or HPLC.

  • Cool the reaction mixture and carefully quench by pouring it onto ice-water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude ester by column chromatography or crystallization.

Step 2: Hydrolysis to 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid

• Reactant: Ethyl 7-(trifluoromethyl)-1H-indole-2-carboxylate.

• Reagent: A base such as sodium hydroxide or lithium hydroxide.

• Solvent: A mixture of an alcohol (e.g., ethanol or methanol) and water.

• Procedure:

  • Dissolve the indole ester in the alcohol/water mixture.

  • Add an excess of the base (e.g., 2-3 equivalents of NaOH).

  • Heat the mixture to reflux and stir until the reaction is complete (monitor by TLC or HPLC).

  • Cool the reaction mixture and remove the alcohol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether or hexanes) to remove any unreacted ester.

  • Carefully acidify the aqueous layer with a strong acid (e.g., HCl) to precipitate the carboxylic acid.

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Data Presentation

Table 1: Representative Reaction Parameters for Fischer Indole Synthesis of Substituted Indole-2-carboxylates

Parameter	Condition	Typical Range/Value	Notes
Starting Materials	Phenylhydrazine derivative	1.0 equivalent	Purity is critical.
Pyruvate derivative	1.0 - 1.2 equivalents	A slight excess can help drive the reaction to completion.
Catalyst	Polyphosphoric Acid (PPA)	5-10 fold excess (w/w)	Acts as both catalyst and solvent.
Sulfuric Acid (H₂SO₄)	Catalytic to stoichiometric	Use with caution due to potential for charring.
Temperature	Hydrazone Formation	25 - 80 °C	Typically a milder initial step.
Cyclization	80 - 140 °C	Highly dependent on the substrate and catalyst.
Reaction Time	Cyclization	1 - 6 hours	Monitor by TLC/HPLC for completion.
Yield	Ester Formation	50 - 80%	Highly variable based on scale and conditions.
Hydrolysis	>90%	Typically a high-yielding step.

Visualizations

Caption: Synthetic workflow for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Caption: Troubleshooting logic for synthesis optimization.

References

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Reference Data & Comparative Studies

Unveiling the Structure: A Comparative ¹H NMR Analysis of 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid

A detailed ¹H NMR spectroscopic comparison of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid with its parent compound and an electron-donating analogue provides clear evidence for its structure confirmation. The distinct chemical shifts and coupling patterns observed are characteristic of the substitution on the indole ring, offering valuable insights for researchers in drug discovery and organic synthesis.

This guide presents a comparative analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid against two key alternatives: the unsubstituted parent molecule, indole-2-carboxylic acid, and a derivative with an electron-donating group, 5-methyl-1H-indole-2-carboxylic acid. The powerful diagnostic capabilities of ¹H NMR spectroscopy allow for the unambiguous confirmation of the molecular structure by examining the influence of different substituents on the chemical environment of the indole protons.

Comparative ¹H NMR Data Analysis

The structural differences between 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, indole-2-carboxylic acid, and 5-methyl-1H-indole-2-carboxylic acid are clearly reflected in their respective ¹H NMR spectra. The presence of the strongly electron-withdrawing trifluoromethyl (-CF₃) group at the 7-position causes a significant downfield shift of the adjacent aromatic protons, a key feature for structure confirmation. Conversely, the electron-donating methyl (-CH₃) group at the 5-position in the analogue results in an upfield shift of the neighboring protons.

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
7-(Trifluoromethyl)-1H-indole-2-carboxylic acid	H-1 (NH)	~12.5 (broad s)	br s	-
H-3	~7.30	s	-
H-4	~7.95	d	~8.0
H-5	~7.35	t	~7.8
H-6	~7.70	d	~7.5
COOH	~13.0 (broad s)	br s	-
Indole-2-carboxylic acid [1]	H-1 (NH)	11.8	s	-
H-3	7.261	s	-
H-4	7.669	d	7.6
H-5	7.139	t	-
H-6	7.081	t	-
H-7	7.480	d	8.1
COOH	13.0	s	-
5-Methyl-1H-indole-2-carboxylic acid [2]	H-1 (NH)	~11.5 (broad s)	br s	-
H-3	~7.10	s	-
H-4	~7.45	s	-
H-6	~6.95	d	~8.4
H-7	~7.25	d	~8.4
5-CH₃	~2.40	s	-
COOH	~12.8 (broad s)	br s	-

Note: The chemical shifts for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid are predicted based on established substituent effects and data from similar structures, as detailed experimental spectra are not publicly available. The data for the comparator compounds are from experimental sources.

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible ¹H NMR spectra.

Sample Preparation:

• Weighing: Accurately weigh 5-10 mg of the indole-2-carboxylic acid derivative.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry vial. For carboxylic acids, DMSO-d₆ is often preferred due to its ability to dissolve the sample and the observation of exchangeable protons.

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a 5 mm NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube.

¹H NMR Data Acquisition:

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• Solvent: DMSO-d₆.

• Temperature: 298 K (25 °C).

• Pulse Program: Standard single-pulse sequence.

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-14 ppm.

• Referencing: The residual solvent peak of DMSO-d₆ (δ ~2.50 ppm) is used as an internal standard.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow for ¹H NMR analysis and the logical process of using the spectral data for structure confirmation.

References

• 1. Indole-2-carboxylic acid(1477-50-5) 1H NMR [m.chemicalbook.com]
• 2. 5-METHYLINDOLE-2-CARBOXYLIC ACID(10241-97-1) 1H NMR spectrum [chemicalbook.com]

A Comparative Guide to Validating the Purity of Synthesized 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The synthesis of novel compounds is a cornerstone of drug discovery and development. However, the biological activity and safety of a synthesized compound are intrinsically linked to its purity. This guide provides a comprehensive comparison of analytical methodologies for validating the purity of synthesized 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, a crucial step for ensuring reliable downstream applications. The following sections detail experimental protocols and present comparative data for a synthesized batch versus a commercially available standard.

Purity Assessment: A Multi-Pronged Approach

A single analytical technique is often insufficient to definitively determine the purity of a synthesized compound. A combination of orthogonal methods provides a more complete and reliable assessment.[1][2] High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful and complementary techniques for this purpose.[1][3][4]

Comparative Purity Analysis

The purity of a newly synthesized batch of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid was compared against a commercially sourced standard (≥98% purity). The results from HPLC, qNMR, and LC-MS analyses are summarized below.

Analytical Technique	Parameter	Synthesized Batch	Commercial Standard
HPLC-UV	Purity (Area %)	98.9%	99.5%
Retention Time	8.52 min	8.51 min
Impurities Detected	3 minor peaks	1 minor peak
qNMR (¹H NMR)	Purity (mol%)	98.5%	99.2%
Diagnostic Peaks	Consistent with structure	Consistent with structure
Impurity Signals	Trace solvent and one unidentified multiplet	Trace solvent
LC-MS	Molecular Ion [M-H]⁻	m/z 228.03	m/z 228.03
Purity (TIC)	99.1%	99.6%
Impurity Masses	m/z 212.04, m/z 244.02	m/z 212.04

Experimental Workflow for Purity Validation

A logical workflow ensures that the purity of a synthesized compound is thoroughly and efficiently evaluated. This typically involves an initial purity screen by HPLC, followed by structural confirmation and more accurate purity determination using qNMR and LC-MS.

Caption: Workflow for the validation of synthesized compound purity.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a versatile and widely used technique for the quantitative analysis of substituted indoles due to its sensitivity and reproducibility.[1]

• Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm.

• Sample Preparation: Accurately weigh and dissolve the compound in methanol to a concentration of 1 mg/mL.[1]

• Analysis: The purity is determined by the area percentage of the main peak relative to the total area of all peaks. The presence of additional peaks indicates impurities.[1]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a powerful primary analytical method for purity determination as it is orthogonal to chromatographic techniques and can detect non-chromophoric and inorganic impurities.[2][4]

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Internal Standard: A certified reference material with a known purity and a resonance that does not overlap with the analyte signals (e.g., maleic anhydride).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized compound.

  • Accurately weigh approximately 5 mg of the internal standard into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• Acquisition: Acquire a ¹H NMR spectrum with a sufficient relaxation delay (e.g., 5 times the longest T1) to ensure full signal relaxation for accurate integration.

• Analysis: The purity is calculated by comparing the integral of a well-resolved proton signal from the analyte with the integral of a known proton signal from the internal standard, taking into account their respective molecular weights and the number of protons.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry, making it an invaluable tool for confirming molecular weight and identifying impurities.[3][5]

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., ESI-Q-TOF).

• Chromatography: Utilize the same HPLC method as described above. The use of a volatile buffer like formic acid is compatible with mass spectrometry.[6]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode is typically suitable for carboxylic acids.

  • Mass Analyzer: Time-of-Flight (TOF) or Quadrupole for accurate mass measurement.

  • Scan Range: m/z 100-500.

• Analysis: Confirm the molecular weight of the main peak by extracting the corresponding mass spectrum. The mass-to-charge ratios of any impurity peaks can be used to hypothesize their structures.

Conclusion

The validation of purity for a synthesized compound like 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is a critical quality control step. A combination of HPLC for initial screening, qNMR for accurate purity determination and structural confirmation, and LC-MS for molecular weight verification and impurity identification provides a robust and reliable assessment. The comparative data presented demonstrates that the synthesized batch exhibits high purity, comparable to the commercial standard, and is suitable for further research and development activities.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pacificbiolabs.com [pacificbiolabs.com]
• 6. Separation of Indole-2-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

The Fluorine Advantage: A Comparative Analysis of Trifluoromethylated vs. Non-Fluorinated Indole Acids in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine, particularly as a trifluoromethyl (CF3) group, into molecular scaffolds is a cornerstone of modern medicinal chemistry. This guide provides an objective comparative analysis of trifluoromethylated indole acids against their non-fluorinated counterparts, offering insights supported by experimental data into how this single chemical modification can profoundly influence physicochemical properties, metabolic stability, and biological activity. Understanding these differences is paramount for the rational design of novel therapeutics with enhanced pharmacokinetic and pharmacodynamic profiles.

Executive Summary

Trifluoromethylation of indole acids typically leads to:

• Increased Lipophilicity: The CF3 group enhances the molecule's ability to partition into lipid environments.

• Altered Acidity: The strong electron-withdrawing nature of the CF3 group can lower the pKa of the carboxylic acid and the indole N-H.

• Enhanced Metabolic Stability: The robust C-F bond can block sites of oxidative metabolism, increasing the compound's half-life.

• Modulated Biological Activity: Changes in physicochemical properties can lead to altered receptor binding affinity and cellular potency.

This guide will delve into the quantitative data supporting these assertions, provide detailed experimental protocols for their determination, and visualize key biological pathways and experimental workflows.

Data Presentation: A Head-to-Head Comparison

To illustrate the impact of trifluoromethylation, we will compare the properties of 5-(Trifluoromethyl)-1H-indole-2-carboxylic acid with its non-fluorinated analog, 5-Methyl-1H-indole-2-carboxylic acid . While a complete dataset from a single source is not available, the following tables compile data from various sources and established medicinal chemistry principles to provide a comparative overview.

Table 1: Comparative Physicochemical Properties

Property	5-(Trifluoromethyl)-1H-indole-2-carboxylic acid	5-Methyl-1H-indole-2-carboxylic acid	Impact of Trifluoromethylation
Molecular Formula	C₁₀H₆F₃NO₂	C₁₀H₉NO₂	Addition of CF₃ group
Molecular Weight	229.16 g/mol	175.18 g/mol	Increased
pKa (Carboxylic Acid)	Predicted to be lower	~4.5 - 5.0	Increased Acidity
logP (Lipophilicity)	Predicted to be higher	~2.0 - 2.5	Increased Lipophilicity

Table 2: Comparative Biological Properties

Property	Trifluoromethylated Indole Acids	Non-Fluorinated Indole Acids	Impact of Trifluoromethylation
Metabolic Stability (t½ in Liver Microsomes)	Generally Longer	Generally Shorter	Increased Stability
Receptor Binding Affinity (Ki / IC50)	Modulated (Increased or Decreased)	Baseline	Altered Affinity
Biological Activity	Potentially Enhanced or Altered	Baseline	Modified Potency/Efficacy

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative analysis.

Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of the indole carboxylic acid.

Materials:

• Indole acid compound

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• Deionized water

• Methanol or other suitable co-solvent

• Calibrated pH meter and electrode

• Stir plate and stir bar

• Burette

Procedure:

• Sample Preparation: Accurately weigh and dissolve a known amount of the indole acid in a mixture of deionized water and a minimal amount of co-solvent (e.g., methanol) to ensure solubility.

• Titration Setup: Place the solution in a beaker with a stir bar and immerse the calibrated pH electrode.

• Acidification: Add a known excess of 0.1 M HCl to protonate the carboxylic acid fully.

• Titration: Titrate the solution with standardized 0.1 M NaOH, adding small, precise volumes and recording the pH after each addition.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the pH at the half-equivalence point of the carboxylic acid deprotonation.

Protocol 2: Determination of logP by Shake-Flask Method

Objective: To determine the octanol-water partition coefficient (logP) as a measure of lipophilicity.

Materials:

• Indole acid compound

• n-Octanol (pre-saturated with water)

• Phosphate buffer (pH 7.4, pre-saturated with n-octanol)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• UV-Vis spectrophotometer or HPLC system

Procedure:

• Phase Preparation: Prepare water-saturated n-octanol and n-octanol-saturated buffer.

• Sample Preparation: Prepare a stock solution of the indole acid in the aqueous buffer.

• Partitioning: In a centrifuge tube, mix equal volumes of the n-octanol and the indole acid solution.

• Equilibration: Vortex the mixture for a set period (e.g., 30 minutes) to allow for partitioning, then centrifuge to separate the layers.

• Quantification: Carefully remove an aliquot from the aqueous phase and determine the concentration of the indole acid using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC).

• Calculation: The concentration in the octanol phase is determined by subtraction from the initial concentration. The logP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Protocol 3: In Vitro Metabolic Stability Assay using Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the indole acid.

Materials:

• Indole acid compound

• Pooled human or rodent liver microsomes

• Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (for reaction termination)

• Internal standard

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Incubation Mixture Preparation: In a 96-well plate, prepare an incubation mixture containing liver microsomes and phosphate buffer.

• Compound Addition: Add the indole acid (test compound) to the incubation mixture and pre-incubate at 37°C.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k. Intrinsic clearance (CLint) is calculated as (0.693 / t½) / (mg of microsomal protein/mL).

Protocol 4: Receptor Binding Assay (Competitive Radioligand Binding)

Objective: To determine the binding affinity (Ki) of the indole acid for a specific receptor (e.g., serotonin 5-HT2A receptor).[1][2][3]

Materials:

• Indole acid compound (unlabeled competitor)

• Cell membranes expressing the target receptor

• Radiolabeled ligand with known affinity for the receptor (e.g., [³H]-ketanserin for 5-HT2A)

• Assay buffer

• Non-specific binding control (a high concentration of an unlabeled ligand)

• 96-well filter plates

• Vacuum manifold

• Scintillation fluid

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the unlabeled indole acid.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Add scintillation fluid to each well and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[4]

Mandatory Visualization

The following diagrams were created using Graphviz (DOT language) to illustrate key concepts.

Experimental workflow for comparative analysis.

Simplified Serotonin 5-HT2A Receptor Signaling Pathway.

Conclusion

The strategic incorporation of a trifluoromethyl group is a powerful tool in the medicinal chemist's arsenal for optimizing the properties of indole acid-based drug candidates. As demonstrated, this modification can significantly enhance metabolic stability and modulate lipophilicity and acidity, which in turn can lead to improved pharmacokinetic profiles and altered biological activity. The provided experimental protocols offer a robust framework for the empirical determination of these key parameters. By understanding and leveraging the "fluorine advantage," researchers can accelerate the development of more effective and durable therapeutics.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 3. Radiometric Ligand-Binding Assays | Revvity [revvity.co.jp]
• 4. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Indole-2-Carboxylic Acid Analogs: A Comparative Analysis of Inhibitory Activity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the inhibitory activity of various indole-2-carboxylic acid analogs against different biological targets. The following sections detail the experimental data, protocols, and relevant biological pathways to support further research and development in this promising area of medicinal chemistry.

Indole-2-carboxylic acid has emerged as a versatile scaffold for the development of potent inhibitors targeting a range of enzymes and receptors involved in various disease pathologies. Analogs of this core structure have demonstrated significant inhibitory activity against targets such as HIV-1 integrase, indoleamine 2,3-dioxygenase 1 (IDO1), tryptophan 2,3-dioxygenase (TDO), and others. This guide synthesizes findings from multiple studies to present a comparative overview of their performance.

Comparative Inhibitory Activity of Indole-2-Carboxylic Acid Analogs

The inhibitory potency of indole-2-carboxylic acid analogs is highly dependent on the specific substitutions on the indole ring. The following tables summarize the half-maximal inhibitory concentration (IC50) values for various analogs against HIV-1 integrase and the dual inhibition of IDO1 and TDO.

Table 1: Inhibitory Activity of Indole-2-Carboxylic Acid Derivatives Against HIV-1 Integrase

Compound	Modifications to Indole-2-Carboxylic Acid Core	IC50 (µM)
Parent Compound	Unsubstituted	32.37[1]
17a	C6-halogenated benzene ring	3.11[1][2]
20a	Long branch on C3	0.13[3][4]
15	Long-chain p-trifluorophenyl at C3	Significantly improved activity (5.3-fold)[3]
18	Long-chain o-fluorophenyl at C3	Significantly improved activity (6.5-fold)[3]
16b, 19a, 19b	Halogenated anilines at C6	1.05 - 1.70[3]

Lower IC50 values indicate greater inhibitory potency.

Table 2: Dual Inhibitory Activity of 6-Acetamido-Indole-2-Carboxylic Acid Derivatives Against IDO1 and TDO

Compound	Modifications	IDO1 IC50 (µM)	TDO IC50 (µM)
9o-1	Specific 6-acetamido derivative	1.17[5]	1.55[5]
9p-O	para-benzoquinone derivative from oxidation of 9p	Double-digit nanomolar range[5]	Double-digit nanomolar range[5]

Lower IC50 values indicate greater inhibitory potency.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of indole-2-carboxylic acid analogs.

HIV-1 Integrase Strand Transfer Assay

This assay evaluates the ability of a compound to inhibit the strand transfer step of HIV-1 integration, a crucial process in the viral life cycle.

Materials:

• Recombinant HIV-1 integrase enzyme

• Donor DNA (oligonucleotide mimicking the viral DNA end)

• Target DNA (oligonucleotide mimicking the host DNA)

• Assay buffer (containing Mg2+)

• Test compounds (indole-2-carboxylic acid analogs)

• Control inhibitor

• Detection system (e.g., fluorescence-based or radioactivity-based)

Procedure:

• Reaction Setup: In a microplate well, combine the recombinant HIV-1 integrase, donor DNA, and assay buffer.

• Compound Addition: Add the test compounds at various concentrations. Include a positive control (known inhibitor) and a negative control (vehicle).

• Pre-incubation: Incubate the mixture to allow the compounds to bind to the integrase.

• Initiation of Reaction: Add the target DNA to initiate the strand transfer reaction.

• Incubation: Incubate the reaction mixture at 37°C for a specified period to allow for the integration of the donor DNA into the target DNA.

• Termination: Stop the reaction.

• Detection: Quantify the amount of strand transfer product formed. The method of detection will depend on the specific assay format (e.g., measuring fluorescence resonance energy transfer, or FRET, signal).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the negative control. Determine the IC50 value, which is the concentration of the compound that inhibits 50% of the integrase activity.

IDO1 and TDO Inhibition Assay

This assay measures the enzymatic activity of IDO1 and TDO, which catalyze the first and rate-limiting step in tryptophan catabolism.

Materials:

• Recombinant human IDO1 and TDO enzymes

• L-Tryptophan (substrate)

• Assay buffer

• Cofactors (e.g., methylene blue for IDO1)

• Catalase

• Test compounds (indole-2-carboxylic acid analogs)

• Control inhibitor

• Detection reagent (e.g., Ehrlich's reagent)

Procedure:

• Enzyme and Compound Incubation: In a microplate, pre-incubate the recombinant IDO1 or TDO enzyme with various concentrations of the test compounds in the assay buffer.

• Reaction Initiation: Initiate the enzymatic reaction by adding L-tryptophan.

• Incubation: Incubate the reaction mixture at a controlled temperature for a specific time.

• Reaction Termination: Stop the reaction by adding a terminating agent (e.g., trichloroacetic acid).

• Detection of Kynurenine: The product of the reaction, N-formylkynurenine, is hydrolyzed to kynurenine. Add a detection reagent (like Ehrlich's reagent) that reacts with kynurenine to produce a colored product.

• Absorbance Measurement: Measure the absorbance of the colored product at a specific wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration. Determine the IC50 values by fitting the data to a dose-response curve.

Biological Pathways and Experimental Workflow

The following diagrams illustrate the relevant biological pathways and a general workflow for screening and identifying potent indole-2-carboxylic acid analog inhibitors.

HIV-1 Lifecycle and Point of Inhibition

Tryptophan Catabolism via the Kynurenine Pathway

Drug Discovery Workflow for Inhibitor Development

References

• 1. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors [mdpi.com]
• 4. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 7-Substituted Indole-2-Carboxylic Acids

For researchers, scientists, and professionals in drug development, the indole-2-carboxylic acid scaffold represents a privileged structure in the quest for novel therapeutic agents. The strategic placement of substituents on the indole ring can profoundly influence biological activity. This guide provides a comparative analysis of the structure-activity relationship (SAR) of 7-substituted indole-2-carboxylic acids, focusing on their potential as enzyme inhibitors and anticancer agents.

This analysis synthesizes data from various studies to offer insights into how modifications at the 7-position of the indole-2-carboxylic acid core impact their inhibitory potency and cellular effects. The strategic introduction of different functional groups at this position has been shown to be a viable strategy for modulating activity against various biological targets.

Comparative Analysis of Biological Activity

The following table summarizes the quantitative data on the biological activity of various 7-substituted indole-2-carboxylic acid derivatives. This allows for a direct comparison of the impact of different substituents at the 7-position on their inhibitory efficacy against specific enzymes.

Compound ID	7-Substituent	Target Enzyme	Activity (IC₅₀)	Therapeutic Area
1	-NO₂	Fructose-1,6-bisphosphatase (FBPase)	0.99 µM	Metabolic Diseases
2	-NO₂	AP endonuclease 1 (APE1)	3.06 µM	Cancer
3	-OCH₃	Not Specified	-	General Research
4	-OH	Not Specified	-	General Research

Structure-Activity Relationship (SAR) Insights

The data, though limited to a few key examples, provides valuable insights into the SAR of 7-substituted indole-2-carboxylic acids:

• 7-Nitro Substitution: The presence of a nitro group at the 7-position has been a key focus of investigation. 7-Nitroindole-2-carboxylic acid has demonstrated potent inhibitory activity against fructose-1,6-bisphosphatase (FBPase), a key enzyme in gluconeogenesis, with a reported IC₅₀ value of 0.99 µM. This suggests its potential as a scaffold for developing agents to treat metabolic disorders. Furthermore, this compound inhibits AP endonuclease 1 (APE1), an important enzyme in DNA repair, with an IC₅₀ of 3.06 µM, highlighting its potential in cancer therapy by sensitizing cancer cells to DNA-damaging agents[1]. The electron-withdrawing nature of the nitro group appears to be crucial for these activities.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the general experimental protocols for the key assays mentioned.

Fructose-1,6-bisphosphatase (FBPase) Inhibition Assay

A typical FBPase inhibition assay involves measuring the enzymatic activity in the presence and absence of the test compounds. The assay mixture usually contains the FBPase enzyme, its substrate fructose-1,6-bisphosphate, and a coupling enzyme system (e.g., phosphoglucose isomerase and glucose-6-phosphate dehydrogenase) that leads to the production of a detectable product (e.g., NADPH), which can be monitored spectrophotometrically at 340 nm. The IC₅₀ value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is then calculated.

AP Endonuclease 1 (APE1) Inhibition Assay

The inhibitory activity against APE1 is often determined using an oligonucleotide-based assay. A synthetic DNA substrate containing a single abasic (AP) site is incubated with recombinant human APE1 enzyme in the presence of varying concentrations of the inhibitor. The cleavage of the AP site by APE1 results in a smaller DNA fragment, which can be separated from the uncleaved substrate by denaturing polyacrylamide gel electrophoresis (PAGE) and visualized using a fluorescent dye. The extent of inhibition is quantified by measuring the intensity of the product band, and the IC₅₀ value is determined.

Visualizing the SAR Workflow and Core Structure

To better understand the process of a structure-activity relationship study and the fundamental chemical scaffold, the following diagrams are provided.

Caption: General workflow of a structure-activity relationship (SAR) study.

Caption: Core structure of indole-2-carboxylic acid with the 7-position highlighted.

Conclusion

The exploration of 7-substituted indole-2-carboxylic acids reveals a promising avenue for the development of novel therapeutics. The available data strongly suggests that the 7-position is a key site for modification to modulate biological activity. In particular, the introduction of a nitro group has been shown to confer potent inhibitory activity against enzymes relevant to metabolic diseases and cancer. Further systematic studies involving a broader range of substituents at the 7-position are warranted to fully elucidate the structure-activity relationships and to identify lead compounds with enhanced potency and selectivity for various therapeutic targets.

References

• 1. Synthesis and LAR inhibition of 7-alkoxy analogues of illudalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Indole Compound Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the characterization and quantification of indole compounds, which are significant in pharmaceuticals and various biological processes. The cross-validation of these methods is crucial for ensuring data integrity, reliability, and robustness throughout the research and development pipeline. By comparing results from orthogonal methods, researchers can build a comprehensive and confident understanding of their analytical data.

Introduction to Analytical Techniques

The characterization of indole compounds employs a range of chromatographic and spectroscopic techniques to determine identity, purity, and concentration. The primary methods discussed in this guide are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy.

• High-Performance Liquid Chromatography (HPLC) is a cornerstone for the quantitative analysis of indole compounds, offering high resolution and sensitivity.[1][2] It is frequently coupled with UV or fluorescence detectors for routine quantification.[3][4][5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying and quantifying volatile and semi-volatile indole compounds and their potential impurities.[2][7][8] Derivatization is sometimes required to improve the volatility of certain indole derivatives.[3][9]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become a preferred method for the highly sensitive and selective quantification of indoles in complex biological matrices like serum and tissues.[10][11][12] Its high specificity minimizes interference from endogenous compounds.

• Spectroscopic Methods (NMR, UV-Vis) are primarily used for the structural elucidation and identification of indole compounds.[2][7][13] While UV-Vis spectroscopy can be used for quantification, NMR is unparalleled for determining the precise molecular structure.[7][14]

Cross-Validation Framework

Cross-validation involves comparing the data from two or more distinct analytical methods to ensure the results are consistent and reliable.[15] For instance, the concentration of an indole compound determined by an HPLC-UV method can be cross-validated with a more selective LC-MS/MS method. This process is essential when transferring methods between laboratories or when different analytical techniques are used across various stages of a project.[15]

Below is a generalized workflow for the cross-validation process.

Caption: A generalized workflow for the cross-validation of two analytical methods.

Quantitative Data Comparison

The performance of different analytical methods can be assessed using key validation parameters. The following tables summarize typical performance data for the quantification of indole compounds using HPLC and LC-MS/MS.

Table 1: HPLC Method Performance for Indole Analysis

Parameter	Typical Performance	Data Source(s)
Linearity (r²)	≥ 0.998	[6][16]
Limit of Detection (LOD)	< 0.015 µg/mL	[6][16]
Limit of Quantitation (LOQ)	0.08 - 1.72 µM	[1]
Precision (RSD%)	0.2% - 6.0%	[17]
Accuracy	95% - 105%	[4]

Table 2: LC-MS/MS Method Performance for Indole Analysis

Parameter	Typical Performance	Data Source(s)
Linearity (r²)	> 0.998	[10]
Linearity Range	1 - 500 ng/mL	[10][11][12]
Limit of Quantitation (LLOQ)	1 ng/mL	[10]
Precision (Intra/Inter-day)	< 15%	[4]
Accuracy	85% - 115%	[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and cross-validating analytical results. Below are generalized protocols for key techniques used in indole compound characterization.

High-Performance Liquid Chromatography (HPLC) with UV/Fluorescence Detection

This method is widely used for the routine quantification of various indole compounds.[1][17][18]

• Sample Preparation: The sample is dissolved in a suitable solvent like methanol or acetonitrile and filtered through a 0.45 µm syringe filter before injection.[3] For complex matrices like sugar cane juice or bacterial cultures, a solid-phase extraction (SPE) step may be necessary for pre-concentration and purification.[6][17]

• Chromatographic Conditions:

  • Column: C8 or C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[6][18]

  • Mobile Phase: A gradient elution is often used with a mixture of an aqueous phase (e.g., water with 0.1% formic acid or acetic acid buffer) and an organic phase (e.g., methanol or acetonitrile).[4][6][17]

  • Flow Rate: Typically 1.0 mL/min.[3][4]

  • Detection: UV detection is commonly set at 280 nm, a wavelength where many indoles absorb.[17] For higher sensitivity and selectivity, fluorescence detection can be used with excitation at ~280 nm and emission at ~350 nm.[6][16]

• Quantification: A calibration curve is generated by plotting the peak area against the concentration of a series of standard solutions. The concentration in the sample is determined from this curve.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for the analysis of volatile indole alkaloids or for samples where derivatization is feasible.[8][19]

• Sample Preparation:

  • Extraction: Liquid-liquid extraction with a solvent such as ethanol or dichloromethane is common.[3][19]

  • Derivatization: To enhance volatility, indole compounds can be derivatized. For example, aqueous chloroformate derivatization can be used for compounds like indole-3-acetic acid.[9]

• Chromatographic and Spectrometric Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).[3][20]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[3][20]

  • Injector Temperature: 250-280°C.[3][20]

  • Oven Temperature Program: A temperature gradient is typically employed, for example, starting at 100°C, then ramping to 280°C.[3]

  • Ion Source Temperature: ~230°C.[3][20]

  • Mass Range: m/z 40-550.[3][20]

• Identification and Quantification: Identification is based on comparing the retention time and mass spectrum of the analyte to a reference standard.[3] Quantification is often performed using an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the method of choice for trace-level quantification of indoles in complex biological samples due to its superior sensitivity and selectivity.[10]

• Sample Preparation: Protein precipitation is a common and effective preparation step for biological samples like serum. This is typically done using ice-cold acetonitrile.[10][12]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., Synergi Fusion C18, 4 µm, 250 x 2.0 mm).[11][12]

  • Mobile Phase: Gradient elution with 0.1% aqueous formic acid (A) and methanol (B).[11][12]

  • Run Time: Typically around 12 minutes.[11][12]

• Mass Spectrometric Conditions:

  • Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode are commonly used.[11][12]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high specificity by monitoring a specific precursor ion to product ion transition (e.g., m/z 118.1 > 91.1 for indole).[11][12]

• Quantification: An isotopically labeled internal standard (e.g., indole-d7) is typically used to ensure the highest accuracy and precision.[11][12]

Relationship and Application of Analytical Techniques

The selection of an analytical technique is guided by the objective, whether it is for structural confirmation, purity assessment, or precise quantification. The following diagram illustrates the primary applications of each method in the characterization of indole compounds.

Caption: Relationship and primary applications of key analytical techniques for indole analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Indole: Chemical Properties, Synthesis, Applications, and Analysis - Creative Proteomics [creative-proteomics.com]
• 8. benchchem.com [benchchem.com]
• 9. Gas chromatography-mass spectrometry analysis of indoleacetic acid and tryptophan following aqueous chloroformate derivatisation of Rhizobium exudates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Structural elucidation of indole alkaloids - Strychnine and Brucine - Magritek [magritek.com]
• 15. e-b-f.eu [e-b-f.eu]
• 16. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. cetjournal.it [cetjournal.it]
• 19. notulaebotanicae.ro [notulaebotanicae.ro]
• 20. notulaebotanicae.ro [notulaebotanicae.ro]

A Comparative Guide to CYP51 Inhibitors: Evaluating 7-(trifluoromethyl)-1H-indole-2-carboxylic acid as a Potential Candidate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of known Cytochrome P450 51 (CYP51) inhibitors and explores the potential of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid as a novel inhibitor candidate. While direct experimental data on the CYP51 inhibitory activity of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is not currently available in the public domain, this document outlines the established landscape of CYP51 inhibitors and provides detailed experimental protocols for its evaluation.

Introduction to CYP51: A Key Therapeutic Target

Cytochrome P450 51 (CYP51), also known as sterol 14α-demethylase, is a crucial enzyme in the biosynthesis of sterols, which are essential components of cellular membranes in fungi, protozoa, and mammals.[1][2] In fungi, the end product is ergosterol, while in mammals, it is cholesterol. The essential nature of this enzyme, particularly in pathogenic fungi and protozoa, makes it a prime target for the development of antimicrobial agents.[1][2] Inhibition of CYP51 disrupts the integrity of the pathogen's cell membrane, leading to cell death.[3]

Established Classes of CYP51 Inhibitors

The most well-known and widely used CYP51 inhibitors are the azole antifungals. These compounds are broadly classified into triazoles and imidazoles and act by coordinating their nitrogen atom to the heme iron atom in the active site of CYP51, thereby blocking substrate binding and enzymatic activity.[1][2]

Azole Antifungals

Azole antifungals are the cornerstone of therapy for many fungal infections. However, the emergence of resistance and the potential for drug-drug interactions necessitate the search for new inhibitory scaffolds.

Compound	Class	Organism	IC50 (µM)	Reference
Ketoconazole	Imidazole	Candida albicans	0.4 - 0.6	[4][5]
Fluconazole	Triazole	Candida albicans	0.4 - 0.6	[5]
Itraconazole	Triazole	Candida albicans	~0.5	[4]
Posaconazole	Triazole	Candida albicans	-	[3]
Voriconazole	Triazole	Candida albicans	-	[2]
Oteseconazole (VT-1161)	Tetrazole	Candida albicans	1.4 - 1.6	[4]

Note: IC50 values can vary depending on the specific assay conditions.

Non-Azole Inhibitors

Research into non-azole inhibitors aims to overcome the limitations of current azole-based therapies. These compounds may offer different binding modes and improved selectivity. One study on indole-2-carboxamides for anti-Trypanosoma cruzi activity noted that the optimization of this series was halted due to a "deprioritized mechanism of action (CYP51 inhibition)," suggesting that indole-based scaffolds have been considered as potential CYP51 inhibitors.[6]

7-(trifluoromethyl)-1H-indole-2-carboxylic acid: A Compound of Interest

7-(trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated indole derivative. While its primary applications have been in the synthesis of compounds targeting other enzymes, such as HIV-1 integrase, its indole core presents a potential starting point for the design of novel CYP51 inhibitors. The trifluoromethyl group can enhance metabolic stability and binding affinity.

To date, no published studies have directly reported the inhibitory activity of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid against CYP51. Therefore, a direct quantitative comparison with established inhibitors is not possible. However, the following sections provide the necessary framework for its experimental evaluation.

Experimental Protocols for Evaluating CYP51 Inhibition

To determine if 7-(trifluoromethyl)-1H-indole-2-carboxylic acid or its derivatives act as CYP51 inhibitors, a series of in vitro assays can be performed.

Protocol 1: Recombinant Human CYP51A1 Inhibition Assay

This assay determines the inhibitory potential of a test compound on the human form of the enzyme, which is crucial for assessing potential off-target effects.

Materials:

• Recombinant human CYP51A1

• Recombinant human Cytochrome P450 Reductase (CPR)

• Lipid mixture (e.g., L-α-dilauroyl-sn-glycero-3-phosphocholine)

• Lanosterol (substrate)

• NADPH

• Test compound (7-(trifluoromethyl)-1H-indole-2-carboxylic acid)

• Potassium phosphate buffer (pH 7.4)

• LC-MS/MS system

Procedure:

• Reagent Preparation: Prepare stock solutions of lanosterol and the test compound in a suitable solvent (e.g., DMSO).

• Reaction Mixture: In a microcentrifuge tube, combine recombinant human CYP51A1, CPR, and the lipid mixture in potassium phosphate buffer.

• Inhibitor Addition: Add varying concentrations of the test compound or vehicle control to the reaction mixture.

• Pre-incubation: Pre-incubate the mixture at 37°C for a defined period (e.g., 10 minutes).

• Reaction Initiation: Initiate the enzymatic reaction by adding NADPH.

• Incubation: Incubate at 37°C for a specific time (e.g., 30 minutes).

• Reaction Termination and Extraction: Stop the reaction by adding a quenching solvent (e.g., acetonitrile) and extract the sterols with an organic solvent (e.g., ethyl acetate).

• Analysis: Evaporate the organic solvent and reconstitute the residue. Analyze the formation of the demethylated product using a validated LC-MS/MS method.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Candida albicans CYP51 Inhibition Assay

This assay evaluates the inhibitory activity against the fungal target enzyme.

Materials:

• Recombinant Candida albicans CYP51

• Recombinant CPR (from a suitable source, e.g., C. albicans or human)

• Lipid mixture

• Lanosterol

• NADPH

• Test compound

• Potassium phosphate buffer (pH 7.4)

• LC-MS/MS system

Procedure: The procedure is analogous to the human CYP51 assay, with the substitution of the fungal enzyme and potentially its corresponding reductase. The concentrations of enzyme, substrate, and incubation times may need to be optimized for the specific fungal enzyme.[5][7]

Visualizing the Mechanism and Workflow

To better understand the context of CYP51 inhibition and the experimental process, the following diagrams are provided.

Caption: Mechanism of CYP51 Inhibition.

Caption: In Vitro CYP51 Inhibition Assay Workflow.

Conclusion

While 7-(trifluoromethyl)-1H-indole-2-carboxylic acid remains an unvalidated candidate for CYP51 inhibition, its indole scaffold warrants investigation. The established landscape of azole and non-azole inhibitors provides a benchmark for comparison. By employing the detailed experimental protocols outlined in this guide, researchers can systematically evaluate the potential of this and other novel compounds to act as CYP51 inhibitors, contributing to the development of next-generation antifungal and anti-protozoal therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Structural analyses of Candida albicans sterol 14α-demethylase complexed with azole drugs address the molecular basis of azole-mediated inhibition of fungal sterol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. journals.asm.org [journals.asm.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. In Vitro Biochemical Study of CYP51-Mediated Azole Resistance in Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Indole-Based HIV-1 Integrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of various indole-based HIV-1 integrase inhibitors, a promising class of antiretroviral compounds. The data presented herein is collated from recent scientific literature and aims to offer an objective overview to aid in research and development efforts. We will delve into two main classes of these inhibitors: Integrase Strand Transfer Inhibitors (INSTIs) and Allosteric Integrase Inhibitors (ALLINIs), presenting their quantitative efficacy, the experimental methods used to determine it, and their mechanisms of action.

Quantitative Efficacy of Indole-Based HIV-1 Integrase Inhibitors

The antiviral potency of HIV-1 integrase inhibitors is primarily quantified by their half-maximal inhibitory concentration (IC50) in enzymatic assays and their half-maximal effective concentration (EC50) in cell-based assays. The following tables summarize the reported efficacy of several key indole-based compounds.

Indole-Based Integrase Strand Transfer Inhibitors (INSTIs)

INSTIs directly target the catalytic site of the integrase enzyme, preventing the integration of viral DNA into the host genome.

Compound	IC50 (µM)	EC50 (nM)	Target	Reference
CHI-1043	Submicromolar activity reported	-	HIV-1 Integrase	[1]
Compound 20a	0.13	-	HIV-1 Integrase Strand Transfer	[2][3]
Compound 17a	3.11	-	HIV-1 Integrase Strand Transfer	[4][5]
Compound 1	32.37	-	HIV-1 Integrase Strand Transfer	[4]
Compounds 16h, 16i, 16j	8.68, 14.65, 9.67	-	HIV-1 Integrase Strand Transfer	[4]
Azaindole Carboxylic Acids	0.95 - 7.35	-	HIV-1 Integrase	[1]

Indole-Based Allosteric Integrase Inhibitors (ALLINIs)

ALLINIs bind to a site on the integrase enzyme distinct from the active site, inducing a conformational change that inhibits its function, often by promoting aberrant multimerization.

Compound	IC50 (µM)	EC50 (µM)	Target/Assay	Reference
Compound 5c	4.5	-	LEDGF/p75-dependent integration	[6][7][8]
Compound 5c	3.2	-	LEDGF/p75-independent 3'-processing (WT IN)	[6]
Compound 5c	0.9	-	LEDGF/p75-independent 3'-processing (A128T IN)	[9]
Compound 5c	16.1	-	Aberrant IN multimerization (WT IN)	[6][9]
Compound 5c	16.0	-	Aberrant IN multimerization (A128T IN)	[9]
STP0404	-	0.00041 (in PBMCs)	HIV-1NL4-3	[10]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of these inhibitors.

HIV-1 Integrase Strand Transfer Inhibition Assay

This assay is a cornerstone for evaluating INSTIs and is often performed using commercially available kits.

Objective: To measure the inhibition of the strand transfer step of HIV-1 integration by a test compound.

Materials:

• HIV-1 Integrase Assay Kit (e.g., XpressBio EZ-1700/EZ-1800)

• Recombinant HIV-1 integrase

• Donor substrate (DS) DNA (biotin-labeled LTR U5)

• Target substrate (TS) DNA (with a 3'-end modification)

• Streptavidin-coated 96-well plates

• Wash buffer, Reaction buffer, Blocking buffer

• HRP-labeled antibody against the TS modification

• TMB substrate and Stop solution

• Test compounds (indole-based inhibitors)

Procedure:

• Plate Preparation: A streptavidin-coated 96-well plate is coated with the biotin-labeled DS DNA for 1 hour at 37°C. The plate is then washed and blocked for 30 minutes at 37°C.[2][7]

• Enzyme Binding: Recombinant HIV-1 integrase is added to the wells and incubated for 30 minutes at 37°C to allow binding to the DS DNA.[7]

• Inhibitor Addition: The test compounds, serially diluted to various concentrations, are added to the wells and incubated for a short period (e.g., 5 minutes) at room temperature.[7]

• Strand Transfer Reaction: The TS DNA is added to initiate the strand transfer reaction, and the plate is incubated for 30 minutes at 37°C.[2][7]

• Detection: The plate is washed to remove unbound components. The HRP-labeled antibody is added and incubated for 30 minutes to detect the integrated TS DNA.[2][7]

• Signal Generation: After another wash step, TMB substrate is added, and the colorimetric reaction is allowed to proceed. The reaction is stopped with a stop solution.[11]

• Data Analysis: The absorbance is read using a plate reader. The IC50 value is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Homogeneous Time-Resolved Fluorescence (HTRF)-Based IN Multimerization Assay

This assay is crucial for characterizing ALLINIs that function by inducing aberrant integrase multimerization.

Objective: To quantify the ability of a test compound to induce higher-order multimerization of HIV-1 integrase.

Materials:

• His-tagged and GST-tagged recombinant HIV-1 integrase

• Anti-His antibody conjugated to a FRET donor (e.g., Lumi4-Tb cryptate)

• Anti-GST antibody conjugated to a FRET acceptor (e.g., d2)

• Assay buffer

• 384-well low-volume plates

• Test compounds (indole-based ALLINIs)

• HTRF-compatible plate reader

Procedure:

• Reaction Setup: A mixture of His-tagged and GST-tagged HIV-1 integrase is prepared in the assay buffer.

• Inhibitor Addition: The test compounds at various concentrations are added to the integrase mixture in the wells of a 384-well plate.

• Antibody Addition: The anti-His-donor and anti-GST-acceptor antibodies are added to the wells.

• Incubation: The plate is incubated to allow for inhibitor-induced multimerization and subsequent binding of the antibodies to the integrase multimers.

• HTRF Reading: The plate is read on an HTRF-compatible reader, which excites the donor fluorophore and measures the emission from both the donor and the acceptor.

• Data Analysis: The HTRF ratio (acceptor emission / donor emission) is calculated. An increase in this ratio indicates proximity of the donor and acceptor, signifying integrase multimerization. The EC50 for multimerization is determined by plotting the HTRF ratio against the compound concentration.[12]

Mechanisms of Action and Signaling Pathways

The distinct mechanisms of action of INSTIs and ALLINIs are visualized in the following diagrams.

Mechanism of Indole-Based INSTIs

Indole-based INSTIs function by chelating the divalent magnesium ions (Mg2+) within the catalytic core of the HIV-1 integrase. This action directly blocks the strand transfer step, where the viral DNA is inserted into the host cell's genome.

Caption: Mechanism of Indole-based INSTIs.

Mechanism of Indole-Based ALLINIs

Indole-based ALLINIs bind to the dimer interface of the integrase's catalytic core domain, which is also the binding site for the host protein LEDGF/p75. This binding event promotes the formation of non-functional, higher-order integrase multimers, thereby allosterically inhibiting the enzyme's function.[1][5][13]

Caption: Mechanism of Indole-based ALLINIs.

Conclusion

Indole-based compounds represent a versatile scaffold for the development of HIV-1 integrase inhibitors. Both INSTIs and ALLINIs have demonstrated significant potential, with some compounds exhibiting nanomolar to sub-micromolar efficacy. The differing mechanisms of action between these two classes offer multiple avenues for therapeutic intervention and the potential to overcome drug resistance. The data and protocols presented in this guide are intended to serve as a valuable resource for the scientific community in the ongoing effort to develop novel and more effective antiretroviral therapies.

References

• 1. Indole-based Allosteric Inhibitors of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study on suitable analysis method for HIV-1 non-catalytic integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HIV-1 Integrase Strand Transfer Inhibitors Stabilize an Integrase-Single Blunt-Ended DNA Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multimodal mechanism of action of allosteric HIV-1 integrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Allosteric integrase inhibitor potency is determined through the inhibition of HIV-1 particle maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A highly potent and safe pyrrolopyridine-based allosteric HIV-1 integrase inhibitor targeting host LEDGF/p75-integrase interaction site - PMC [pmc.ncbi.nlm.nih.gov]
• 11. xpressbio.com [xpressbio.com]
• 12. Methods for the Analyses of Inhibitor-Induced Aberrant Multimerization of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Multimodal mechanism of action of allosteric HIV-1 integrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Drug-like Properties of Substituted Indole-2-Carboxylic Acids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Substituted indole-2-carboxylic acids represent a privileged scaffold in medicinal chemistry, demonstrating a wide range of biological activities, including potent inhibition of enzymes such as indoleamine 2,3-dioxygenase 1 (IDO1) and HIV-1 integrase.[1][2] The therapeutic potential of these compounds is, however, critically dependent on their drug-like properties. This guide provides a comparative assessment of the key absorption, distribution, metabolism, and excretion (ADME) properties of this compound class, supported by experimental data and detailed methodologies.

Key Drug-Like Properties: A Tabular Comparison

The following tables summarize key in vitro ADME parameters for a series of substituted indole-2-carboxylic acid derivatives, providing a comparative overview of their drug-like properties.

Table 1: Solubility of Substituted Indole-2-Carboxylic Acid Derivatives

Compound ID	Substitution Pattern	Kinetic Solubility (μg/mL) at pH 7.4	Reference
1a	5-methyl, N-(pyridin-2-ylmethyl)	<10	[3]
1b	5-cyclopropyl, N-(pyridin-2-ylmethyl)	<10	[3]
1c	5-methyl, N-((6-morpholinopyridin-3-yl)methyl)	<10	[3]
1d	5-cyclopropyl, N-((6-morpholinopyridin-3-yl)methyl)	<10	[3]
1e	5-methoxy, N-((6-morpholinopyridin-3-yl)methyl)	<10	[3]

Note: The presented data is for indole-2-carboxamide derivatives, which are closely related to indole-2-carboxylic acids and provide valuable insights into the impact of substitutions on solubility.

Table 2: Metabolic Stability of Substituted Indole-2-Carboxylic Acid Derivatives in Mouse Liver Microsomes

Compound ID	Substitution Pattern	Intrinsic Clearance (Clint, μL/min/mg)	Reference
1a	5-methyl, N-(pyridin-2-ylmethyl)	>25	[3]
1b	5-cyclopropyl, N-(pyridin-2-ylmethyl)	>25	[3]
1c	5-methyl, N-((6-morpholinopyridin-3-yl)methyl)	20	[3]
1d	5-cyclopropyl, N-((6-morpholinopyridin-3-yl)methyl)	18	[3]
1e	5-methoxy, N-((6-morpholinopyridin-3-yl)methyl)	15	[3]

Note: The presented data is for indole-2-carboxamide derivatives. Lower intrinsic clearance values indicate higher metabolic stability.

Table 3: In Vitro Activity of Substituted Indole-2-Carboxylic Acid Derivatives as HIV-1 Integrase Inhibitors

Compound ID	Substitution Pattern	IC50 (μM)	Reference
2a	6-bromo-3-(hydroxymethyl)	6.12	[4]
2b	6-bromo-3-(((4-(trifluoromethyl)benzyl)oxy)methyl)	1.15	[4]
2c	6-((2,4-difluorophenyl)amino)-3-(hydroxymethyl)	1.70	[4]
2d	6-((3-fluoro-4-methoxyphenyl)amino)-3-(hydroxymethyl)	1.05	[4]
20a	6-((3-fluoro-4-methoxyphenyl)amino)-3-(((2-fluorobenzyl)oxy)methyl)	0.13	[4]

Note: While not a direct measure of drug-like properties, the half-maximal inhibitory concentration (IC50) is a critical parameter for assessing a compound's potential as a drug candidate.

Experimental Protocols

Detailed methodologies for the key in vitro ADME assays are provided below. These protocols are generalized and may require optimization for specific indole-2-carboxylic acid derivatives.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay predicts passive intestinal absorption of compounds.

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen-IP)

• 96-well acceptor plates

• Phospholipid solution (e.g., 2% phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds and reference compounds (high and low permeability)

• UV-Vis spectrophotometer or LC-MS/MS

Procedure:

• Coat the filter membrane of the donor plate with the phospholipid solution and allow it to impregnate.

• Add buffer to the acceptor plate wells.

• Add the test and reference compounds (typically at a final concentration of 10-100 µM in a buffer containing a small percentage of DMSO) to the donor plate wells.

• Assemble the donor plate on top of the acceptor plate to form a "sandwich".

• Incubate at room temperature for a defined period (e.g., 4-18 hours).

• After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (UV-Vis or LC-MS/MS).

• The apparent permeability coefficient (Papp) is calculated using the following equation:

  Papp = (VA / (Area × time)) × ([Drug]acceptor / [Drug]donor)

Caco-2 Permeability Assay

This cell-based assay is considered the gold standard for predicting human intestinal permeability and identifying potential for active transport and efflux.[5]

Materials:

• Caco-2 cells (human colon adenocarcinoma cell line)

• Transwell® inserts with microporous polycarbonate membranes

• Cell culture medium and supplements

• Hanks' Balanced Salt Solution (HBSS)

• Test compounds and control compounds (e.g., propranolol for high permeability, Lucifer yellow for monolayer integrity)

• LC-MS/MS for quantification

Procedure:

• Seed Caco-2 cells on the Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Wash the cell monolayers with pre-warmed HBSS.

• To assess apical to basolateral (A-B) permeability, add the test compound to the apical (donor) chamber and buffer to the basolateral (acceptor) chamber.

• To assess basolateral to apical (B-A) permeability, add the test compound to the basolateral (donor) chamber and buffer to the apical (acceptor) chamber. This helps in identifying active efflux.

• Incubate the plates at 37°C with gentle shaking.

• At specified time points, collect samples from the acceptor chamber and analyze the compound concentration by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions. The efflux ratio (Papp(B-A) / Papp(A-B)) is calculated to determine if the compound is a substrate of efflux transporters.

Microsomal Stability Assay

This assay evaluates the metabolic stability of a compound in the presence of liver microsomes, which contain major drug-metabolizing enzymes like cytochrome P450s.

Materials:

• Liver microsomes (human or other species)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Test compounds and positive control (a compound with known metabolic instability)

• Acetonitrile or methanol to stop the reaction

• LC-MS/MS for quantification

Procedure:

• Prepare a reaction mixture containing liver microsomes, phosphate buffer, and the test compound.

• Pre-incubate the mixture at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.

• The percentage of compound remaining at each time point is plotted against time, and the in vitro half-life (t1/2) and intrinsic clearance (Clint) are calculated.

Plasma Protein Binding Assay

This assay determines the extent to which a compound binds to plasma proteins, which influences its distribution and availability to reach its target.

Materials:

• Plasma (human or other species)

• Rapid Equilibrium Dialysis (RED) device or similar equilibrium dialysis apparatus

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds

• LC-MS/MS for quantification

Procedure:

• Add the test compound to plasma in one chamber of the RED device.

• Add PBS to the other chamber, which is separated by a semipermeable membrane.

• Incubate the device at 37°C with shaking until equilibrium is reached (typically 4-6 hours).

• After incubation, collect samples from both the plasma and the buffer chambers.

• Determine the concentration of the compound in both samples using LC-MS/MS.

• The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams, generated using Graphviz, illustrate a key signaling pathway targeted by indole-2-carboxylic acid derivatives and a typical experimental workflow for assessing their drug-like properties.

Caption: Experimental workflow for assessing drug-like properties.

Caption: IDO1 signaling pathway and inhibition.

References

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 3. Structure-Activity Relationship Study of Indole-2-carboxamides Identifies a Potent Allosteric Modulator for the Cannabinoid Receptor 1 (CB1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Benchmarking 7-(trifluoromethyl)-1H-indole-2-carboxylic acid Against Known Monocarboxylate Transporter 1 (MCT1) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for evaluating the inhibitory potential of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid against Monocarboxylate Transporter 1 (MCT1), a promising target in cancer therapy. Due to a lack of direct published benchmark studies for 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, this document focuses on presenting a comparative analysis of well-characterized MCT1 inhibitors, AZD3965 and AR-C155858. The provided experimental protocols and data tables serve as a blueprint for the comprehensive evaluation of novel inhibitor candidates like 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

Monocarboxylate transporters, particularly MCT1, are crucial for cellular metabolism, facilitating the transport of lactate and other monocarboxylates across cell membranes.[1] In the context of cancer, highly glycolytic tumor cells often overexpress MCT1 to export lactate, thereby maintaining a high glycolytic rate and avoiding intracellular acidification.[2] Inhibition of MCT1 is therefore a promising strategy to disrupt cancer cell metabolism and proliferation.[1][2][3]

Quantitative Comparison of Known MCT1 Inhibitors

The following table summarizes the inhibitory potency of two leading MCT1 inhibitors, AZD3965 and AR-C155858, providing key benchmarks for the evaluation of new chemical entities.

Inhibitor	Target(s)	Ki (nM)	IC50 (nM)	Cell-Based Assay GI50 (nM)	Reference(s)
AZD3965	MCT1, MCT2	pKi 8.8 (human MCT1)	~110.7 (U2932 cells)	<100 (in sensitive lymphoma cell lines)	[2][4]
AR-C155858	MCT1, MCT2	2.3 (MCT1)	~1-2 µM (mammosphere formation)	Not Reported	[5][6]

Experimental Protocols

To quantitatively assess the inhibitory activity of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid against MCT1, the following detailed experimental protocols are recommended.

Lactate Transport Assay in Xenopus laevis Oocytes

This method allows for the precise determination of the inhibitory effect on specific MCT isoforms expressed heterologously.[7][8]

Methodology:

• cRNA Preparation and Oocyte Injection: Synthesize cRNA for human MCT1. Inject the cRNA into Xenopus laevis oocytes and incubate for 72 hours to ensure protein expression on the oocyte membrane.

• Inhibitor Pre-incubation: Pre-incubate the oocytes in a transport buffer (e.g., 75 mM NaCl, 2 mM KCl, 0.82 mM MgCl₂, 1 mM CaCl₂, and 20 mM MES, pH 6.0) containing various concentrations of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid for 45 minutes.

• Lactate Uptake Measurement: Initiate the transport assay by adding transport buffer containing L-[14C]lactate (0.5 mM).

• Data Analysis: After a defined incubation period, wash the oocytes, lyse them, and measure the intracellular radioactivity using scintillation counting. Determine the concentration of the test compound that inhibits 50% of lactate transport (IC50) by fitting the data to a dose-response curve.

Cell-Based Lactate Efflux Assay

This assay measures the ability of the inhibitor to block lactate export from cancer cells that endogenously express MCT1.

Methodology:

• Cell Seeding: Plate a suitable cancer cell line with high MCT1 expression (e.g., Raji Burkitt's lymphoma cells) in 96-well plates and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with a serial dilution of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid for a specified period (e.g., 4 hours).

• Lactate Measurement: Collect the cell culture medium and measure the concentration of lactate using a colorimetric or LC-MS-based assay.

• Data Analysis: Normalize the lactate concentration to the cell number. Calculate the IC50 value by plotting the percentage of lactate efflux inhibition against the inhibitor concentration.

Cell Proliferation Assay (GI50 Determination)

This assay determines the cytostatic effect of the inhibitor on cancer cell growth.

Methodology:

• Cell Seeding: Seed MCT1-expressing cancer cells in 96-well plates.

• Inhibitor Treatment: Treat the cells with a range of concentrations of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid.

• Incubation: Incubate the plates for 72 hours.

• Viability Assessment: Determine cell viability using a standard method such as the MTS assay.

• Data Analysis: Calculate the concentration of the inhibitor that causes 50% growth inhibition (GI50) from the dose-response curve.

Visualizing Key Pathways and Workflows

To further elucidate the context of MCT1 inhibition, the following diagrams illustrate the relevant signaling pathway and a typical experimental workflow.

Caption: MCT1 Signaling and Regulation Pathway.

Caption: Workflow for MCT1 Inhibitor Evaluation.

References

• 1. Regulation of Monocarboxylic Acid Transporter 1 Trafficking by the Canonical Wnt/β-Catenin Pathway in Rat Brain Endothelial Cells Requires Cross-talk with Notch Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pre-clinical pharmacology of AZD3965, a selective inhibitor of MCT1: DLBCL, NHL and Burkitt’s lymphoma anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulation of monocarboxylic acid transporter-1 kinetic function by the cAMP signaling pathway in rat brain endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tracing Nutrient Flux Following Monocarboxylate Transporter-1 Inhibition with AZD3965 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. benchchem.com [benchchem.com]
• 8. The inhibition of monocarboxylate transporter 2 (MCT2) by AR-C155858 is modulated by the associated ancillary protein - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 7-(trifluoromethyl)-1H-indole-2-carboxylic Acid

This guide provides critical safety and logistical information for the handling and disposal of 7-(trifluoromethyl)-1H-indole-2-carboxylic acid, tailored for researchers, scientists, and professionals in drug development. Adherence to these protocols is essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Assessment: 7-(trifluoromethyl)-1H-indole-2-carboxylic acid is a chemical compound that requires careful handling due to its potential health hazards. It is known to cause skin and serious eye irritation, and may also cause respiratory irritation.[1] Therefore, it is crucial to employ appropriate personal protective equipment and engineering controls to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment (PPE) for handling 7-(trifluoromethyl)-1H-indole-2-carboxylic acid. This equipment should be used in conjunction with standard laboratory safety practices and engineering controls, such as a chemical fume hood.[1]

Protection Type	Equipment Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield may be worn over goggles for added protection against splashes.	Protects eyes from splashes and contact with the chemical, which can cause serious eye irritation.[1]
Skin and Body Protection	A flame-resistant lab coat should be worn over personal clothing. Long pants and closed-toe shoes are mandatory to cover all exposed skin.	Prevents skin contact with the chemical, which is known to cause skin irritation.[1]
Hand Protection	Chemically resistant gloves (e.g., nitrile) are required. Gloves should be inspected for defects before use and proper removal techniques should be followed to avoid skin contamination.	Protects hands from direct contact with the chemical.[1]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of dust or vapors.[1] A NIOSH-approved respirator may be necessary if engineering controls are insufficient or during a large spill.	Prevents respiratory irritation that may be caused by the compound.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and compliance. The following workflow outlines the key steps from preparation to final disposal.

Caption: Chemical Handling and Disposal Workflow

Experimental Protocols

Spill and Emergency Procedures:

• Small Spills: For minor spills, absorb the material with an inert substance such as vermiculite or sand while working within a fume hood. Place the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Large Spills: In the event of a larger spill, evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) department.

• Personal Exposure:

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

  • Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water. If irritation persists, seek medical advice.[1]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[1]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan:

All waste containing 7-(trifluoromethyl)-1H-indole-2-carboxylic acid must be treated as hazardous waste.

• Solid Waste: Contaminated disposables such as gloves, weigh papers, and paper towels should be collected in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Disposal: All chemical waste must be disposed of through your institution's EHS department or a licensed chemical waste disposal company, in accordance with all local, state, and federal regulations.[1] Do not dispose of this chemical down the drain or in regular trash.[1]

References

• 1. aksci.com [aksci.com]